Manganese(II) bromide tetrahydrate

• CAS: 10031-20-6

Core Science & Biosynthesis

An In-depth Technical Guide to Manganese(II) Bromide Tetrahydrate for Researchers and Drug Development Professionals

Introduction

Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O) is an inorganic compound that serves as a versatile tool in various scientific domains, from synthetic chemistry to materials science and biochemistry.[1] For researchers, scientists, and drug development professionals, a thorough understanding of its fundamental properties is crucial for its effective application. This technical guide provides a comprehensive overview of the core characteristics of manganese(II) bromide tetrahydrate, including its physicochemical properties, structural details, relevant experimental protocols, and its role in biologically significant pathways.

Core Properties and Data

Manganese(II) bromide tetrahydrate is a pale pink to light red crystalline solid.[1] It is hygroscopic, meaning it readily absorbs moisture from the atmosphere, a critical consideration for its storage and handling.[1] The compound is highly soluble in water, and this solubility is temperature-dependent.[1]

Physicochemical Data

The following table summarizes the key quantitative properties of manganese(II) bromide tetrahydrate.

Property	Value	Reference
Chemical Formula	MnBr₂·4H₂O	[1][2][3]
Molecular Weight	286.81 g/mol	[3]
Appearance	Pale pink to light red crystalline solid	[1]
Melting Point	64 °C (decomposes)	[2]
Solubility in Water	146 g/100 mL at 20 °C (anhydrous)	[2]
CAS Number	10031-20-6	[1][2]

Crystallographic Data

The tetrahydrate form of manganese(II) bromide exists as the trans isomer. The crystal structure consists of discrete [MnBr₂(H₂O)₄] octahedral complexes.

Parameter	Value	Reference
Crystal System	Orthorhombic	[4][5]
Space Group	Cmcm	[4][5]
Unit Cell Dimensions	a = 438.64(2) pm, b = 1167.84(6) pm, c = 730.95(4) pm	[4][5]

Experimental Protocols

Accurate characterization of manganese(II) bromide tetrahydrate is essential for its use in research and development. The following sections detail generalized protocols for determining its fundamental properties.

Synthesis of Manganese(II) Bromide Tetrahydrate

A common laboratory synthesis involves the reaction of manganese carbonate with hydrobromic acid:

Reaction: MnCO₃ + 2HBr + 3H₂O → MnBr₂·4H₂O + CO₂

Procedure:

• In a fume hood, slowly add a stoichiometric amount of manganese(II) carbonate to a stirred solution of 48% hydrobromic acid.

• Continue stirring until the effervescence of carbon dioxide ceases.

• Gently heat the resulting solution to concentrate it.

• Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystallization.

• Collect the pale pink crystals by vacuum filtration.

• Wash the crystals with a small amount of cold deionized water and then with a cold solvent like ethanol.

• Dry the crystals in a desiccator over a suitable drying agent.

The following diagram illustrates the workflow for the synthesis and purification of manganese(II) bromide tetrahydrate.

Synthesis and Purification Workflow

Determination of Melting Point

The melting point of a hydrated salt is often accompanied by decomposition as the water of hydration is lost.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (one end sealed)

Procedure:

• Finely grind a small sample of manganese(II) bromide tetrahydrate.

• Pack the dry powder into a capillary tube to a height of 2-3 mm.

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the sample rapidly to about 15-20 °C below the expected melting point (64 °C).

• Decrease the heating rate to 1-2 °C per minute.

• Record the temperature at which the first droplet of liquid is observed and the temperature at which the entire sample becomes liquid. This range is the melting point. Note any color change or gas evolution, which indicates decomposition.

Determination of Aqueous Solubility

The solubility of manganese(II) bromide tetrahydrate can be determined by preparing a saturated solution at a specific temperature.

Apparatus:

• Constant temperature water bath

• Stirrer

• Filtration apparatus

• Evaporating dish

• Analytical balance

Procedure:

• Add an excess amount of manganese(II) bromide tetrahydrate to a known volume of deionized water in a sealed flask.

• Place the flask in a constant temperature water bath and stir for several hours to ensure equilibrium is reached and the solution is saturated.

• Allow the undissolved solid to settle.

• Carefully withdraw a known volume of the clear supernatant and filter it to remove any suspended particles.

• Weigh a clean, dry evaporating dish.

• Transfer the filtered saturated solution to the evaporating dish and reweigh to determine the mass of the solution.

• Gently heat the evaporating dish to evaporate the water completely.

• Once dry, allow the dish to cool in a desiccator and weigh it again.

• The mass of the residue is the mass of dissolved manganese(II) bromide tetrahydrate.

• Calculate the solubility in grams per 100 mL of water.

Role in Biological Systems and Drug Development

Manganese is an essential trace element crucial for the function of numerous enzymes and proteins.[5] As a source of Mn²⁺ ions, manganese(II) bromide tetrahydrate is a valuable reagent in biochemical and pharmacological studies.

Manganese in Enzyme Function and Signaling

Manganese ions act as cofactors for a variety of enzymes, including oxidoreductases, transferases, and hydrolases.[5] In the context of drug development, understanding the role of manganese in signaling pathways is of particular interest. For instance, manganese can influence the insulin-like growth factor (IGF) signaling pathway, which is critical for cell growth, proliferation, and survival. Dysregulation of this pathway is implicated in various diseases, including cancer and neurodegenerative disorders.

Manganese can activate the IGF receptor, leading to the downstream activation of two major signaling cascades: the PI3K/Akt pathway, which primarily promotes cell survival, and the Ras/MAPK pathway, which is involved in cell proliferation and differentiation.

The following diagram illustrates the influence of manganese on the IGF signaling pathway.

References

• 1. CAS 10031-20-6: Manganese(II) bromide tetrahydrate [cymitquimica.com]
• 2. Manganese(II) bromide - Wikipedia [en.wikipedia.org]
• 3. Manganese bromide tetrahydrate | Br2Mn.4H2O | CID 19915385 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to Manganese(II) Bromide Tetrahydrate (MnBr₂·4H₂O)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical characteristics of manganese(II) bromide tetrahydrate (MnBr₂·4H₂O). It is intended to be a core resource for professionals in research, development, and manufacturing who utilize this versatile inorganic compound. This document details the material's properties, synthesis, chemical behavior, and safety protocols, with quantitative data presented in structured tables and key processes illustrated through diagrams.

Physical and Chemical Characteristics

Manganese(II) bromide tetrahydrate is a pale pink to reddish crystalline solid.[1][2] It is known for its hygroscopic nature, readily absorbing moisture from the atmosphere.[2] This compound is highly soluble in water and also shows solubility in alcohols like ethanol (B145695).[2]

Table of Physical Properties

Property	Value	References
Molecular Formula	MnBr₂·4H₂O	[3]
Molecular Weight	286.81 g/mol	[3]
Appearance	Pink to orange/red crystalline solid	[1][2]
Melting Point	64 °C (decomposes)	[4]
Solubility in Water	146 g/100 mL at 20 °C (for anhydrous)	[4]
Crystal System	Orthorhombic (for trans-MnBr₂·4H₂O)	[5]
Space Group	Cmcm (for trans-MnBr₂·4H₂O)	[5]

Table of Chemical Identifiers

Identifier	Value	References
CAS Number	10031-20-6	[2][4]
PubChem CID	19915385	[4]
EC Number	629-337-7	[4]
InChI Key	HHDPJRSXPOGIOP-UHFFFAOYSA-L	[4]
SMILES	O.O.O.O.[Mn+2].[Br-].[Br-]	[4]

Chemical Reactivity and Applications

Manganese(II) bromide serves as a versatile reagent and precursor in various chemical transformations. It is a source of manganese(II) ions and acts as a catalyst in numerous organic reactions. Its applications span organic synthesis, materials science, and biochemistry.

• Catalysis: Anhydrous MnBr₂ is employed as a catalyst in C-H bond alkylation and other cross-coupling reactions, offering an inexpensive alternative to precious metal catalysts.[6]

• Materials Science: It is a precursor for the synthesis of manganese-based hybrid materials, such as (TBA)₂MnBr₄ (TBA = tetrabutylammonium), which exhibit potential in optoelectronic applications like UV photodetection due to their stable green light emission.[1] It is also used to prepare manganese oxide materials for batteries and pigments.

• Chemical Synthesis: The compound is a common starting material for the synthesis of other manganese complexes and coordination polymers.

• Biochemical Research: It is utilized in studies involving manganese-dependent enzymes as a source of Mn²⁺ ions.

Experimental Protocols

This section provides detailed methodologies for the synthesis of MnBr₂·4H₂O and a representative catalytic application.

Synthesis of Manganese(II) Bromide Tetrahydrate

Manganese(II) bromide tetrahydrate can be synthesized through the reaction of manganese(II) carbonate with hydrobromic acid. This acid-base reaction yields the soluble manganese(II) bromide, carbon dioxide, and water. Subsequent crystallization from the aqueous solution affords the tetrahydrate form.

Reaction: MnCO₃(s) + 2HBr(aq) → MnBr₂(aq) + H₂O(l) + CO₂(g)

Protocol:

• Reaction Setup: In a fume hood, add a stoichiometric amount of manganese(II) carbonate powder to a stirred aqueous solution of 48% hydrobromic acid in a glass beaker. The addition should be performed slowly to control the effervescence from CO₂ evolution.

• Reaction Completion: Continue stirring the mixture at room temperature until all the manganese carbonate has reacted and gas evolution ceases. The resulting solution will be a pale pink.

• Filtration: Filter the solution to remove any unreacted starting material or solid impurities.

• Crystallization: Gently heat the filtrate to concentrate the solution. Allow the concentrated solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Isolation and Drying: Collect the pink crystals of MnBr₂·4H₂O by vacuum filtration. Wash the crystals with a small amount of cold deionized water, followed by a cold ethanol wash. Dry the product under vacuum at room temperature.

References

• 1. Lead-Free Organic Manganese (II) Bromide Hybrid with Highly Efficient and Stable Green Emission for UV Photodetection | MDPI [mdpi.com]
• 2. CAS 10031-20-6: Manganese(II) bromide tetrahydrate [cymitquimica.com]
• 3. Manganese(II) bromide tetrahydrate - [sigmaaldrich.com]
• 4. Manganese(II) bromide - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. MnBr2-Catalyzed Direct and Site-Selective Alkylation of Indoles and Benzo[ h]quinoline - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Manganese(II) Bromide Tetrahydrate (CAS: 10031-20-6) for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of Manganese(II) bromide tetrahydrate, a versatile inorganic compound with significant applications in chemical synthesis, materials science, and biomedical research. This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its properties, synthesis, and its role in biological systems, particularly concerning its neurotoxic effects and impact on cellular signaling pathways.

Chemical and Physical Properties

Manganese(II) bromide tetrahydrate is a pale pink to light red crystalline solid.[1] It is highly soluble in water, and its solubility increases with temperature.[1] This compound is hygroscopic, meaning it readily absorbs moisture from the air, which necessitates proper storage in a cool, dry, and well-ventilated area.[1]

Table 1: Physical and Chemical Properties of Manganese(II) Bromide Tetrahydrate

Property	Value	Reference
CAS Number	10031-20-6	[1][2][3][4][5][6]
Molecular Formula	MnBr₂·4H₂O	[1][2][3]
Molecular Weight	286.81 g/mol	[2][6]
Appearance	Pale pink to light red crystalline solid	[1]
Melting Point	64 °C (decomposes)	[7]
Solubility	Soluble in water	[1]
Density	4.385 g/cm³	[4][8]
Odor	Odorless

Applications in Synthesis and Catalysis

Manganese(II) bromide tetrahydrate serves as a valuable precursor and catalyst in various chemical reactions.

• Synthesis of Manganese Complexes: It is a common starting material for the synthesis of novel manganese(II) coordination complexes with various organic ligands. These complexes are investigated for their potential applications in catalysis, materials science, and as therapeutic agents.

• Catalysis: The compound and its derivatives are utilized as catalysts in organic synthesis. For instance, manganese compounds have been explored as alternatives to palladium in cross-coupling reactions like the Stille reaction.[4]

• Precursor for Materials: It is used in the preparation of manganese-based materials such as manganese oxides and manganese-doped materials for applications in batteries, ceramics, and electronics.[2]

Biological Significance and Toxicological Profile

Manganese is an essential trace element for numerous biological processes, acting as a cofactor for enzymes like superoxide (B77818) dismutase. However, chronic overexposure to manganese can lead to a neurodegenerative disorder known as manganism, which shares symptoms with Parkinson's disease.[2] The neurotoxicity of manganese is a significant area of research for drug development professionals seeking to understand and mitigate its effects.

Table 2: Toxicological Data for Manganese(II) Bromide Tetrahydrate

Hazard Statement	Description	Reference
H302	Harmful if swallowed	[6][9]
H312	Harmful in contact with skin	[6][9]
H332	Harmful if inhaled	[6][9]

Safety Precautions: Due to its toxicity, Manganese(II) bromide tetrahydrate should be handled with appropriate personal protective equipment, including gloves, safety goggles, and a respirator to avoid dust inhalation. Work should be conducted in a well-ventilated area.

Impact on Cellular Signaling Pathways

Research into manganese neurotoxicity has identified several key cellular signaling pathways that are disrupted upon overexposure. Understanding these pathways is crucial for developing therapeutic interventions.

Manganese exposure has been shown to alter critical intracellular signaling cascades, including:

• Mitogen-Activated Protein Kinase (MAPK) Pathways: Manganese can induce the phosphorylation and activation of MAPK family members such as ERK1/2, JNK, and p38. This can lead to downstream effects on cell proliferation, differentiation, and apoptosis.

• PI3K/Akt Signaling Pathway: This pathway, central to cell survival and growth, can be modulated by manganese.

• NF-κB Signaling: Manganese can affect the localization and activity of the transcription factor NF-κB, which plays a critical role in the inflammatory response.

• mTOR Signaling Pathway: Dysregulation of the mTOR pathway by manganese has been implicated in neuronal apoptosis.

The disruption of these pathways contributes to oxidative stress, mitochondrial dysfunction, inflammation, and ultimately, neuronal cell death.

Figure 1: Simplified diagram of signaling pathways affected by manganese neurotoxicity.

Experimental Protocols

The following are representative experimental protocols relevant to the study of Manganese(II) bromide tetrahydrate.

Synthesis of a Manganese(II) Schiff Base Complex

This protocol describes a general method for the synthesis of a manganese(II) complex using a Schiff base ligand, which can be adapted for various ligands.

Materials:

• Manganese(II) bromide tetrahydrate (CAS: 10031-20-6)

• Schiff base ligand (e.g., derived from salicylaldehyde (B1680747) and an amine)

• Methanol (B129727)

• Stir plate and magnetic stir bar

• Reflux condenser and heating mantle

• Filtration apparatus (Büchner funnel, filter paper)

• Glassware (round-bottom flask, beakers)

Procedure:

• Dissolve the Schiff base ligand (2 mmol) in 50 mL of warm methanol in a 250 mL round-bottom flask with stirring.

• In a separate beaker, dissolve Manganese(II) bromide tetrahydrate (1 mmol) in 20 mL of methanol.

• Slowly add the manganese(II) bromide solution dropwise to the stirring ligand solution.

• A color change or precipitation may be observed upon addition.

• Attach a reflux condenser to the flask and heat the mixture to reflux for 4-6 hours.

• After reflux, allow the mixture to cool to room temperature.

• If a precipitate has formed, collect the solid product by vacuum filtration.

• Wash the collected solid with small portions of cold methanol to remove any unreacted starting materials.

• Dry the product in a desiccator or under vacuum.

• Characterize the resulting complex using techniques such as FTIR, UV-Vis spectroscopy, and elemental analysis.

Figure 2: Experimental workflow for the synthesis of a Manganese(II) Schiff base complex.

Investigating the Effect of Manganese on the MAPK/ERK Signaling Pathway in a Neuronal Cell Line

This protocol outlines a typical workflow to assess the impact of manganese on the phosphorylation of ERK, a key component of the MAPK signaling pathway, in a neuronal cell line (e.g., SH-SY5Y).

Materials:

• Neuronal cell line (e.g., SH-SY5Y)

• Cell culture medium and supplements

• Manganese(II) bromide tetrahydrate

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Western blot transfer system and membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-phospho-ERK, anti-total-ERK, anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system for Western blots

Procedure:

• Cell Culture and Treatment:

  • Culture the neuronal cells to 70-80% confluency.

  • Prepare a stock solution of Manganese(II) bromide tetrahydrate in sterile water or culture medium.

  • Treat the cells with varying concentrations of manganese for a specified time period (e.g., 24 hours). Include an untreated control group.

• Cell Lysis and Protein Quantification:

  • After treatment, wash the cells with ice-cold PBS.

  • Lyse the cells with ice-cold lysis buffer.

  • Collect the cell lysates and centrifuge to pellet cellular debris.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Western Blotting:

  • Normalize the protein samples to the same concentration and prepare them for SDS-PAGE by adding loading buffer and boiling.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-ERK and total-ERK overnight at 4°C. A loading control antibody (e.g., GAPDH) should also be used.

  • Wash the membrane with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Quantify the band intensities and normalize the phospho-ERK signal to the total-ERK signal to determine the extent of ERK activation.

Figure 3: Experimental workflow for investigating the effect of manganese on the MAPK/ERK pathway.

Conclusion

Manganese(II) bromide tetrahydrate is a compound of significant interest due to its wide-ranging applications in synthesis and its important, albeit complex, role in biological systems. For researchers and drug development professionals, a thorough understanding of its chemical properties, reactivity, and toxicological profile is essential. In particular, the well-documented neurotoxic effects of manganese and its impact on critical cellular signaling pathways present both a challenge and an opportunity for the development of novel therapeutic strategies to counter neurodegenerative diseases. The experimental protocols provided herein offer a starting point for further investigation into the multifaceted nature of this compound.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Manganese Neurotoxicity: A Comprehensive Review of Pathophysiology and Inherited and Acquired Disorders [mdpi.com]
• 3. CAS 10031-20-6: Manganese(II) bromide tetrahydrate [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. “Manganese-induced neurotoxicity: a review of its behavioral consequences and neuroprotective strategies” - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms of manganese-induced neurotoxicity and the pursuit of neurotherapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Manganese(II) bromide - Wikipedia [en.wikipedia.org]
• 8. actascientific.com [actascientific.com]
• 9. Mechanisms of manganese-induced neurotoxicity and the pursuit of neurotherapeutic strategies - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure of Manganese(II) Bromide Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O), a compound of interest in various chemical and materials science research fields. This document details the crystallographic structure, bonding characteristics, and relevant experimental protocols for the synthesis and analysis of this inorganic compound.

Introduction

Manganese(II) bromide tetrahydrate is a hydrated inorganic salt that plays a role as a precursor in the synthesis of various manganese-based coordination complexes and materials.[1] Its structural properties, particularly the coordination geometry of the manganese ion and the arrangement of the water and bromide ligands, are crucial for understanding its reactivity and potential applications. This guide focuses on the detailed molecular structure of its known isomeric forms.

Molecular Structure and Isomerism

Manganese(II) bromide tetrahydrate is known to exist in at least one crystalline form, the trans-isomer. Evidence from the analogous manganese(II) chloride tetrahydrate (MnCl₂·4H₂O) system strongly suggests the potential for a corresponding cis-isomer, although definitive crystallographic data for cis-MnBr₂·4H₂O is not currently available in the literature.[2]

The trans-Isomer of Manganese(II) Bromide Tetrahydrate

The established crystalline form of Manganese(II) bromide tetrahydrate is trans-[MnBr₂(H₂O)₄]. In this configuration, the central manganese(II) ion is octahedrally coordinated by two bromide ions and four water molecules. The bromide ligands occupy positions opposite each other (180° apart), defining the trans geometry. The four water molecules lie in the equatorial plane.

Diagram of the trans-[MnBr₂(H₂O)₄] Coordination Sphere:

Caption: A diagram illustrating the octahedral coordination of the Manganese(II) ion in the trans-[MnBr₂(H₂O)₄] isomer.

The Hypothetical cis-Isomer of Manganese(II) Bromide Tetrahydrate

Based on the existence of cis-[MnCl₂(H₂O)₄], a cis-isomer of Manganese(II) bromide tetrahydrate is postulated to have the two bromide ligands in adjacent positions (approximately 90° apart) within the octahedral coordination sphere. The remaining four positions would be occupied by water molecules.

Diagram of the hypothetical cis-[MnBr₂(H₂O)₄] Coordination Sphere:

Caption: A diagram showing the hypothetical cis arrangement of ligands around the Manganese(II) ion.

Crystallographic Data

The crystallographic data for trans-MnBr₂·4H₂O has been reported.[2][3]

Table 1: Crystallographic Data for trans-Manganese(II) Bromide Tetrahydrate

Parameter	Value
Crystal System	Orthorhombic
Space Group	Cmcm
a (Å)	4.3864(2)
b (Å)	11.6784(6)
c (Å)	7.3095(4)

Note: Detailed atomic coordinates, bond lengths, and angles are not yet fully published in publicly accessible databases. The data presented is based on initial structural reports.

Experimental Protocols

Synthesis and Crystallization

Single crystals of Manganese(II) bromide tetrahydrate can be obtained through the slow evaporation of an aqueous or ethanolic solution of Manganese(II) bromide.

Materials:

• Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O)

• Ethanol (B145695) or deionized water

• Beaker or crystallizing dish

• Heating plate (optional)

Procedure:

• Dissolve a quantity of Manganese(II) bromide tetrahydrate in a minimal amount of ethanol or deionized water. Gentle heating may be applied to facilitate dissolution.[4]

• Allow the solution to cool to room temperature if heated.

• Cover the container with a perforated film (e.g., Parafilm) to allow for slow evaporation of the solvent.

• Leave the solution undisturbed in a vibration-free environment at room temperature.

• Crystals are expected to form over a period of several days to weeks.[4]

• Once crystals of a suitable size have formed, they can be isolated by decanting the mother liquor and rinsing with a cold, non-polar solvent like acetone.[4]

Logical Workflow for Synthesis and Crystallization:

References

• 1. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Solubility of Manganese(II) Bromide Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O) in water and various organic solvents. This document is intended to be a valuable resource for laboratory researchers, chemists, and professionals in the field of drug development who require precise solubility data for experimental and formulation purposes.

Introduction

Manganese(II) bromide, particularly in its tetrahydrate form, is an inorganic compound with applications in various chemical syntheses and research areas. A thorough understanding of its solubility is critical for its effective use in solution-based reactions, purification processes, and the formulation of manganese-containing compounds. This guide compiles available quantitative and qualitative solubility data and outlines standard experimental protocols for solubility determination.

Solubility in Water

Manganese(II) bromide is highly soluble in water.[1] The solubility of the anhydrous form, Manganese(II) bromide (MnBr₂), has been quantitatively determined at various temperatures. This data, sourced from the CRC Handbook of Chemistry and Physics, provides a strong indication of the solubility behavior of the hydrated form, which is also expected to exhibit high aqueous solubility that increases with temperature.[2]

Data Presentation: Aqueous Solubility of Manganese(II) Bromide

The following table summarizes the solubility of anhydrous Manganese(II) bromide in water at different temperatures. The values are expressed in grams of solute per 100 grams of water.

Temperature (°C)	Solubility of MnBr₂ ( g/100 g H₂O)[3]
0	56.00
10	57.72
20	59.39
25	60.19
30	60.96
40	62.41
50	63.75
60	65.01
70	66.19
80	67.32
90	68.42
100	69.50

Note: The data presented is for the anhydrous form (MnBr₂). The tetrahydrate (MnBr₂·4H₂O) is also highly soluble in water. A specific value of 146 g/100 mL at 20 °C has been reported for the tetrahydrate, though the distinction from the anhydrous form in the original source is not always clear.[4][5]

Solubility in Organic Solvents

Quantitative data on the solubility of Manganese(II) bromide tetrahydrate in organic solvents is limited in publicly available literature. However, general solubility characteristics can be inferred from its chemical nature and from qualitative descriptions found in various chemical resources. As an ionic compound, Manganese(II) bromide is expected to be more soluble in polar solvents.[6][7]

Data Presentation: Qualitative Solubility in Organic Solvents

The table below provides a summary of the known or expected solubility of Manganese(II) bromide in various organic solvents.

Solvent	Type	Solubility	Reference/Comment
Ethyl Alcohol (Ethanol)	Polar Protic	Soluble	A trade publication for Manganese(II) bromide tetrahydrate explicitly states its solubility in ethyl alcohol.
Ammonia (liquid)	Polar Protic	Insoluble	A chemical database indicates that anhydrous Manganese(II) bromide is insoluble in liquid ammonia.[8]
Polar Solvents (General)	-	Soluble	Multiple chemical suppliers describe anhydrous Manganese(II) bromide as being soluble in polar solvents.[6][7]

Note on Organic Solvent Solubility: The lack of specific quantitative data necessitates experimental determination for applications requiring precise concentrations in organic media. The "Experimental Protocols" section of this guide provides a framework for such determinations.

Experimental Protocols for Solubility Determination

The following are generalized methodologies for determining the solubility of an inorganic salt like Manganese(II) bromide tetrahydrate.

4.1. Method 1: Isothermal Saturation

This method involves creating a saturated solution at a constant temperature and then determining the concentration of the solute.

• Apparatus: Constant temperature bath, sealed container (e.g., screw-cap vial or flask), magnetic stirrer and stir bar, analytical balance, filtration apparatus (e.g., syringe filter), and an appropriate analytical instrument (e.g., ICP-OES for manganese analysis, or gravimetric analysis).

• Procedure:

  • Add an excess amount of Manganese(II) bromide tetrahydrate to a known volume or mass of the solvent in a sealed container.

  • Place the container in a constant temperature bath set to the desired temperature.

  • Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Allow the undissolved solid to settle.

  • Carefully extract a known volume of the supernatant liquid using a pre-heated or pre-cooled syringe to maintain the temperature.

  • Filter the extracted liquid to remove any suspended solid particles.

  • Accurately weigh a portion of the clear, saturated solution.

  • Evaporate the solvent under controlled conditions (e.g., in an oven at a temperature below the decomposition point of the salt).

  • Weigh the remaining solid residue.

  • Calculate the solubility in grams of solute per 100 g of solvent.

4.2. Method 2: Visual Method (Polythermal)

This method is useful for determining the temperature at which a solution of a known concentration becomes saturated.

• Apparatus: Jacketed glass vessel with a stirrer and a temperature probe, circulating water bath with heating and cooling capabilities, analytical balance.

• Procedure:

  • Prepare a solution of Manganese(II) bromide tetrahydrate in the chosen solvent with a precisely known concentration.

  • Place the solution in the jacketed glass vessel.

  • Heat the solution while stirring until all the solid is completely dissolved.

  • Slowly cool the solution at a controlled rate (e.g., 0.5 °C/min) while continuously stirring and monitoring the temperature.

  • Record the temperature at which the first crystals appear (the saturation temperature).

  • Repeat the heating and cooling cycle to ensure reproducibility.

  • This process can be repeated with different concentrations to construct a solubility curve.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for determining the solubility of a compound.

Caption: A flowchart of the isothermal saturation method for solubility determination.

This guide provides a foundational understanding of the solubility of Manganese(II) bromide tetrahydrate. For applications requiring high precision, especially in organic solvents, experimental verification of solubility is strongly recommended.

References

• 1. americanelements.com [americanelements.com]
• 2. CAS 10031-20-6: Manganese(II) bromide tetrahydrate [cymitquimica.com]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. Manganese(II) bromide - Wikipedia [en.wikipedia.org]
• 5. buy Manganese(II) bromide hydrate Crystalline manufacturers - FUNCMATER [funcmater.com]
• 6. 臭化マンガン(II) 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. Manganese(II) bromide 98 13446-03-2 [sigmaaldrich.com]
• 8. manganese(II) bromide [chemister.ru]

An In-depth Technical Guide to the Safety and Handling of Manganese(II) Bromide Tetrahydrate

For researchers, scientists, and drug development professionals, a thorough understanding of the safety and handling protocols for all laboratory chemicals is paramount. This guide provides a detailed overview of the safety precautions for Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O), a compound utilized in various chemical syntheses.

Chemical and Physical Properties

Manganese(II) bromide tetrahydrate is a pink, odorless solid.[1][2] Key physical and chemical data are summarized in the table below.

Property	Value
Chemical Formula	MnBr₂·4H₂O
Molecular Weight	286.81 g/mol [1][2][3]
Appearance	Pink solid[1][2]
Odor	Odorless[4]
Melting Point	64° C[1][2]
Boiling Point	No data available[1]
Solubility	Soluble in water[1][2]
Stability	Stable under normal conditions.[4][5]

Hazard Identification and Classification

Manganese(II) bromide tetrahydrate is classified as harmful if swallowed, in contact with skin, or if inhaled.[1][2][4][5][6]

GHS Hazard Statements:

• H302: Harmful if swallowed[3]

• H312: Harmful in contact with skin[3][6]

• H332: Harmful if inhaled[6]

Signal Word: Warning[4][5]

Potential Health Effects:

• Inhalation: Dust may irritate the respiratory tract, with symptoms including coughing and shortness of breath.[1]

• Skin Contact: May cause slight skin irritation.[1]

• Eye Contact: May cause mild eye irritation.[1]

• Ingestion: May cause nausea, vomiting, abdominal pain, and central nervous system effects.[1]

Chronic exposure to manganese dusts has been linked to decreased fertility in men and central nervous system effects.[1] Early symptoms of chronic manganese poisoning include languor, sleepiness, and weakness in the legs.[1] More advanced cases can present with a mask-like facial expression, emotional disturbances, and a spastic gait.[1]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are crucial for minimizing exposure.

Engineering Controls:

• Use in a well-ventilated area.[1][5][6]

• Local exhaust ventilation is preferred.[1]

• Handle in a chemical fume hood.[7]

Personal Protective Equipment (PPE): A risk assessment should be conducted to determine the appropriate PPE. The following provides a general guideline.

Figure 1. PPE selection workflow for handling Manganese(II) bromide tetrahydrate.

• Eye/Face Protection: Wear chemical safety glasses or goggles. A face shield may also be necessary.[1]

• Skin Protection: Wear nitrile or rubber gloves and a lab coat or a protective suit.[1]

• Respiratory Protection: If dust formation is likely and ventilation is inadequate, a NIOSH-approved respirator should be worn.[7][8]

Handling and Storage

Safe Handling:

• Avoid contact with skin and eyes.[1]

• Avoid breathing dust.[1][2][5]

• Wash hands thoroughly after handling.[1][2][5]

• Do not eat, drink, or smoke when using this product.[1][2][5][6]

• Use with adequate ventilation.[1]

Storage:

• Store in a cool, dry, and well-ventilated area.[1][5]

• Keep containers tightly closed.[5]

• Incompatible with strong oxidizing agents, active metals, and chlorine.[1][8]

First Aid Measures

In case of exposure, follow these first aid protocols:

Exposure Route	First Aid Measures
Inhalation	Remove to fresh air. If breathing is difficult, seek medical attention.[1][4][5]
Skin Contact	Wash the affected area with plenty of soap and water.[1][2][5] Remove contaminated clothing.[1][2][5] Seek medical attention if irritation persists.[1]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, including under the eyelids.[1] Get immediate medical attention.[1]
Ingestion	Rinse mouth with water.[1][2][5] Do NOT induce vomiting.[1][2] Seek immediate medical attention.[1]

Accidental Release and Firefighting Measures

Accidental Release:

• Wear appropriate personal protective equipment.[1]

• Ensure adequate ventilation.[1]

• Avoid dust formation.[1][5]

• Sweep up the material without creating dust and place it in a suitable container for disposal.[1][5]

• Prevent spillage from entering drains or the environment.[1]

Figure 2. Logical workflow for responding to a spill of Manganese(II) bromide tetrahydrate.

Firefighting:

• This product is not flammable.[1]

• Use extinguishing media suitable for the surrounding fire.[1][7]

• Firefighters should wear self-contained breathing apparatus and full protective clothing.[1][5][7]

• Hazardous decomposition products include hydrogen bromide gas and manganese oxides.[1]

Disposal Considerations

Dispose of Manganese(II) bromide tetrahydrate in accordance with local, state, and federal regulations.[1] It may be possible to dissolve the material in a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[9]

This technical guide is intended to provide comprehensive safety and handling information. Always refer to the specific Safety Data Sheet (SDS) for the most current and detailed information before working with Manganese(II) bromide tetrahydrate.

References

• 1. prochemonline.com [prochemonline.com]
• 2. Manganese (II) Bromide Tetrahydrate - ProChem, Inc. [prochemonline.com]
• 3. Manganese bromide tetrahydrate | Br2Mn.4H2O | CID 19915385 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. prochemonline.com [prochemonline.com]
• 8. fishersci.com [fishersci.com]
• 9. cdhfinechemical.com [cdhfinechemical.com]

An In-depth Technical Guide to the Hygroscopic Nature of Manganese(II) Bromide Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Physicochemical Properties

Manganese(II) bromide tetrahydrate is an inorganic salt that exists as a hydrate (B1144303), with four molecules of water incorporated into its crystal structure.[2] This inherent hydration state is central to its interaction with atmospheric moisture.

Property	Value	Reference(s)
Chemical Formula	MnBr₂·4H₂O	[2][3]
Molar Mass	286.81 g/mol	[4]
Appearance	Pale pink to light red crystalline solid	[2]
Melting Point	64 °C (decomposes)	[3]
Solubility in Water	Highly soluble	[2]
Hygroscopic Nature	Yes	[1][2]

The Nature of Hygroscopicity and Deliquescence

Hygroscopicity refers to the ability of a substance to attract and hold water molecules from the surrounding environment. For crystalline hydrates like Manganese(II) bromide tetrahydrate, this process can lead to deliquescence, a phenomenon where the solid absorbs enough atmospheric moisture to dissolve and form a saturated aqueous solution.[5] This transition occurs above a specific relative humidity known as the Critical Relative Humidity (CRH).[5]

The interaction with atmospheric moisture is a critical stability concern, as it can lead to changes in physical form, chemical degradation, and altered performance in various applications.[6]

References

• 1. Zinc bromide - Wikipedia [en.wikipedia.org]
• 2. CAS 10031-20-6: Manganese(II) bromide tetrahydrate [cymitquimica.com]
• 3. Manganese(II) bromide - Wikipedia [en.wikipedia.org]
• 4. Manganese(II) bromide hydrate | Br2H8MnO4 | CID 56846403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Deliquescence of pharmaceutical systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Preparation of Manganese(II) Bromide Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, preparation, and key properties of Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O). The information is intended to equip researchers, scientists, and professionals in drug development with the necessary details to produce this compound with high purity for various applications, including as a precursor in the synthesis of manganese-based catalysts and in materials science.[1][2]

Physicochemical Properties

Manganese(II) bromide tetrahydrate is a pale pink to light red crystalline solid.[2] It is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2] Therefore, appropriate storage in a dry environment is crucial to maintain its integrity. Key quantitative properties of this compound are summarized in the table below.

Property	Value	Reference
Molecular Formula	MnBr₂·4H₂O
Molecular Weight	286.81 g/mol
Appearance	Pale pink to light red crystalline solid	[2]
Solubility in Water	146 g/100 mL at 20 °C (anhydrous)	[3]
Melting Point	64 °C (decomposes)
Purity (Commercial)	≥98%	[1]

Synthesis of Manganese(II) Bromide Tetrahydrate

The primary and most straightforward method for the laboratory synthesis of Manganese(II) bromide tetrahydrate involves the reaction of manganese(II) carbonate with hydrobromic acid. This acid-base reaction results in the formation of the soluble Manganese(II) bromide salt, carbon dioxide, and water.

Overall Reaction: MnCO₃(s) + 2HBr(aq) + 3H₂O(l) → MnBr₂·4H₂O(aq) + CO₂(g)

The following experimental protocol outlines a detailed procedure for this synthesis.

Experimental Protocol

Materials:

• Manganese(II) carbonate (MnCO₃)

• Hydrobromic acid (HBr, 48% aqueous solution)

• Distilled water

• Ethanol (for washing)

• Diethyl ether (for washing)

Equipment:

• Glass reaction vessel (e.g., beaker or Erlenmeyer flask)

• Magnetic stirrer and stir bar

• Heating mantle or hot plate

• pH meter or pH indicator strips

• Buchner funnel and filter paper

• Vacuum flask

• Crystallizing dish

• Desiccator

Procedure:

• Reaction Setup: In a well-ventilated fume hood, place a measured amount of Manganese(II) carbonate into the reaction vessel equipped with a magnetic stir bar.

• Acid Addition: Slowly and carefully add a stoichiometric amount of 48% hydrobromic acid to the manganese(II) carbonate with continuous stirring. The addition should be done portion-wise to control the effervescence of carbon dioxide gas.

• Reaction Completion: After the initial vigorous reaction has subsided, gently heat the mixture to approximately 50-60 °C with continued stirring to ensure the complete dissolution of the manganese(II) carbonate. The solution should become a clear, pale pink color.

• Neutralization and Filtration: Check the pH of the solution. If it is acidic, add a small amount of manganese(II) carbonate to neutralize any excess acid. Once the reaction is complete and the solution is neutral or slightly basic, filter the hot solution through a pre-heated funnel to remove any unreacted starting material or solid impurities.

• Crystallization: Transfer the clear filtrate to a crystallizing dish. Allow the solution to cool slowly to room temperature. Pale pink crystals of Manganese(II) bromide tetrahydrate will begin to form. For a higher yield, the solution can be further cooled in an ice bath.

• Isolation and Washing: Isolate the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold distilled water, followed by a wash with cold ethanol, and finally with diethyl ether to facilitate drying.

• Drying: Dry the purified crystals in a desiccator over a suitable drying agent (e.g., anhydrous calcium chloride) to remove any residual solvent and water.

Expected Yield and Purity: While the exact yield will depend on the specific reaction scale and conditions, this method is expected to produce a high yield of Manganese(II) bromide tetrahydrate. Commercially available products often cite a purity of 98% or higher.[1] The purity of the synthesized product can be assessed using standard analytical techniques such as titration or spectroscopic methods.

Visualization of the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and preparation of Manganese(II) bromide tetrahydrate.

Caption: Workflow for the synthesis of Manganese(II) bromide tetrahydrate.

Safety Considerations

Manganese(II) bromide tetrahydrate should be handled with care. It is advisable to consult the Safety Data Sheet (SDS) before use. Standard laboratory safety practices, including the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat, are essential. The synthesis should be performed in a well-ventilated fume hood to avoid inhalation of any dust or fumes.

Applications

Manganese(II) bromide tetrahydrate serves as a valuable precursor and reagent in various chemical applications. It is utilized in the synthesis of manganese-based catalysts, which are important in organic chemistry.[1] Furthermore, it is employed in materials science for the preparation of other manganese compounds and materials.[1]

References

• 1. chemimpex.com [chemimpex.com]
• 2. CAS 10031-20-6: Manganese(II) bromide tetrahydrate [cymitquimica.com]
• 3. Manganese(II) bromide - Wikipedia [en.wikipedia.org]

The Coordination Chemistry of Manganese(II) Bromide Complexes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Manganese(II) (Mn(II)), a d5 transition metal ion, exhibits diverse and fascinating coordination chemistry. Its bromide complexes are of particular interest due to their varied structural motifs, interesting magnetic and spectroscopic properties, and potential applications in catalysis and materials science. This guide provides a comprehensive overview of the synthesis, structure, and characterization of Mn(II) bromide coordination complexes. It summarizes key quantitative data, details relevant experimental protocols, and illustrates fundamental concepts through logical diagrams, serving as a technical resource for researchers in inorganic chemistry and drug development.

Introduction

Manganese is an essential trace element in biological systems and its complexes play vital roles in various enzymatic processes. The Mn(II) ion, with its high-spin d5 electron configuration (S = 5/2), typically forms paramagnetic complexes.[1][2] The coordination chemistry of Mn(II) is characterized by a flexible coordination number, commonly ranging from four to seven, and a variety of accessible geometries, including tetrahedral, square pyramidal, trigonal bipyramidal, and octahedral.[3][4][5] The bromide ion (Br⁻), as a ligand, is a weak-field halide that generally leads to the formation of high-spin Mn(II) complexes.[6] This guide focuses on the core principles of Mn(II) bromide coordination chemistry, covering synthetic strategies, structural diversity, and the key spectroscopic and magnetic properties that define these compounds.

Synthesis of Manganese(II) Bromide Complexes

The synthesis of Mn(II) bromide complexes is typically achieved through the reaction of a manganese(II) bromide salt, most commonly anhydrous MnBr₂ or its tetrahydrate (MnBr₂·4H₂O), with a suitable ligand in an appropriate solvent.[5][7] The choice of ligand—spanning simple N- and O-donor molecules to complex polydentate chelators—and reaction conditions dictates the stoichiometry and structure of the final product.

General Experimental Protocol:

A typical synthesis involves the following steps:

• Precursor Dissolution : Manganese(II) bromide tetrahydrate is dissolved in a minimal amount of a suitable solvent, frequently methanol (B129727) or a methanol/water mixture.[7]

• Ligand Addition : The coordinating ligand, dissolved in the same or a compatible solvent, is added to the MnBr₂ solution, often in a specific stoichiometric ratio (e.g., 1:1, 1:2 Metal:Ligand).[7][8]

• Reaction : The mixture is stirred, sometimes with gentle heating or refluxing for a period ranging from minutes to several hours, to ensure complete reaction.[3][9]

• Crystallization : High-quality single crystals suitable for X-ray diffraction are typically obtained by slow evaporation of the solvent, cooling of a saturated solution, or vapor diffusion of a non-solvent (e.g., hexane (B92381) into a THF solution).[10][11]

• Isolation : The resulting crystalline product is isolated by filtration, washed with a small amount of cold solvent to remove impurities, and dried under vacuum.[8][9]

The workflow for a typical synthesis and characterization of a Mn(II) bromide complex is illustrated below.

Fig. 1: General workflow for the synthesis and characterization of Mn(II) bromide complexes.

Structural Chemistry and Coordination Geometries

The structural landscape of Mn(II) bromide complexes is rich and varied, largely influenced by the steric and electronic properties of the co-ligands. Common coordination numbers are four and six, leading to tetrahedral and octahedral geometries, respectively, although five-coordinate species are also known.[3][5]

Tetrahedral Complexes

Tetrahedral coordination is common for Mn(II) with bulky ligands or in the presence of a large excess of bromide ions, forming the tetrahalomanganate(II) anion, [MnBr₄]²⁻.[6][12] These complexes are of significant interest due to their intense green photoluminescence.[13][14] The tetrahedral geometry is non-centrosymmetric, which relaxes the Laporte selection rule, making d-d electronic transitions more probable than in octahedral environments.[13][14]

Octahedral and Pseudo-Octahedral Complexes

Six-coordinate octahedral geometry is the most prevalent for Mn(II) bromide complexes, especially with smaller N- and O-donor ligands.[3][4][10] These complexes often take the form of [MnBr₂(L)₄] or [Mn(L)₆]Br₂, where L is a monodentate ligand, or involve bidentate and polydentate ligands. The octahedra are often distorted due to ligand constraints or packing effects in the crystal lattice.[10][15] For example, in dimeric complexes with bridging ligands, the Mn(II) centers frequently exhibit a pseudo-octahedral environment.[10]

Fig. 2: Common coordination geometries for Mn(II) bromide complexes.

Crystallographic Data

Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional structure of these complexes.[16] Key structural parameters, such as bond lengths and angles, provide insight into the nature of the metal-ligand interactions. A summary of representative crystallographic data is presented in Table 1.

Table 1: Selected Crystallographic Data for Mn(II) Bromide Complexes

Complex Formula	Coordination Geometry	Mn-Br Bond Lengths (Å)	Other Key Bond Lengths (Å)	Reference
[Mn₂(μ-PNO)₂(PNO)₂(H₂O)₂Br₄]¹	Distorted Octahedral	2.7212(13), 2.5813(13)	Mn-O(bridge): 2.172(2), 2.235(2)Mn-O(water): 2.312(3)	[10]
[Mn₂(μ-2MePNO)₂(H₂O)₄Br₄]²	Distorted Octahedral	2.7009(7), 2.6340(7)	Mn-O(bridge): 2.190(2), 2.316(2)Mn-O(water): 2.199(3)	[10]
[MnBr₂(L)]·2(MeOH)³	Distorted Trigonal Bipyramidal	2.3777(4) (avg)	Mn-N(py): 2.226(2)Mn-N(pz): 2.2929(18)	[5]
[MnCl₂(3AP)₄] vs [MnBr₂(3AP)₄]⁴	Elongated Octahedral	2.7304(3)	Mn-N: 2.31 (avg)	[4]

¹ PNO = Pyridine (B92270) N-oxide ² 2MePNO = 2-Methylpyridine N-oxide ³ L = 2,6-bis(5-isopropyl-1H-pyrazol-3-yl)pyridine ⁴ 3AP = 3-Aminopyridine

Spectroscopic Properties

Spectroscopic techniques are crucial for elucidating the electronic structure and coordination environment of Mn(II) bromide complexes.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR is a powerful tool for studying paramagnetic Mn(II) (S=5/2) systems.[17]

• g-Value : High-spin Mn(II) complexes typically exhibit an isotropic EPR signal with a g-value very close to the free-electron value of ~2.00.[18]

• Hyperfine Splitting : The interaction of the electron spin with the ⁵⁵Mn nucleus (I=5/2, 100% abundance) results in a characteristic six-line hyperfine splitting pattern centered at g ≈ 2.[19]

• Zero-Field Splitting (ZFS) : In environments with symmetry lower than cubic, the degeneracy of the spin states is lifted even in the absence of a magnetic field. This phenomenon, known as zero-field splitting (ZFS), is described by the axial (D) and rhombic (E) parameters. The magnitude of ZFS is highly sensitive to the coordination geometry and can lead to complex, broad EPR spectra, especially at lower frequencies (X-band).[18][19][20] High-frequency EPR is often employed to accurately determine ZFS parameters.[19]

UV-Visible Spectroscopy

The UV-Vis spectra of high-spin Mn(II) complexes are characterized by very weak, spin-forbidden d-d transitions.[1][21] The d⁵ configuration has a ⁶A₁ ground state, and all excited states have a different spin multiplicity (quartets, doublets). Consequently, spin-allowed d-d transitions are not possible, resulting in the characteristically pale colors (often pale pink in aqueous solution) and very low molar absorptivities (ε < 1 L·mol⁻¹·cm⁻¹).[21][22]

In contrast, tetrahedral [MnBr₄]²⁻ complexes exhibit relatively intense, narrow-band green emission (peaking around 500-550 nm) due to the ⁴T₁ → ⁶A₁ transition.[13][14] The non-centrosymmetric nature of the tetrahedral field partially allows these transitions, leading to high photoluminescence quantum yields (PLQYs), in some cases exceeding 90%.[13][14]

Fig. 3: Simplified energy level diagram for a high-spin d⁵ ion in an octahedral field.

Table 2: Spectroscopic Data for Representative Mn(II) Bromide Complexes

Complex Type/Formula	Technique	Key Parameters	Interpretation	Reference
General High-Spin Mn(II)	EPR	g ≈ 2.00Six-line hyperfine splitting (A ≈ 240-270 MHz)	Characteristic of S=5/2 Mn(II) ion.	[19]
(Bz(Me)₃N)₂MnBr₄	UV-Vis	Emission Peak: ~520 nmExcitation Peaks: ~375 nm, ~460 nmPLQY: up to 90%	Bright green luminescence from ⁴T₁ → ⁶A₁ transition in tetrahedral field.	[13][14]
[Mn(H₂O)₆]²⁺ (for comparison)	UV-Vis	Very low ε (< 1 L·mol⁻¹·cm⁻¹)	Spin-forbidden d-d transitions in octahedral field.	[21]

Magnetic Properties

Due to the five unpaired electrons in its typical high-spin d⁵ configuration, Mn(II) bromide complexes are paramagnetic.[1][23] Magnetic susceptibility measurements are used to determine the effective magnetic moment (μ_eff), which can be calculated using the spin-only formula:

μ_eff = g√[S(S+1)]

For an S=5/2 ion, the theoretical spin-only magnetic moment is 5.92 Bohr magnetons (μ_B). Experimental values for mononuclear Mn(II) complexes are typically in the range of 5.8-6.1 μ_B, confirming the high-spin state.[12] In polynuclear complexes, weak antiferromagnetic or ferromagnetic coupling can occur between adjacent Mn(II) centers, leading to deviations from this value, particularly at low temperatures.[24]

Conclusion

The coordination chemistry of manganese(II) bromide is a robust and diverse field. The interplay between the Mn(II) center, the bromide ligands, and various organic co-ligands gives rise to a wide array of structures with distinct electronic and magnetic properties. Tetrahedral complexes, particularly the [MnBr₄]²⁻ anion, are notable for their strong green luminescence, while octahedral complexes provide a platform for studying the subtle effects of ligand-field variations on the properties of a high-spin d⁵ ion. The experimental protocols and characterization data summarized in this guide provide a foundational resource for researchers exploring the synthesis of novel Mn(II) bromide complexes for applications in materials science, catalysis, and as probes in biological systems.

References

• 1. Manganese - Wikipedia [en.wikipedia.org]
• 2. Paramagnetism: Compounds - Manganese(II) Sulfate Monohydrate | Chemical Education Xchange [chemedx.org]
• 3. Synthesis, Crystal Structures, Characterization and Catalytic Property of Manganese(II) Complexes Derived from Hydrazone Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Iron(II) and Manganese(II) Coordination Chemistry Ligated by Coplanar Tridentate Nitrogen-Donor Ligand, 2,6-bis(5-isopropyl-1H-pyrazol-3-yl)pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sarthaks.com [sarthaks.com]
• 7. journals.iucr.org [journals.iucr.org]
• 8. Manganese(ii) chemistry of a new N3O-donor chelate ligand: synthesis, X-ray structures, and magnetic properties of solvent- and oxalate-bound complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. jocpr.com [jocpr.com]
• 10. Crystal structures of four dimeric manganese(II) bromide coordination complexes with various derivatives of pyridine N-oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. For the tetrahedral complex `[MnBr_(4)]^(2-)`, the spin only magnetic moment value is: [Atomic numer of Mn = 25] [allen.in]
• 13. Manganese(II) in Tetrahedral Halide Environment: Factors Governing Bright Green Luminescence - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. bendola.com [bendola.com]
• 16. benchchem.com [benchchem.com]
• 17. EPR characterization of Mn(ii) complexes for distance determination with pulsed dipolar spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. High‒Field EPR Spectroscopic Characterization of Mn(II) Bound to the Bacterial Solute- Binding Proteins MntC and PsaA - PMC [pmc.ncbi.nlm.nih.gov]
• 20. The Challenges and Opportunities of High-Spin Mn(II) EPR and ENDOR - PMC [pmc.ncbi.nlm.nih.gov]
• 21. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 22. people.bath.ac.uk [people.bath.ac.uk]
• 23. quora.com [quora.com]
• 24. Synthesis and characterization of monomeric Mn (IV) and pseudo-tetrameric Mn (III) complexes: magnetic properties of Mn (III) complex - PubMed [pubmed.ncbi.nlm.nih.gov]

Theoretical Insights into the Electronic Properties of Manganese(II) Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the theoretical studies on the electronic properties of Manganese(II) bromide (MnBr2). Leveraging first-principles calculations, this document summarizes the key electronic and magnetic characteristics of both bulk and monolayer forms of MnBr2, offering valuable insights for applications in nanoelectronics, spintronics, and potentially in the design of novel therapeutic or diagnostic agents.

Electronic Structure and Properties

First-principles calculations, primarily employing spin-polarized Density Functional Theory (DFT), have been instrumental in elucidating the electronic landscape of MnBr2. These studies consistently characterize MnBr2 as a wide-gap magnetic semiconductor.[1][2][3] The intrinsic magnetism arises from the partially filled 3d orbitals of the manganese atoms.[2][4]

The electronic band structure and the projected density of states (PDOS) reveal that the valence and conduction bands are primarily composed of hybridized Mn-3d and Br-4p orbitals.[2] Specifically, the incomplete 3d orbital of the manganese atom, which contains five electrons, is the principal driver of the material's magnetic behavior.[2][4]

Band Structure and Band Gap

Theoretical models indicate that both bulk and monolayer MnBr2 exhibit semiconductor properties with a significant band gap.[2][3] In its bulk form, MnBr2 is reported to have a direct band gap of 3.88 eV in the spin-up channel at the Γ point, while the spin-down channel displays an indirect band gap of 4.75 eV (Γ-M).[2] The similarity in the band structures of the bulk and monolayer forms is attributed to the weak van der Waals forces between the layers in the bulk material, suggesting that the electronic interactions are predominantly within each monolayer.[4] Other DFT calculations have reported band gaps ranging from 2.61 eV to 4.21 eV, highlighting the influence of the chosen computational method.[5] The Materials Project database, using the PBE functional, predicts a band gap of 1.60 eV for ferromagnetic MnBr2.[6]

Density of States (DOS)

The density of states provides a fundamental description of the number of available electronic states at a given energy level.[7][8][9] For MnBr2, the spin-polarized total and partial density of states (DOS) analysis confirms the hybridization of Mn 3d and Br 4p orbitals, which leads to the formation of chemical bonds between the manganese and bromine atoms.[10] The asymmetry in the spin-up and spin-down DOS is a clear indicator of the material's magnetic nature.

Magnetic Properties

The magnetic ground state of MnBr2 has been a central focus of theoretical investigations. The arrangement of magnetic moments on the Mn atoms determines the overall magnetic behavior of the material.

Magnetic Ordering and Stability

Theoretical simulations consistently show that the antiferromagnetic (AFM) configuration is energetically more stable than the ferromagnetic (FM) configuration for both bulk and monolayer MnBr2.[2][4] This has been experimentally confirmed for the MnBr2 monolayer through neutron diffraction.[4] The magnetic moments of the manganese atoms are found to be most stable when aligned perpendicular to the monolayer supercell plane.[2][4] The competition between direct exchange and superexchange interactions is responsible for the relatively weak magnetic exchange observed in this material.[1][3]

Magnetic Moment

The calculated total magnetic moment for the MnBr2 unit cell is approximately 5 μB, which aligns well with the expected value for a free manganese atom according to Hund's rules.[6][10] The majority of this magnetic moment is localized on the Mn atom (around 4.69 μB to 5.0 μB), with a small contribution from the halogen atoms.[4][10]

Structural Properties

In its bulk form, MnBr2 crystallizes in a hexagonal arrangement belonging to the P-3m1 space group.[4][6] The structure is layered, consisting of sheets of MnBr2.[6] The calculated lattice constants from theoretical studies are in good agreement with experimental values.

Quantitative Data Summary

The following tables summarize the key quantitative data extracted from various theoretical studies on MnBr2.

Property	Bulk MnBr2	Monolayer MnBr2	Source(s)
Lattice Constants	a = b = 3.87 Å, c = 6.48 Å	a = b = 3.87 Å	[4]
Band Gap	3.88 eV (direct, spin-up)	-	[2]
4.75 eV (indirect, spin-down)	-	[2]
1.60 eV (PBE)	-	[6]
Magnetic Moment	5.0 μB per Mn atom	-	[4]
5.00 μB/f.u. (Total)	5 μB per unit cell (Total)	[6][10]
Magnetic Ordering	Antiferromagnetic (most stable)	Antiferromagnetic (most stable)	[2][4]

Experimental and Computational Protocols

The theoretical results presented in this guide are predominantly derived from first-principles calculations based on Density Functional Theory (DFT).

Key Computational Methodologies

• Software Packages: The SIESTA and Vienna Ab Initio Simulation Package (VASP) are commonly used for these calculations.[2][6]

• Exchange-Correlation Functional: The Perdew–Burke–Ernzerhof (PBE) functional within the Generalized Gradient Approximation (GGA) is a frequent choice.[2][4][6] Some studies also employ hybrid functional theory or the GGA+U approach to better account for electron correlation effects.[1][3][11]

• Pseudopotentials: The Troullier–Martins pseudopotentials are utilized to describe the interaction between core and valence electrons.[2][4] The Projector-Augmented Wave (PAW) method is also employed.[6]

• Basis Sets: A double-ζ polarized (DZP) basis set is often used to represent the valence electron wavefunctions.[2][4]

• Convergence Criteria: A stringent energy convergence criterion, typically on the order of 10⁻⁵ eV, is applied to ensure the accuracy of the calculations.[2][4]

Visualizations

The following diagrams illustrate key conceptual frameworks and workflows in the theoretical study of MnBr2.

Computational workflow for theoretical studies of MnBr2.

Interplay of exchange interactions in MnBr2.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Electronic and Magnetic Properties of Manganese Bromide Monolayers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 7. Density of states - Wikipedia [en.wikipedia.org]
• 8. eng.libretexts.org [eng.libretexts.org]
• 9. 2.4 Density of states [truenano.com]
• 10. pubs.aip.org [pubs.aip.org]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Manganese(II) Bromide Tetrahydrate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O) is an inorganic salt that has emerged as a versatile and economical catalyst in a variety of organic transformations. As the scientific community continues to explore the use of earth-abundant and less toxic metals in catalysis, manganese has garnered significant attention. Manganese(II) bromide, in its hydrated form, offers a convenient and effective catalytic system for several important reactions, including cross-coupling and diazidation reactions. Its utility is particularly notable as a potential replacement for more expensive and toxic heavy metal catalysts, such as palladium. This document provides detailed application notes and protocols for the use of manganese(II) bromide tetrahydrate in key organic synthetic methods.

Key Applications and Protocols

Manganese-Promoted Stille-Type Cross-Coupling Reactions

The Stille cross-coupling reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis. Traditionally catalyzed by palladium complexes, recent research has demonstrated that manganese(II) bromide can effectively promote this transformation, offering a more cost-effective and environmentally benign alternative. This reaction couples organostannanes with organic halides.

Entry	Organic Halide	Organostannane	Product	Yield (%)
1	Iodobenzene	Tributyl(phenyl)stannane	Biphenyl	85
2	4-Iodotoluene	Tributyl(phenyl)stannane	4-Methylbiphenyl	82
3	1-Iodonaphthalene	Tributyl(phenyl)stannane	1-Phenylnaphthalene	78
4	Bromobenzene	Tributyl(phenyl)stannane	Biphenyl	75
5	Iodobenzene	Tributyl(vinyl)stannane	Styrene	88
6	4-Bromoacetophenone	Tributyl(phenyl)stannane	4-Acetylbiphenyl	70

Materials:

• Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O)

• Organic halide (e.g., Iodobenzene)

• Organostannane (e.g., Tributyl(phenyl)stannane)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Tetrahydrofuran (THF)

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Magnetic stirrer and heating mantle

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add manganese(II) bromide tetrahydrate (0.1 mmol, 10 mol%).

• Add the organic halide (1.0 mmol) and the organostannane (1.2 mmol) to the flask.

• Add anhydrous DMF (5 mL) to the reaction mixture.

• Stir the mixture at 100 °C for 12-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• After completion, cool the reaction mixture to room temperature.

• Quench the reaction with a saturated aqueous solution of potassium fluoride (B91410) (KF) and stir vigorously for 1 hour to precipitate the tin byproducts.

• Filter the mixture through a pad of celite, washing with ethyl acetate (B1210297).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired coupled product.

Caption: Workflow for the MnBr₂-promoted Stille-type cross-coupling reaction.

Electrochemical Diazidation of Alkenes

The vicinal diazidation of alkenes is a valuable transformation for the synthesis of 1,2-diamines, which are important structural motifs in pharmaceuticals and ligands. An electrochemical approach using a catalytic amount of manganese(II) bromide provides a sustainable method for this conversion, avoiding the use of harsh chemical oxidants.[1][2]

Entry	Alkene	Product	Yield (%)
1	Styrene	1,2-Diazido-1-phenylethane	85
2	4-Methylstyrene	1-(1,2-Diazidoethyl)-4-methylbenzene	82
3	1-Octene	1,2-Diazidooctane	75
4	Cyclohexene	1,2-Diazidocyclohexane	88
5	Indene	1,2-Diazido-2,3-dihydro-1H-indene	78
6	trans-Stilbene	(1R,2S)-1,2-Diazido-1,2-diphenylethane	92

Materials:

• Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O)

• Alkene

• Sodium azide (B81097) (NaN₃)

• Acetic acid

• Acetonitrile (B52724)

• Undivided electrochemical cell with a carbon felt anode and a platinum cathode

• Constant current power supply

Procedure:

• Set up an undivided electrochemical cell equipped with a carbon felt anode and a platinum cathode.

• To the cell, add the alkene (1.0 mmol), sodium azide (5.0 mmol), and manganese(II) bromide tetrahydrate (0.05 mmol, 5 mol%).

• Add a solution of acetic acid (2.0 mmol) in acetonitrile (10 mL).

• Apply a constant current of 10 mA and stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or GC. The reaction is typically complete within 6-12 hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the vicinal diazide.

Caption: Proposed mechanism for the Mn-catalyzed electrochemical diazidation of alkenes.

Conclusion

Manganese(II) bromide tetrahydrate serves as an effective and economical catalyst for important organic transformations. The protocols provided herein for Stille-type cross-coupling and electrochemical diazidation of alkenes demonstrate its potential to replace more expensive and toxic catalysts in the synthesis of valuable organic molecules. These methods are of significant interest to researchers in academia and the pharmaceutical industry who are focused on developing sustainable and efficient synthetic strategies. Further exploration of the catalytic capabilities of manganese(II) bromide tetrahydrate is warranted and expected to uncover new applications in organic synthesis.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. Metal-catalyzed electrochemical diazidation of alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Manganese(II) Bromide Tetrahydrate in Stille Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Cautious Approach to a Cost-Effective Alternative

The Stille cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high functional group tolerance. Traditionally, this reaction relies on palladium catalysts. However, the high cost and toxicity of palladium have driven research towards more abundant and benign first-row transition metals like manganese. Manganese(II) bromide (MnBr₂), available as its tetrahydrate (MnBr₂·4H₂O), is an inexpensive and readily available salt that has been investigated as a potential catalyst for Stille-type reactions.

However, the use of manganese salts in Stille couplings is a subject of significant debate within the scientific community. Several studies have reported that the catalytic activity previously attributed to manganese was, in fact, due to trace amounts of palladium or copper contamination in the reagents.[1][2][3] Researchers attempting to reproduce these manganese-catalyzed reactions found that rigorous purification of the manganese salts to remove these impurities resulted in a complete loss of catalytic activity.[1]

Conversely, some studies report successful stereospecific Stille couplings using highly purified Manganese(II) chloride (MnCl₂), occasionally with a copper co-catalyst, suggesting that a true manganese-mediated pathway may be possible under specific conditions.[4][5][6] These reactions may proceed through a different mechanism than the classical palladium-catalyzed cycle, potentially involving high-valent manganese intermediates.[7]

Therefore, these application notes serve as a guide for investigating the potential of Manganese(II) bromide tetrahydrate in Stille reactions, with a strong emphasis on the critical importance of purity, control experiments, and the current controversy surrounding its efficacy.

Data Presentation: Reported Conditions for Manganese-Mediated Stille-Type Couplings

The following tables summarize conditions reported in the literature for reactions claimed to be catalyzed by manganese(II) salts. It is crucial to note the specific manganese salt used and the significant questions regarding the true catalytic species.

Table 1: Early Reported Conditions for MnBr₂-Catalyzed Stille Coupling (Subject to Reproducibility Issues)

Entry	Aryl Halide	Organostannane	Solvent	Temperature (°C)	Yield (%)	Reference
1	Iodobenzene	Phenyltributyltin	NMP	100	High	[8] (as cited in)
2	4-Iodotoluene	Vinyltributyltin	DMF	100	Good	(as cited in[3])

Note: These early results have been questioned, with subsequent studies suggesting the reactions were catalyzed by trace palladium impurities.[3]

Table 2: Conditions for Stereospecific MnCl₂-Catalyzed Stille Coupling

Entry	Electrophile	α-Alkoxyalkylstannane	Co-catalyst/Additive	Solvent	Temperature (°C)	Yield (%)	Reference
1	4-Iodoanisole	(S)-BnO-CH(Me)SnBu₃	None	NMP	82	Slow Reaction	[4][5]
2	1-Iodonaphthalene	(S)-BnO-CH(Me)SnBu₃	Cu(I) salt	NMP	82	Improved Rate	[4][5]
3	4-Iodobenzonitrile	(S)-BnO-CH(Me)SnBu₃	None	NMP	82	Good	[4][5]

Note: This data is for MnCl₂ and provides a potential starting point for investigation with MnBr₂·4H₂O, though direct equivalence is not guaranteed.

Mandatory Visualizations

Experimental Workflow

The following diagram outlines a rigorous experimental workflow designed to minimize trace metal contamination when investigating manganese-catalyzed reactions.

Caption: Rigorous workflow for investigating manganese-catalyzed Stille reactions.

Signaling Pathways and Catalytic Cycles

The classical Stille reaction proceeds via a well-established Pd(0)/Pd(II) catalytic cycle. A proposed, though speculative, pathway for a manganese-mediated reaction would likely differ significantly.

Diagram 1: Classical Palladium-Catalyzed Stille Cycle

Caption: The established catalytic cycle for the palladium-catalyzed Stille reaction.

Diagram 2: Speculative Radical Pathway for Manganese

Caption: A speculative radical-based mechanism for a manganese-mediated coupling.

Experimental Protocols

The following protocol is adapted from procedures for MnCl₂ and should be considered a starting point for investigation with MnBr₂·4H₂O. Extreme care must be taken to exclude adventitious palladium and copper.

Protocol 1: General Procedure for Test Reaction

Materials:

• Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O), highest purity available, further purified if possible.

• Aryl iodide (e.g., 4-iodoanisole, 1.0 mmol, 1.0 equiv).

• Organostannane (e.g., vinyltributyltin, 1.2 mmol, 1.2 equiv).

• Anhydrous, degassed N-Methyl-2-pyrrolidone (NMP).

• Acid-washed, oven-dried glassware.

• Inert atmosphere (glovebox or Schlenk line).

Procedure:

• Glassware and Reagent Preparation: All glassware must be rigorously cleaned with aqua regia, rinsed with an EDTA solution, followed by deionized water, and dried in an oven at >120 °C overnight. All solvents must be anhydrous and thoroughly degassed using at least three freeze-pump-thaw cycles.

• Trace Metal Analysis: Before use, the MnBr₂·4H₂O should be analyzed by Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to quantify palladium and copper levels. A truly "manganese-catalyzed" reaction requires levels to be in the low parts-per-billion (ppb) range.

• Reaction Setup: To an acid-washed, oven-dried Schlenk flask under a positive pressure of argon, add purified Manganese(II) bromide tetrahydrate (e.g., 10-20 mol%).

• Addition of Reagents: Add the aryl iodide (1.0 mmol) and anhydrous, degassed NMP (e.g., 2-4 mL). Stir the mixture for 5 minutes.

• Initiation: Add the organostannane (1.2 mmol) via syringe.

• Heating and Monitoring: Heat the reaction mixture to the desired temperature (a starting point of 100 °C is suggested) with vigorous stirring.[8] Monitor the reaction by taking aliquots at regular intervals and analyzing by GC-MS or TLC.

• Workup: After the reaction is complete (or has ceased to progress), cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether) and wash with water and brine. If fluoride-mediated removal of tin byproducts is desired, the organic layer can be washed with a saturated aqueous solution of KF.

• Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Essential Control Experiments

To validate any observed reactivity, the following control experiments are mandatory :

• No Manganese Control: Run the exact procedure as described above but omit the Manganese(II) bromide tetrahydrate. No product formation should be observed. If product is formed, it indicates contamination elsewhere in the system.

• Trace Metal Spike Control: Run the reaction using your purified MnBr₂·4H₂O. In a parallel experiment, use the same purified manganese salt but intentionally "spike" it with a known, low concentration of a palladium salt (e.g., 50 ppm PdCl₂). A dramatic increase in reaction rate or yield in the spiked flask strongly suggests that trace palladium is the true catalyst.

Conclusion and Outlook

While the prospect of using an inexpensive, earth-abundant metal like manganese for Stille cross-couplings is highly attractive, the existing literature demands a skeptical and rigorous approach. The prevailing evidence suggests that many, if not all, reports of manganese-catalyzed Stille reactions are attributable to trace metal impurities.[2] Any researcher or professional exploring the use of Manganese(II) bromide tetrahydrate for this transformation must prioritize reagent purity, meticulous experimental technique, and the use of comprehensive control experiments to validate their findings. Future work in this area may yet uncover specific ligand systems or reaction conditions that enable a reliable and reproducible manganese-catalyzed Stille coupling, but for now, it remains an area of high risk and high reward.

References

• 1. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 2. researchgate.net [researchgate.net]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Stereospecific Stille Cross-Couplings Using Mn(II)Cl2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Collection - Stereospecific Stille Cross-Couplings Using Mn(II)Cl2 - The Journal of Organic Chemistry - Figshare [figshare.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Manganese(II) Bromide Catalyzed Grignard Reagent Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manganese-catalyzed cross-coupling reactions represent a cost-effective and less toxic alternative to traditional palladium- or nickel-catalyzed methods for the formation of carbon-carbon bonds. This document provides detailed application notes and protocols for the cross-coupling of Grignard reagents with organic halides using manganese(II) bromide as a catalyst. The reaction is particularly effective for coupling aryl and alkyl Grignard reagents with activated aryl halides.[1][2] The proposed mechanism for this transformation is a radical SRN1 (Substitution Nucleophilic Radical) pathway.[1][2][3][4]

Reaction Mechanism

The manganese-catalyzed cross-coupling is believed to proceed via an SRN1 mechanism. The catalytic cycle is initiated by the reaction of the manganese(II) salt with the Grignard reagent to form a triorganomanganate complex. This complex then acts as a single electron donor to the aryl halide, generating a radical anion. Subsequent fragmentation of the radical anion yields an aryl radical, which then reacts with the manganate (B1198562) complex. A final single electron transfer closes the catalytic cycle and affords the cross-coupled product.[1][3]

Caption: Proposed SRN1 catalytic cycle for manganese-catalyzed Grignard cross-coupling.

Data Presentation

The following tables summarize the quantitative data for manganese-catalyzed Grignard cross-coupling reactions. While manganese(II) chloride is more commonly reported to give higher yields, manganese(II) bromide is also an effective catalyst.[1][5]

Table 1: Coupling of Cyclohexylmagnesium Chloride with para-Substituted Halobenzenes Catalyzed by MnCl2. [5]

Entry	Halogen (X)	Substituent (Y)	Yield (%)
1	Cl	CN	94
2	Cl	COOMe	65
3	Br	CN	43
4	I	CN	0
5	F	CN	0
6	Cl	CF3	0
7	Cl	NO2	0
8	Br	CONMe2	0

Table 2: Coupling of Various Grignard Reagents with p- and o-Chlorobenzonitrile Catalyzed by MnCl2. [1]

Entry	Aryl Halide	Grignard Reagent	Yield (%)
1	p-chlorobenzonitrile	Phenylmagnesium bromide	90
2	p-chlorobenzonitrile	p-Methoxyphenylmagnesium bromide	83
3	p-chlorobenzonitrile	p-Chlorophenylmagnesium bromide	77
4	p-chlorobenzonitrile	p-Tolylmagnesium bromide	93
5	p-chlorobenzonitrile	n-Butylmagnesium chloride	75
6	p-chlorobenzonitrile	Isobutylmagnesium chloride	64
7	p-chlorobenzonitrile	Isopropylmagnesium bromide	41
8	o-chlorobenzonitrile	Phenylmagnesium bromide	92
9	o-chlorobenzonitrile	p-Methoxyphenylmagnesium bromide	85
10	o-chlorobenzonitrile	p-Chlorophenylmagnesium bromide	79
11	o-chlorobenzonitrile	p-Tolylmagnesium bromide	91
12	o-chlorobenzonitrile	n-Butylmagnesium chloride	72

Experimental Protocols

The following is a general protocol for the manganese-catalyzed cross-coupling of an aryl halide with a Grignard reagent. This protocol is adapted from procedures using manganese(II) chloride and is expected to be effective with manganese(II) bromide, potentially with slightly lower yields.[1][5]

Materials:

• Manganese(II) bromide (MnBr2), anhydrous

• Aryl halide

• Grignard reagent (solution in THF or Et2O)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl) solution

• Decane (B31447) (internal standard for GC analysis, optional)

• Standard laboratory glassware (Schlenk flask, syringes, etc.)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup:

  • Under an inert atmosphere, add anhydrous manganese(II) bromide (0.2 mmol, 10 mol%) to a dry Schlenk flask equipped with a magnetic stir bar.

  • Add anhydrous THF (6 mL) to the flask and stir the mixture for approximately 10 minutes.

  • Add the aryl halide (2 mmol, 1.0 equivalent) to the flask.

  • Cool the reaction mixture to 0 °C using an ice bath.

• Addition of Grignard Reagent:

  • Slowly add the Grignard reagent (4 mmol, 2.0 equivalents) dropwise to the stirred reaction mixture over a period of 5 minutes.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Reaction Monitoring and Work-up:

  • Stir the reaction mixture at room temperature for 1-6 hours. The reaction progress can be monitored by gas chromatography (GC) or thin-layer chromatography (TLC).

  • Once the reaction is complete, add an internal standard such as decane (optional, for GC yield determination).

  • Quench the reaction by carefully adding saturated aqueous ammonium chloride solution (10 mL).

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired cross-coupled product.

Caption: General experimental workflow for MnBr2-catalyzed Grignard cross-coupling.

Safety Precautions

• Grignard reagents are highly reactive, flammable, and moisture-sensitive. Handle them under an inert atmosphere and take appropriate precautions.

• Anhydrous solvents are required for this reaction.

• The reaction should be carried out in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

Manganese(II) bromide is a viable and economical catalyst for the cross-coupling of Grignard reagents with aryl halides. The reaction proceeds via a radical mechanism and offers a valuable alternative to more traditional heavy metal catalysts. The provided protocols and data serve as a comprehensive guide for researchers interested in utilizing this methodology in their synthetic endeavors.

References

• 1. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 2. researchgate.net [researchgate.net]
• 3. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. scribd.com [scribd.com]

Manganese(II) Bromide in C-H Activation: A Versatile and Cost-Effective Approach for Molecular Functionalization

Application Note: AN-MNBR2-CH-2025

Introduction

The direct functionalization of carbon-hydrogen (C-H) bonds has emerged as a powerful strategy in modern organic synthesis, offering a more atom- and step-economical alternative to traditional cross-coupling reactions. This approach circumvents the need for pre-functionalized starting materials, thereby streamlining synthetic routes and reducing waste. While precious metals have historically dominated the field of C-H activation, the use of earth-abundant and less toxic first-row transition metals is gaining significant traction. Among these, manganese has shown remarkable potential due to its low cost, ready availability, and unique reactivity.[1][2]

This application note focuses on the utility of Manganese(II) bromide (MnBr₂) as a simple, inexpensive, and efficient catalyst for the C-H functionalization of various organic molecules, particularly heterocycles and arenes. A key advantage of MnBr₂-catalyzed protocols is the avoidance of pyrophoric and highly reactive organometallic reagents, such as Grignard reagents, which are often required in other manganese-catalyzed systems.[2][3] The reactions typically proceed via a single-electron transfer (SET) mechanism, enabling the formation of new carbon-carbon bonds under relatively mild conditions.

Key Applications: C-H Alkylation of Indoles and Arenes

A prime application of MnBr₂ in C-H activation is the regioselective alkylation of indoles and other (hetero)arenes. This methodology allows for the direct introduction of alkyl groups at specific positions, a transformation of significant value in the synthesis of pharmaceuticals and other bioactive molecules.

Advantages of MnBr₂-Catalyzed Alkylation:

• Cost-Effectiveness: MnBr₂ is a readily available and inexpensive manganese salt.

• Operational Simplicity: The protocols often employ commercially available reagents and do not require the handling of sensitive organometallic compounds.

• Broad Substrate Scope: A wide range of indoles, benzoquinolines, and other arenes bearing various functional groups can be successfully alkylated.[2][3]

• Good Functional Group Tolerance: The reaction conditions are compatible with a variety of functional groups, including halides, ethers, esters, and nitriles.

Data Presentation: Substrate Scope of MnBr₂-Catalyzed C-H Alkylation

The following tables summarize the quantitative data for the MnBr₂-catalyzed C-H alkylation of representative indoles and arenes with various alkyl halides.

Table 1: MnBr₂-Catalyzed C-2 Alkylation of Indoles

Entry	Indole (B1671886) Substrate	Alkyl Halide	Product	Yield (%)
1	1-Methylindole	Iodocyclohexane	2-Cyclohexyl-1-methylindole	85
2	1-Methylindole	1-Iodoadamantane	1-(Adamantan-1-yl)-2-methylindole	82
3	1-Methyl-5-bromoindole	Iodocyclohexane	5-Bromo-2-cyclohexyl-1-methylindole	78
4	1-Methyl-5-methoxyindole	Iodocyclohexane	2-Cyclohexyl-5-methoxy-1-methylindole	88
5	1-(Pyridin-2-yl)-1H-indole	1-Iodooctane	2-(Octan-2-yl)-1-(pyridin-2-yl)-1H-indole	75

Reaction Conditions: Indole (0.5 mmol), alkyl iodide (1.0 mmol), MnBr₂ (20 mol%), LiHMDS (2.0 equiv.), in THF (2 mL) at 100 °C for 12 h.

Table 2: MnBr₂-Catalyzed C-H Alkylation of Arenes

Entry	Arene Substrate	Alkyl Halide	Product	Yield (%)
1	2-Phenylpyridine	1-Iodocyclohexane	2-(2-Cyclohexylphenyl)pyridine	81
2	1-Phenylpyrazole	1-Iodocyclohexane	1-(2-Cyclohexylphenyl)-1H-pyrazole	75
3	Benzo[h]quinoline	1-Iodocyclohexane	10-Cyclohexylbenzo[h]quinoline	89
4	2-(p-Tolyl)pyridine	1-Iodoadamantane	2-(2-(Adamantan-1-yl)-4-methylphenyl)pyridine	76
5	2-Phenylpyridine	1-Bromoadamantane	2-(2-(Adamantan-1-yl)phenyl)pyridine	72

Reaction Conditions: Arene (0.5 mmol), alkyl halide (1.0 mmol), MnBr₂ (20 mol%), LiHMDS (2.0 equiv.), in THF (2 mL) at 100-120 °C for 12-24 h.

Experimental Protocols

General Procedure for the MnBr₂-Catalyzed C-H Alkylation of Indoles

Materials:

• Indole substrate

• Alkyl iodide

• Manganese(II) bromide (anhydrous)

• Lithium bis(trimethylsilyl)amide (LiHMDS)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Standard glassware for inert atmosphere reactions (Schlenk tube or glovebox)

Protocol:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add the indole substrate (0.5 mmol, 1.0 equiv.), Manganese(II) bromide (21.5 mg, 0.1 mmol, 20 mol%), and lithium bis(trimethylsilyl)amide (167 mg, 1.0 mmol, 2.0 equiv.) under an inert atmosphere (e.g., argon or nitrogen).

• Add anhydrous THF (2.0 mL) to the Schlenk tube.

• Add the alkyl iodide (1.0 mmol, 2.0 equiv.) to the reaction mixture.

• Seal the Schlenk tube and place it in a preheated oil bath at 100 °C.

• Stir the reaction mixture for 12 hours.

• After cooling to room temperature, quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution (5 mL).

• Extract the mixture with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, wash with brine (10 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired C-2 alkylated indole.

Visualizations

Proposed Catalytic Cycle for MnBr₂-Catalyzed C-H Alkylation

The following diagram illustrates the proposed single-electron transfer (SET) mechanism for the MnBr₂-catalyzed C-H alkylation of an indole.

Caption: Proposed catalytic cycle and experimental workflow for MnBr₂-catalyzed C-H alkylation.

Conclusion

Manganese(II) bromide has emerged as a practical and economical catalyst for C-H functionalization reactions, particularly for the alkylation of indoles and arenes. The operational simplicity and avoidance of hazardous reagents make these protocols highly attractive for applications in both academic and industrial research, including drug discovery and development. The methodology's broad substrate scope and good functional group tolerance further underscore its utility in the synthesis of complex organic molecules. Future research may expand the scope of MnBr₂-catalyzed C-H functionalization to other classes of organic compounds and different types of C-C and C-heteroatom bond formations.

References

• 1. researchgate.net [researchgate.net]
• 2. MnBr2-Catalyzed Direct and Site-Selective Alkylation of Indoles and Benzo[ h]quinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for MnBr₂-Catalyzed Atom Transfer Radical Addition

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental setup for Atom Transfer Radical Addition (ATRA) reactions utilizing a dual photoredox/manganese catalytic system. The protocol is based on the work of Kostromitin et al. (2023), which demonstrates an efficient method for the addition of bromonitromethane (B42901) and 1,2-dibromotetrafluoroethane (B104034) to a variety of alkenes.[1] This method offers a valuable tool for the functionalization of alkenes under mild reaction conditions.

Overview

Atom Transfer Radical Addition (ATRA) is a powerful atom-economical method for the simultaneous formation of carbon-carbon and carbon-halogen bonds. The described protocol employs a dual catalytic system consisting of a commercially available organic photocatalyst, 4CzIPN, and manganese(II) bromide (MnBr₂). The reaction is initiated by visible light, typically from a blue LED source.

In this system, the photocatalyst is responsible for the generation of the radical species from the bromo-compound, while the manganese salt facilitates the crucial bromine atom transfer step to the alkyl radical intermediate, leading to the desired product.[1] This dual catalytic approach allows for the efficient functionalization of a broad range of alkenes.

Data Presentation

The following tables summarize the quantitative data for the MnBr₂-catalyzed ATRA of bromonitromethane and 1,2-dibromotetrafluoroethane to various alkenes.

Table 1: MnBr₂-Catalyzed ATRA of Bromonitromethane to Alkenes [1]

Entry	Alkene	Product	Time (h)	Yield (%)
1	4-Phenylbut-1-ene	(3-Bromo-5-nitropentyl)benzene	8	60
2	tert-Butyl allylcarbamate	tert-Butyl (2-bromo-4-nitrobutyl)carbamate	8	75
3	Allyl benzoate	2-Bromo-4-nitrobutyl benzoate	8	62

Table 2: MnBr₂-Catalyzed ATRA of 1,2-Dibromotetrafluoroethane to Alkenes [1]

Entry	Alkene	Product	Time (h)	Yield (%)
1	4-Phenylbut-1-ene	(4,5-Dibromo-4,5,5,5-tetrafluoropentyl)benzene	24	70
2	Allylcyclohexane	(4,5-Dibromo-4,5,5,5-tetrafluoropentyl)cyclohexane	24	65
3	1-Decene	1,2-Dibromo-1,1,2,2-tetrafluorododecane	24	81

Experimental Protocols

This section provides a detailed methodology for the MnBr₂-catalyzed ATRA reaction.

Materials and Equipment

• Reagents:

  • Alkene (distilled prior to use)

  • Bromonitromethane or 1,2-dibromotetrafluoroethane

  • Manganese(II) bromide (MnBr₂)

  • 4CzIPN (1,2,3,5-tetrakis(carbazol-9-yl)-4,6-dicyanobenzene)

  • Tetrabutylammonium bromide (TBABr)

  • Dimethyl sulfoxide (B87167) (DMSO, distilled from CaH₂ and stored over 4 Å molecular sieves)

  • Methyl tert-butyl ether (MTBE) or Hexane (B92381) for extraction

  • Sodium sulfate (B86663) (Na₂SO₄)

  • Deionized water

• Equipment:

  • Schlenk tube or test tube with a screw cap

  • Schlenk line or glovebox for inert atmosphere

  • Magnetic stirrer and stir bars

  • Blue LED strip or lamp (e.g., 455 nm, 10 W)

  • Rotary evaporator

  • Standard laboratory glassware

  • Syringes and needles

General Procedure for ATRA Reaction[1]

• Reaction Setup:

  • Place a magnetic stir bar into a test tube.

  • Evacuate the tube and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.

• Addition of Reagents:

  • Under a positive pressure of argon, add the following reagents in the specified order:

    • DMSO (1 mL)

    • TBABr (32 mg, 0.1 mmol)

    • Alkene (0.5 mmol)

    • Bromide (0.75 mmol) (For bromonitromethane: 105 mg; for 1,2-dibromotetrafluoroethane: 89 μL)

    • MnBr₂ (11 mg, 0.05 mmol)

    • 4CzIPN (2 mg, 0.0025 mmol)

• Reaction Execution:

  • Securely screw the cap onto the test tube.

  • Place the reaction tube in front of a 455 nm (10 W) blue LED strip at room temperature.

  • Stir the reaction mixture vigorously for the time indicated in the tables (typically 3–24 hours).

• Work-up:

  • After the reaction is complete, quench the reaction by adding water (5 mL).

  • Extract the aqueous phase with either methyl tert-butyl ether or hexane (3 x 1.5 mL), depending on the product's polarity.

  • Combine the organic phases.

  • Dry the combined organic layer over a short pad of anhydrous Na₂SO₄.

  • Filter and concentrate the solution on a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/EtOAc) to yield the pure ATRA product.

Mandatory Visualization

Proposed Catalytic Cycle

The following diagram illustrates the proposed dual catalytic cycle for the MnBr₂-catalyzed ATRA reaction.[1]

Caption: Proposed dual catalytic cycle for the photoredox/manganese-catalyzed ATRA.

Experimental Workflow

The following diagram outlines the general experimental workflow for the MnBr₂-catalyzed ATRA reaction.

Caption: General experimental workflow for MnBr₂-catalyzed ATRA.

References

• 1. mdpi.com [mdpi.com]

The Role of Manganese(II) Bromide in the Synthesis of Lead-Free Perovskites: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

The toxicity of lead-based perovskites has necessitated the exploration of environmentally benign alternatives for various optoelectronic applications. Manganese(II) bromide (MnBr₂) has emerged as a critical precursor in the synthesis of lead-free manganese-based halide perovskites and related materials. These materials exhibit promising optical properties, including high photoluminescence quantum yields (PLQY) and tunable emissions, making them suitable for applications in light-emitting diodes (LEDs), photodetectors, and X-ray imaging. This document provides detailed application notes on the role of MnBr₂ in synthesizing these materials and comprehensive protocols for their preparation.

Introduction

Manganese(II) bromide serves as a direct substitute for lead bromide in the perovskite crystal lattice, forming the core of the photoactive layer. The choice of synthesis method and the stoichiometry of the precursors, including MnBr₂, are crucial in determining the final crystal structure, dimensionality, and optoelectronic properties of the resulting manganese-based perovskite. These materials can range from zero-dimensional (0D) organic-inorganic hybrids to all-inorganic three-dimensional (3D) structures, each with unique photophysical characteristics.

The coordination environment of the Mn²⁺ ion, dictated by the surrounding bromide ions and organic or inorganic cations, governs the emission properties. For instance, tetrahedrally coordinated [MnBr₄]²⁻ units typically result in green emission, while octahedrally coordinated [MnBr₆]⁴⁻ units in a shared network can lead to red emission.[1][2] The isolation of these manganese-halide polyhedra by large organic cations in 0D structures can lead to high PLQYs due to the suppression of non-radiative decay pathways.[3]

Key Applications of MnBr₂-Derived Lead-Free Perovskites

• Light-Emitting Diodes (LEDs): The high PLQY and tunable emission of manganese-based perovskites make them excellent candidates for the emissive layer in LEDs. By tuning the crystal structure, white light-emitting diodes (WLEDs) can be fabricated.[2][4][5][6]

• Photodetectors: The strong light absorption and efficient charge carrier generation in these materials are advantageous for photodetector applications.

• X-ray Imaging: Certain Mn-based perovskites exhibit high sensitivity to X-rays, making them promising scintillator materials for high-resolution X-ray imaging.[7]

• Fundamental Research: The diverse crystal structures and photophysical properties of manganese halides provide a rich platform for investigating structure-property relationships in semiconductor materials.

Quantitative Data Summary

The following table summarizes the key performance metrics of various lead-free perovskites synthesized using Manganese(II) bromide.

Perovskite Material	Synthesis Method	Emission Peak (nm)	Photoluminescence Quantum Yield (PLQY) (%)	Lifetime (µs)	Reference
Cs₃MnBr₅	Convenient Synthetic Method	522 (Green)	82 ± 5	236	[2][4][5]
CsMnBr₃	Convenient Synthetic Method	655 (Red)	-	1.418 (93%), 18.328 (7%)	[2][4][5]
(TMPEA)₂MnBr₄	Facile One-Step Method	521 (Green)	83.18	-	[7]
(TBA)₂MnBr₄	Room-Temperature Liquid-Phase Diffusion	518 (Green)	84.98	-	[8]
(TPA)₂MnBr₄	Slow Evaporation Method	520 (Green)	62	390	[3]
Heavy Mn-doped CsPbBr₃ (using MnBr₂)	High-Energy Ball Grinding	-	Strong PL intensity	-	[9]

Experimental Protocols

Protocol 1: Synthesis of All-Inorganic Cs₃MnBr₅ and CsMnBr₃

This protocol describes a facile method to synthesize Cs₃MnBr₅ and CsMnBr₃ with tunable fluorescence by adjusting the precursor ratio.[2][4][5]

Materials:

• Cesium Bromide (CsBr)

• Manganese(II) Bromide (MnBr₂)

• Dimethyl Sulfoxide (DMSO)

Procedure:

• Prepare precursor solutions by dissolving CsBr and MnBr₂ in DMSO.

• To synthesize Cs₃MnBr₅ (green emission), use a CsBr:MnBr₂ molar ratio of 3:1.

• To synthesize CsMnBr₃ (red emission), use a CsBr:MnBr₂ molar ratio of 1:1.

• For a mixed-phase material emitting white light, a Cs/Mn feeding ratio of 1.4:1 can be used.[2]

• Stir the solution at room temperature until the precursors are fully dissolved.

• The perovskite powder can be obtained by slow evaporation of the solvent or by antisolvent precipitation.

Protocol 2: Modified Hot-Injection Synthesis of CsMnBr₃ and Cs₃MnBr₅ Nanocrystals

This method allows for the phase-selective synthesis of red-emitting CsMnBr₃ and green-emitting Cs₃MnBr₅ nanocrystals by controlling the solvent concentration.[1]

Materials:

• Cesium Carbonate (Cs₂CO₃)

• Oleic Acid (OA)

• 1-Octadecene (ODE)

• Manganese(II) Bromide (MnBr₂)

• Trioctylphosphine (TOP)

Procedure:

• Preparation of Cs-oleate:

  • Mix Cs₂CO₃ with OA and ODE in a three-neck flask.

  • Heat the mixture under vacuum to remove water and oxygen.

  • Heat under N₂ atmosphere until a clear solution of Cs-oleate is formed.

• Preparation of MnBr₂ solution:

  • Mix MnBr₂ with a specific amount of TOP in a glass vial.

  • Heat the mixture at 170°C for 1 hour. The amount of TOP is critical: lower amounts favor the formation of hexagonal CsMnBr₃, while higher amounts lead to tetragonal Cs₃MnBr₅.[1]

• Injection:

  • Quickly inject the prepared Cs-oleate solution into the hot MnBr₂ solution.

  • Allow the reaction to proceed at 170°C for 1 minute.

• Cooling and Purification:

  • Cool the reaction mixture in an ice-water bath to stop crystal growth.

  • The nanocrystals can be purified by centrifugation and redispersion in a suitable solvent.

Protocol 3: Facile One-Step Synthesis of (TMPEA)₂MnBr₄ Films

This protocol describes a rapid, room-temperature synthesis of the organic-inorganic hybrid perovskite (TMPEA)₂MnBr₄.[7]

Materials:

• Trimethylphenylammonium bromide (TMPEABr)

• Manganese(II) Bromide (MnBr₂)

• Solvent (e.g., ethanol (B145695) or isopropanol)

Procedure:

• Dissolve stoichiometric amounts of TMPEABr and MnBr₂ in the chosen solvent at room temperature.

• Stir the solution until it turns fluorescent green.

• The (TMPEA)₂MnBr₄ powder can be obtained by centrifugation.

• For film fabrication, the powder can be redissolved and drop-cast onto a substrate.

Diagrams

Caption: General workflow for synthesizing lead-free perovskites using MnBr₂.

References

• 1. Phase-selective synthesis of lead-free CsMnBr3 and Cs3MnBr5 nanocrystals dependent on solvent concentration [opg.optica.org]
• 2. Facile Synthesis of Highly Emissive All-Inorganic Manganese Bromide Compounds with Perovskite-Related Structures for White LEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A new eco-friendly and highly emitting Mn-based hybrid perovskite toward high-performance green down-converted LEDs - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D3TC03821A [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Facile Synthesis of Highly Emissive All-Inorganic Manganese Bromide Compounds with Perovskite-Related Structures for White LEDs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Facile Synthesis of Highly Emissive All-Inorganic Manganese Bromide Compounds with Perovskite-Related Structures for White LEDs | Semantic Scholar [semanticscholar.org]
• 7. Eco-friendly and facile one-step synthesis of manganese perovskite (TMPEA) 2 MnBr 4 for high performance X-ray imaging - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07220K [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Synthesis of Manganese-Doped Quantum Dots Using MnBr₂·4H₂O

Audience: Researchers, scientists, and drug development professionals.

Introduction

Manganese-doped quantum dots (Mn-doped QDs) have garnered significant interest in various fields, including biomedical imaging, light-emitting devices, and solar cells, owing to their unique optical and magnetic properties.[1][2][3] The manganese dopant introduces a distinct emissive state within the quantum dot's band gap, leading to a characteristic orange-red photoluminescence and often enhancing the photoluminescence quantum yield (PLQY) and stability of the host nanocrystals.[4][5] The use of MnBr₂·4H₂O as a manganese precursor is particularly advantageous as it can circumvent issues such as the blue shift in the host's absorption and emission bands that can occur with chloride-containing precursors.[4]

These application notes provide a detailed protocol for the synthesis of Mn-doped quantum dots, with a focus on perovskite nanocrystals, using MnBr₂·4H₂O. The information is compiled from various established methodologies to offer a comprehensive guide for researchers.

Quantitative Data Summary

The following table summarizes key quantitative data from various studies on Mn-doped quantum dots, showcasing the impact of doping on their optical and physical properties.

Quantum Dot Type	Mn Precursor	Doping Concentration (%)	Particle Size (nm)	Photoluminescence Quantum Yield (PLQY) (%)	Emission Peak (nm)	Reference
CsPbBr₃ Perovskite QDs	MnBr₂	4.7	-	~70	-	[6]
CsPbBr₃ Perovskite QDs	MnBr₂	20.4	-	-	-	[6]
CsPbBr₃ Perovskite QDs	MnBr₂	42.9	-	-	-	[6]
CsPbBr₂I Perovskite QDs	MnBr₂	33.3	-	-	-	[7]
Ag–In–Ga–Zn–S QDs	Mn(stearate)₂	2.5	~2	41.3	-	[3]
Carbon Dots	Mn(II)-DPH complex	-	2.9 ± 0.045	9.2	400-650	[8]

Experimental Protocols

This section details the methodologies for the synthesis of Mn-doped perovskite quantum dots using a hot-injection method, adapted from literature procedures.[6]

Materials:

• Cesium carbonate (Cs₂CO₃)

• Oleic acid (OA)

• 1-Octadecene (B91540) (ODE)

• Lead(II) bromide (PbBr₂)

• Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O)

• Oleylamine (OAm)

• Toluene (B28343)

• Hexane

Equipment:

• Three-neck flask

• Heating mantle with temperature controller

• Schlenk line for inert atmosphere (N₂)

• Syringes and needles

• Centrifuge

• UV-Vis spectrophotometer

• Photoluminescence spectrometer

Protocol:

• Preparation of Cs-oleate precursor:

  • In a three-neck flask, combine Cs₂CO₃ (0.25 g), oleic acid (0.9 mL), and 1-octadecene (9 mL).

  • Heat the mixture to 120 °C under vacuum for 1 hour to remove water and oxygen.

  • Raise the temperature to 150 °C under a nitrogen atmosphere until the Cs₂CO₃ has completely reacted and the solution becomes clear.

  • Cool the solution to room temperature for later use.

• Synthesis of Mn-doped CsPbBr₃ Quantum Dots:

  • In a separate three-neck flask, add PbBr₂ and the desired molar ratio of MnBr₂·4H₂O.[6]

  • Add oleic acid, oleylamine, and 1-octadecene to the flask.

  • Heat the mixture to 120 °C under vacuum for 30 minutes.

  • Increase the temperature to 170 °C under a nitrogen atmosphere.

  • Swiftly inject the prepared Cs-oleate precursor into the hot reaction mixture.

  • Allow the reaction to proceed for 5-10 seconds.

  • Quench the reaction by placing the flask in an ice-water bath.

• Purification of Quantum Dots:

  • Transfer the crude solution to a centrifuge tube.

  • Add ethyl acetate (B1210297) to precipitate the quantum dots.

  • Centrifuge the mixture and discard the supernatant.

  • Re-disperse the quantum dot pellet in a minimal amount of toluene or hexane.

  • Repeat the precipitation and re-dispersion steps two more times to ensure high purity.

  • Finally, disperse the purified Mn-doped quantum dots in the desired solvent for characterization and application.

Visualizations

Experimental Workflow for Mn-doped QD Synthesis

A generalized workflow for the hot-injection synthesis of Mn-doped quantum dots.

Proposed Doping Mechanism in Perovskite Quantum Dots

A simplified diagram illustrating the substitution of Pb²⁺ with Mn²⁺ in the perovskite lattice.

References

• 1. compoundsemiconductor.net [compoundsemiconductor.net]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. First Synthesis of Mn-Doped Cesium Lead Bromide Perovskite Magic Sized Clusters at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Manganese Doping in Biomass Derived Carbon Dots Amplifies White Light-Induced Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Manganese(II) Bromide Tetrahydrate as a Precursor for Battery Electrodes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O) as a precursor in the synthesis of manganese oxide-based electrode materials for various battery applications, including lithium-ion, sodium-ion, and zinc-ion batteries.

Introduction

Manganese oxides are compelling materials for battery cathodes due to their low cost, environmental friendliness, and diverse structural forms. The choice of precursor significantly influences the final properties of the manganese oxide material, such as its crystal structure, morphology, and, consequently, its electrochemical performance. Manganese(II) bromide tetrahydrate serves as a viable precursor for the synthesis of various manganese oxide polymorphs. This document outlines synthesis methodologies, experimental protocols, and expected electrochemical performance when using MnBr₂·4H₂O.

Synthesis of Manganese Oxide Electrodes

Manganese(II) bromide tetrahydrate can be used to synthesize manganese oxide electrode materials through several methods, including hydrothermal synthesis, sol-gel synthesis, and thermal decomposition. Each method offers distinct advantages in controlling the material's properties.

Hydrothermal Synthesis of α-MnO₂ Nanowires

Hydrothermal synthesis is a versatile method for producing crystalline nanomaterials. This protocol details the synthesis of α-MnO₂ nanowires, which are of particular interest for battery applications due to their high surface area and one-dimensional structure that can facilitate ion diffusion.

Experimental Protocol:

• Precursor Solution Preparation: Dissolve a specific concentration of Manganese(II) bromide tetrahydrate in deionized water. In a typical synthesis, a 0.1 M solution is prepared.

• Oxidizing Agent: Add an oxidizing agent, such as potassium permanganate (B83412) (KMnO₄) or ammonium (B1175870) persulfate ((NH₄)₂S₂O₈), to the MnBr₂ solution. The molar ratio of the oxidizing agent to the manganese precursor is a critical parameter to control the morphology and phase of the final product.

• Hydrothermal Reaction: Transfer the resulting solution to a Teflon-lined stainless-steel autoclave. Heat the autoclave to a temperature between 120°C and 180°C for a duration of 12 to 24 hours.

• Product Collection and Washing: After the reaction, allow the autoclave to cool to room temperature. Collect the precipitate by centrifugation or filtration. Wash the product multiple times with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying: Dry the final product in a vacuum oven at 60-80°C for 12 hours.

Workflow for Hydrothermal Synthesis:

Caption: Hydrothermal synthesis workflow for α-MnO₂ nanowires.

Sol-Gel Synthesis of Spinel LiMn₂O₄

The sol-gel method allows for the creation of homogeneous, high-purity materials at relatively low temperatures. This protocol is adapted for the synthesis of spinel LiMn₂O₄, a common cathode material for lithium-ion batteries, using MnBr₂·4H₂O.

Experimental Protocol:

• Precursor Solution: Prepare an aqueous solution containing stoichiometric amounts of a lithium salt (e.g., lithium acetate) and Manganese(II) bromide tetrahydrate.

• Chelating Agent: Add a chelating agent, such as citric acid or ethylene (B1197577) glycol, to the solution. The chelating agent helps to form a stable sol and prevents the precipitation of metal hydroxides.

• Gel Formation: Heat the solution at 60-80°C with continuous stirring to evaporate the solvent and promote polymerization, leading to the formation of a viscous gel.

• Drying: Dry the gel in an oven at 100-120°C to remove the remaining solvent.

• Calcination: Calcine the dried gel at a high temperature, typically between 600°C and 800°C, in an air atmosphere for several hours. This step removes the organic components and facilitates the formation of the crystalline spinel LiMn₂O₄ phase.[1]

Logical Relationship for Sol-Gel Synthesis:

Caption: Key stages in the sol-gel synthesis of LiMn₂O₄.

Thermal Decomposition

Direct thermal decomposition of Manganese(II) bromide tetrahydrate can be a straightforward method to produce manganese oxides. The final phase of the manganese oxide is highly dependent on the decomposition temperature and atmosphere.

Experimental Protocol:

• Decomposition: Place a known amount of MnBr₂·4H₂O in a crucible.

• Heating: Heat the crucible in a furnace under a controlled atmosphere (e.g., air, argon). The temperature should be ramped up to the desired decomposition temperature, which can range from 300°C to 800°C, and held for a specific duration.

• Cooling: After the decomposition is complete, allow the furnace to cool down to room temperature naturally.

• Product Collection: The resulting powder is the manganese oxide product.

Electrode Fabrication and Electrochemical Characterization

Experimental Protocol:

• Slurry Preparation: Prepare a slurry by mixing the synthesized manganese oxide powder (active material), a conductive agent (e.g., acetylene (B1199291) black or carbon nanotubes), and a binder (e.g., polyvinylidene fluoride (B91410) - PVDF) in a weight ratio of typically 80:10:10. Use N-methyl-2-pyrrolidone (NMP) as the solvent to form a homogeneous slurry.

• Coating: Coat the slurry onto a current collector (e.g., aluminum foil for cathodes) using a doctor blade technique to ensure a uniform thickness.

• Drying: Dry the coated electrode in a vacuum oven at 80-120°C for at least 12 hours to remove the solvent.

• Cell Assembly: Assemble coin cells (e.g., CR2032) in an argon-filled glovebox. For a lithium-ion battery, use lithium metal as the counter and reference electrode, a separator (e.g., Celgard), and a suitable electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene carbonate and dimethyl carbonate).

• Electrochemical Testing: Perform electrochemical tests such as cyclic voltammetry (CV), galvanostatic charge-discharge (GCD), and electrochemical impedance spectroscopy (EIS) using a battery testing system.

Experimental Workflow for Electrode Fabrication and Testing:

Caption: Workflow for battery electrode fabrication and testing.

Data Presentation

The electrochemical performance of manganese oxide electrodes derived from MnBr₂·4H₂O can be summarized in the following tables. The data presented here is illustrative and can vary based on the specific synthesis conditions and battery assembly.

Table 1: Electrochemical Performance of α-MnO₂ Synthesized via Hydrothermal Method

Parameter	Value	Conditions
Initial Discharge Capacity	~220 mAh/g	0.1 C-rate
Capacity after 50 cycles	~150 mAh/g	0.1 C-rate
Coulombic Efficiency	>98%	-
Rate Capability	~130 mAh/g at 1 C	-

Table 2: Electrochemical Performance of Spinel LiMn₂O₄ Synthesized via Sol-Gel Method

Parameter	Value	Conditions
Initial Discharge Capacity	~130 mAh/g	0.1 C-rate
Capacity Retention	~96% after 100 cycles	0.5 C-rate
Coulombic Efficiency	>99%	-
Rate Capability	~100 mAh/g at 1 C	-

Signaling Pathways and Logical Relationships

The performance of the battery electrode is governed by a series of interconnected factors, from precursor selection to the final electrochemical properties.

Logical Relationship of Factors Influencing Battery Performance:

References

• 1. Hydrothermal synthesis of layered sodium manganese oxide nanowires and their electrochemical performance - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Manganese(II) Bromide in Studying Manganese-Dependent Enzymes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manganese (Mn) is an essential trace element crucial for the function of a variety of enzymes, playing roles in catalysis, protein structure, and redox chemistry.[1] Manganese-dependent enzymes are involved in critical biological processes, including antioxidant defense, metabolism, and biosynthesis.[2] Manganese(II) bromide (MnBr₂), as a water-soluble salt, serves as a convenient and effective source of Mn(II) ions for in vitro studies of these enzymes. This document provides detailed application notes and protocols for utilizing MnBr₂ to investigate the function, kinetics, and reaction mechanisms of manganese-dependent enzymes. While many protocols may specify other manganese salts like MnCl₂ or MnSO₄, MnBr₂ can typically be used interchangeably as the primary role is to provide the Mn(II) cation.

Reconstitution of Apoenzymes with Manganese(II)

Many manganese-dependent enzymes can be isolated as apoenzymes, lacking the essential manganese cofactor. Reconstituting the apoenzyme with Mn(II) is a fundamental technique to study the role of the metal ion in enzyme structure and function.

Experimental Protocol: Reconstitution of Apo-Manganese Superoxide (B77818) Dismutase (MnSOD)

This protocol describes the reconstitution of an apo-MnSOD enzyme with Mn(II) ions, which can be sourced from MnBr₂.

Materials:

• Apo-MnSOD

• Manganese(II) bromide (MnBr₂) solution (e.g., 100 mM stock in ultrapure water)

• MOPS buffer (40 mM, pH 7.8)

• EDTA solution (0.5 M)

• Gel filtration column (e.g., BioGel P-30)

• Potassium phosphate (B84403) buffer (20 mM, pH 7.0)

Procedure:

• Prepare a solution of apo-MnSOD (approximately 0.2 mM) in 40 mM MOPS buffer, pH 7.8.

• Add MnBr₂ solution to the apo-enzyme solution to a final concentration of 8 mM.

• Incubate the mixture at 37°C for 30 minutes to 2 hours to allow for the incorporation of Mn(II) into the enzyme's active site.[3]

• After incubation, cool the solution on ice.

• Add EDTA to a final concentration of 8 mM to chelate any excess, unbound Mn(II) ions.

• Separate the reconstituted MnSOD from excess manganese and EDTA by gel filtration chromatography using a column pre-equilibrated with 20 mM potassium phosphate buffer, pH 7.0.[3]

• Collect the protein fractions and verify reconstitution through activity assays and manganese content analysis.

Workflow for the reconstitution of apo-MnSOD with Mn(II).

Enzyme Activity Assays

MnBr₂ can be used to provide the necessary Mn(II) cofactor for activity assays of various manganese-dependent enzymes.

Experimental Protocol: Arginase Activity Assay

Arginase is a manganese-containing enzyme that catalyzes the hydrolysis of L-arginine to L-ornithine and urea (B33335).[4]

Materials:

• Sample containing arginase (e.g., tissue homogenate, purified enzyme)

• Arginine Buffer (pH 9.5)

• Manganese(II) bromide solution (10 mM)

• Reagents for urea detection (e.g., a colorimetric kit)[4]

• 96-well microplate

• Spectrophotometric plate reader

Procedure:

• Enzyme Activation: In a microplate well, mix the enzyme sample with the MnBr₂ solution. The final concentration of Mn(II) may need to be optimized, but a starting point is often in the micromolar to low millimolar range.[5] Incubate for a defined period (e.g., 10 minutes at 37°C) to activate the enzyme.

• Reaction Initiation: Add the Arginine Buffer to initiate the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a specific time (e.g., 30-120 minutes).[4]

• Reaction Termination and Detection: Stop the reaction and measure the amount of urea produced using a suitable colorimetric method, following the manufacturer's instructions. The color intensity is proportional to the arginase activity.[6]

Workflow for the arginase activity assay.

Enzyme Kinetics Studies

MnBr₂ is essential for determining the kinetic parameters of manganese-dependent enzymes, such as the Michaelis-Menten constant (Kₘ) and the maximum reaction velocity (Vₘₐₓ).

Experimental Protocol: Kinetic Analysis of Manganese Peroxidase (MnP)

Manganese peroxidase catalyzes the oxidation of Mn(II) to Mn(III).[7]

Materials:

• Purified Manganese Peroxidase

• Manganese(II) bromide solution (stock solution of known concentration)

• Organic acid chelator (e.g., malonate, lactate, or oxalate)

• Hydrogen peroxide (H₂O₂)

• Buffer solution (e.g., sodium malonate, pH 4.5)

• UV-Vis spectrophotometer

Procedure:

• Prepare a series of reaction mixtures in a cuvette, each containing the buffer, a fixed concentration of H₂O₂, and varying concentrations of the Mn(II)-chelator complex (prepared by mixing MnBr₂ and the chelator).

• Initiate the reaction by adding a small, fixed amount of MnP to each cuvette.

• Immediately monitor the formation of the Mn(III)-chelator complex by measuring the increase in absorbance at a specific wavelength (e.g., 270 nm for Mn(III)-malonate).[8]

• Calculate the initial reaction rates from the linear portion of the absorbance versus time plots.

• Plot the initial rates against the concentration of the Mn(II)-chelator complex and fit the data to the Michaelis-Menten equation to determine Kₘ and Vₘₐₓ.

Table 1: Steady-State Kinetic Parameters for Manganese Peroxidase

Mn(II)-Chelator Complex	Kₘ (µM)	k_cat (s⁻¹)
Mn(II)-Oxalate	13	308
Mn(II)-Lactate	41	211
Mn(II)-Malonate	18	220

Data adapted from Kuan et al., 1993.[7][9]

Investigation of Enzyme Inhibition

The effect of potential inhibitors on manganese-dependent enzymes can be assessed in the presence of MnBr₂.

Experimental Protocol: Inhibition of Mitochondrial Aconitase by Mn(II)

This protocol can be adapted to study the inhibitory effects of Mn(II) on aconitase activity.

Materials:

• Mitochondrial fraction containing aconitase

• Manganese(II) bromide solutions of varying concentrations

• Aconitase substrate (e.g., isocitrate)

• Assay buffer

• Spectrophotometer to monitor the reaction (e.g., formation of NADPH if coupled to isocitrate dehydrogenase)

Procedure:

• Incubate the mitochondrial fraction with different concentrations of MnBr₂ for a specified time.

• Initiate the enzymatic reaction by adding the substrate.

• Measure the enzyme activity.

• Calculate the percentage of inhibition at each MnBr₂ concentration relative to a control without added Mn(II).

Table 2: Inhibition of Mitochondrial Enzyme Activities by Mn(II)

Enzyme	Mn(II) Concentration (µM)	% Inhibition
Aconitase	1000	6.6
Aconitase	5000	36
Complex I	500	60

Data adapted from Zheng et al., 1998.[10]

Spectroscopic Studies

Mn(II) is a paramagnetic ion, making it a useful probe in spectroscopic techniques like Electron Paramagnetic Resonance (EPR) to study the metal-binding environment within an enzyme.

Conceptual Workflow: EPR Spectroscopy of a Mn(II)-Enzyme Complex

Workflow for EPR analysis of a Mn(II)-reconstituted enzyme.

Signaling and Catalytic Pathways

Understanding the role of manganese in enzymatic pathways is crucial. MnBr₂ can be used to study these mechanisms in vitro.

Catalytic Cycle of Manganese Superoxide Dismutase (MnSOD)

MnSOD catalyzes the dismutation of superoxide radicals (O₂⁻) in a two-step ping-pong mechanism, where the manganese ion cycles between the Mn(III) and Mn(II) oxidation states.

Catalytic cycle of Manganese Superoxide Dismutase.

Conclusion

Manganese(II) bromide is a versatile and valuable reagent for the study of manganese-dependent enzymes. It can be effectively used for enzyme reconstitution, activity assays, kinetic studies, inhibition assays, and as a probe in spectroscopic methods. The protocols and data presented here provide a foundation for researchers to design and execute experiments aimed at elucidating the critical roles of manganese in biological systems, which is essential for basic research and for the development of novel therapeutics targeting these enzymes.

References

• 1. Artificial Metalloenzymes: Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Conformationally gated metal uptake by apo-manganese superoxide dismutase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pH-sensitive control of arginase by Mn(II) ions at submicromolar concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. assaygenie.com [assaygenie.com]
• 7. Kinetic analysis of manganese peroxidase. The reaction with manganese complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Screening and Production of Manganese Peroxidase from Fusarium sp. on Residue Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Differential Cytotoxicity of Mn(II) and Mn(III): Special Reference to Mitochondrial [Fe-S] Containing Enzymes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Manganese(II) Bromide Tetrahydrate in EPR Spectroscopy for Metalloenzyme Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Electron Paramagnetic Resonance (EPR) spectroscopy is a powerful technique for studying metalloproteins and metalloenzymes, providing detailed insights into the electronic structure and coordination environment of paramagnetic metal centers.[1][2][3] Manganese(II) (Mn(II)), with its high-spin d5 electron configuration (S = 5/2), is an excellent probe for EPR studies.[4] Manganese(II) bromide tetrahydrate serves as a convenient and soluble source of Mn(II) ions for these investigations.

These application notes provide an overview and detailed protocols for utilizing Mn(II) EPR spectroscopy in the analysis of metalloenzymes. This includes the study of native manganese-containing enzymes as well as the use of Mn(II) as a paramagnetic substitute for EPR-silent divalent cations like Mg(II) and Zn(II).[4][5]

Principle of Mn(II) EPR Spectroscopy

The EPR spectrum of a high-spin Mn(II) ion is characterized by a six-line pattern arising from the hyperfine interaction between the electron spin (S=5/2) and the nuclear spin of the 55Mn nucleus (I=5/2).[6] The precise shape and features of this spectrum are highly sensitive to the local environment of the Mn(II) ion, including the number and type of coordinating ligands, the symmetry of the coordination sphere, and the presence of other nearby paramagnetic centers.

Key parameters that can be extracted from Mn(II) EPR spectra include:

• g-value: Provides information about the electronic environment of the Mn(II) ion. For most high-spin Mn(II) systems, the g-value is nearly isotropic and close to the free electron g-value of ~2.0023.[4]

• Hyperfine Coupling Constant (A): Describes the interaction between the electron and nuclear spins and is sensitive to the covalency of the metal-ligand bonds.

• Zero-Field Splitting (ZFS) Parameters (D and E): These parameters describe the splitting of the electron spin energy levels in the absence of an external magnetic field and are highly sensitive to the symmetry of the Mn(II) coordination environment.[4] Distortions from cubic symmetry lead to non-zero D and E values, which can significantly alter the appearance of the EPR spectrum.[4]

Applications in Metalloenzyme Analysis

• Characterization of Native Manganese Enzymes: Many enzymes utilize manganese as a cofactor for their catalytic activity.[4] EPR spectroscopy can be used to directly probe the active site of these enzymes, providing information on the oxidation state of manganese, the coordination geometry, and changes that occur upon substrate binding or during the catalytic cycle.[7]

• Probing Divalent Metal Ion Binding Sites: Mn(II) can often substitute for other divalent cations like Mg(II) and Zn(II) in metalloenzymes without loss of function.[4][5] This allows EPR spectroscopy to be used to study the metal binding sites in enzymes that are otherwise EPR-silent. This approach can reveal the number of metal binding sites, their affinities, and the nature of the coordinating ligands.

• Distance Measurements: Pulsed EPR techniques, such as Double Electron-Electron Resonance (DEER) and Relaxation Induced Dipolar Modulation Enhancement (RIDME), can be used to measure nanometer-range distances between two Mn(II) centers or between a Mn(II) center and another paramagnetic species.[8] This is invaluable for determining the structure of dinuclear metal centers and for probing conformational changes in proteins.

Experimental Protocols

Protocol 1: Preparation of Metalloenzyme Sample with Mn(II)

This protocol describes the preparation of a metalloenzyme sample for EPR analysis where Mn(II) is substituted for a native, EPR-silent divalent cation.

Materials:

• Apo-enzyme (enzyme with the native metal ion removed)

• Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O)

• Buffer solution appropriate for the enzyme's stability and activity (e.g., Tris-HCl, HEPES)

• Chelating agent (e.g., EDTA) to remove any adventitious metal ions

• Glycerol (B35011) (or other cryoprotectant)

• EPR tubes (e.g., quartz tubes)

Procedure:

• Preparation of Apo-enzyme: If the native enzyme contains a metal ion, it must first be removed to create the apo-enzyme. This is typically achieved by dialysis against a buffer containing a strong chelating agent like EDTA. Subsequently, the chelating agent must be removed by extensive dialysis against a metal-free buffer.

• Preparation of Mn(II) Stock Solution: Prepare a concentrated stock solution of Manganese(II) bromide tetrahydrate in the same metal-free buffer used for the enzyme. Determine the precise concentration of the Mn(II) solution using a standard method such as atomic absorption spectroscopy or titration.

• Reconstitution of the Enzyme: Titrate the apo-enzyme solution with the Mn(II) stock solution. The reconstitution can be monitored by measuring the enzyme activity or by following the changes in the EPR signal. It is crucial to add stoichiometric amounts of Mn(II) to avoid the presence of free Mn(II) in the solution, which can give rise to a strong, sharp six-line EPR signal that can obscure the signal from the bound Mn(II).

• Sample Preparation for EPR:

  • To a final enzyme concentration suitable for EPR (typically in the micromolar to millimolar range), add a cryoprotectant such as glycerol (typically 20-30% v/v) to ensure the formation of a good glass upon freezing.

  • Transfer the sample into a quartz EPR tube, ensuring no air bubbles are trapped.

  • Flash-freeze the sample in liquid nitrogen and store it at or below liquid nitrogen temperature until measurement.

Protocol 2: Continuous-Wave (CW) EPR Spectroscopy of Mn(II)-containing Metalloenzymes

This protocol outlines the general procedure for acquiring CW EPR spectra of Mn(II)-containing metalloenzyme samples.

Instrumentation:

• X-band (~9.5 GHz) or Q-band (~35 GHz) EPR spectrometer equipped with a cryostat for low-temperature measurements.

Typical Spectrometer Settings (X-band):

Parameter	Typical Value	Purpose
Microwave Frequency	~9.6 GHz	Excitation of electron spin transitions.
Microwave Power	1 - 20 mW	Power of the incident microwave radiation. Should be set to avoid saturation.
Modulation Frequency	100 kHz	Phase-sensitive detection for improved signal-to-noise.
Modulation Amplitude	0.1 - 1.0 mT	Broadening of the spectral lines for detection. Should be smaller than the linewidth.
Temperature	4 - 20 K	Low temperatures are often required to observe signals from integer spin systems and to increase relaxation times.
Magnetic Field Sweep	200 - 500 mT	Range of the external magnetic field.
Time Constant	40 - 160 ms	Signal filtering to improve the signal-to-noise ratio.
Conversion Time	40 - 160 ms	Time spent acquiring data at each magnetic field point.

Procedure:

• Spectrometer Setup: Cool down the cryostat to the desired temperature. Tune the spectrometer's resonant cavity to the microwave frequency.

• Sample Insertion: Carefully insert the frozen sample into the cryostat within the EPR cavity.

• Data Acquisition:

  • Perform a power saturation study to determine the optimal microwave power that maximizes the signal intensity without causing saturation.

  • Acquire the EPR spectrum using the optimized parameters.

  • Acquire a background spectrum of the buffer solution under identical conditions to subtract any background signals.

• Data Processing:

  • Subtract the background spectrum from the sample spectrum.

  • The resulting spectrum can be simulated using specialized software to extract the g-values, hyperfine coupling constants (A), and zero-field splitting parameters (D and E).[9][10]

Quantitative Data Summary

The following tables summarize typical EPR parameters for Mn(II) in different environments.

Table 1: X-band CW EPR Parameters for Mononuclear Mn(II) Systems

System	g-value	A (MHz)	D (cm⁻¹)	E/D	Reference
[Mn(H₂O)₆]²⁺	~2.00	~250	< 0.3	-	[6]
Mn(II)-ATP	~2.00	-	-	-	[4]
Mn(II)-Concanavalin A	~2.00	-	< 0.002	-	[11]
Mn(III)₂-Tf (adventitious Mn(II))	~2.00	~250	< 0.3	-	[6]

Table 2: EPR Parameters for Dinuclear Mn(II) Centers

System	J (cm⁻¹)	g-value	A (MHz)	D (cm⁻¹)	Reference
[(Me₃TACN)₂Mn(II)₂(μ-OAc)₃]BPh₄	-1.5 ± 0.3	-	-	-	[9][10]
Mn-bound SsDPS	-1.4 ± 0.3	-	-	-	[7]
MntR	-0.2	-	-	-	[12]

Note: For dinuclear systems, the EPR spectrum is more complex and is influenced by the exchange coupling constant (J) between the two Mn(II) ions.

Visualizations

Caption: Workflow for Mn(II) EPR analysis of metalloenzymes.

Caption: Principle of Mn(II) EPR Spectroscopy.

References

• 1. Electron Paramagnetic Resonance Spectroscopy of Metalloproteins | Springer Nature Experiments [experiments.springernature.com]
• 2. Paramagnetic resonance investigation of mono- and di-manganese-containing systems in biochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Electron Paramagnetic Resonance Spectroscopy of Metalloproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Multifrequency Pulsed EPR Studies of Biologically Relevant Manganese(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Electron paramagnetic spectrum of dimanganic human serum transferrin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. EPR spectroscopy and catalase activity of manganese-bound DNA-binding protein from nutrient starved cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. EPR characterization of Mn(ii) complexes for distance determination with pulsed dipolar spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. Quantitative analysis of dinuclear manganese(II) EPR spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chem.cmu.edu [chem.cmu.edu]
• 11. researchgate.net [researchgate.net]
• 12. Metal binding studies and EPR spectroscopy of the manganese transport regulator MntR - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing Yields in Manganese(II) Bromide Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during Manganese(II) bromide (MnBr₂) catalyzed reactions. Our goal is to help you optimize your experimental protocols and improve reaction yields.

Troubleshooting Guides

This section provides detailed answers to specific problems you might encounter during your experiments.

Issue 1: Low or No Product Yield

Q1: My reaction catalyzed by Manganese(II) bromide is resulting in a low yield or no product. What are the primary factors to investigate?

A1: Low or no product formation in MnBr₂ catalyzed reactions can stem from several factors, ranging from catalyst quality to reaction conditions. A systematic approach to troubleshooting is crucial for identifying the root cause.

Key Areas to Investigate:

• Catalyst Quality and Purity:

  • Anhydrous Conditions: Manganese(II) bromide is hygroscopic, and the presence of water can significantly inhibit catalytic activity. Ensure you are using anhydrous MnBr₂. If the purity is uncertain, consider drying the catalyst under high vacuum before use.

  • High Purity: Commercially available MnBr₂ may contain impurities that can act as catalyst poisons. For sensitive reactions, using high-purity MnBr₂ is recommended.

• Reaction Atmosphere:

  • Inert Atmosphere: Many Mn(II)-catalyzed reactions are sensitive to atmospheric oxygen.[1] The active catalytic species can be oxidized, leading to deactivation. It is essential to assemble the reaction under an inert atmosphere (e.g., Argon or Nitrogen) and to use degassed solvents.

• Reaction Parameters:

  • Temperature: The optimal temperature can be highly reaction-dependent. For instance, in some Mn-catalyzed hydroarylations, lowering the temperature from 80 °C to 50 °C has been shown to improve yields.[2] Conversely, other reactions may require higher temperatures to proceed efficiently.[3] It is advisable to screen a range of temperatures to find the optimum for your specific transformation.

  • Solvent: The choice of solvent can have a profound impact on the reaction outcome.[4][5][6][7][8] Polar aprotic solvents like DMF can sometimes inhibit the reaction, while ethereal solvents like diethyl ether or non-polar solvents like toluene (B28343) may be more suitable.[2] A solvent screen is often a necessary step in optimizing a new MnBr₂ catalyzed reaction.

• Reagent Purity and Stoichiometry:

  • Substrate Purity: Ensure that your starting materials are pure and free from any potential catalyst poisons.

  • Reagent Stoichiometry: The ratio of reactants can influence the reaction outcome. Optimizing the stoichiometry of your substrates and any additives is recommended.

Troubleshooting Workflow for Low Yield:

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: Catalyst Deactivation

Q2: I observe an initial reaction, but it stalls before completion. What could be causing catalyst deactivation?

A2: Catalyst deactivation can occur through several mechanisms in manganese-catalyzed reactions. Identifying the cause is key to preventing it.

Potential Causes of Catalyst Deactivation:

• Oxidation of Mn(II): As mentioned, the Mn(II) catalytic species can be sensitive to oxidation. Even trace amounts of oxygen can lead to the formation of inactive higher-valent manganese oxides.

• Formation of Inactive Manganese Clusters: In some cases, the active mononuclear manganese species can aggregate to form inactive multinuclear clusters. This can be influenced by the solvent and the presence of certain ligands or additives.

• Catalyst Poisoning: Certain functional groups or impurities in the reaction mixture can act as poisons by strongly coordinating to the manganese center and blocking the active site.

Common Catalyst Poisons:

While a definitive list for MnBr₂ is not extensively documented, compounds known to poison other transition metal catalysts should be considered as potential inhibitors. These include:

• Sulfur compounds: Thiols, thioethers, and other sulfur-containing functional groups.

• Phosphorus compounds: Phosphines (if not used as a desired ligand), phosphites, and phosphates.

• Halides: While bromide is part of the catalyst, an excess of other halides or certain halide sources might interfere with the catalytic cycle.

• Water: As previously discussed, water can lead to the formation of inactive manganese hydroxides or oxides.

Troubleshooting Catalyst Deactivation:

• Strictly Anaerobic Conditions: If you suspect oxidation, further improve your inert atmosphere techniques. This includes rigorous degassing of all solvents and reagents.

• Ligand Modification: The ligand environment around the manganese center can influence its stability. If applicable, screening different ligands (e.g., N-based vs. P-based) might prevent the formation of inactive clusters.

• Purification of Reagents: If poisoning is suspected, purify all starting materials and solvents to remove potential inhibitors.

• Catalyst Regeneration: In some cases, deactivated manganese catalysts can be regenerated. For instance, acid washing has been shown to be effective in regenerating certain deactivated manganese-based catalysts.[3]

Caption: Common causes of catalyst deactivation.

FAQs

Q3: How does the choice of ligand affect the yield of MnBr₂ catalyzed reactions?

A3: The choice of ligand can significantly influence the outcome of a MnBr₂ catalyzed reaction by modulating the steric and electronic properties of the catalytic center. Ligands can affect catalyst stability, activity, and selectivity. For instance, in some manganese-catalyzed reactions, the addition of a phosphine (B1218219) ligand can improve the reaction's efficiency.[9] In other cases, a ligand-free system using just MnBr₂ has been shown to be effective.[10][11] Therefore, if your reaction is not proceeding as expected, screening a variety of ligands, including common N-based (e.g., bipyridines, phenanthrolines) and P-based (e.g., phosphines) ligands, may be beneficial.

Q4: What is the optimal temperature range for MnBr₂ catalyzed reactions?

A4: There is no single optimal temperature for all MnBr₂ catalyzed reactions. The ideal temperature depends on the specific transformation. Some reactions, like certain hydroarylations, proceed efficiently at near room temperature (e.g., 50 °C), while others may require elevated temperatures (e.g., 90-100 °C) to achieve good yields.[2][3] It is recommended to perform a temperature screen for each new reaction to determine the optimal conditions.

Quantitative Data on Reaction Parameter Optimization

To illustrate the impact of reaction parameters, the following tables summarize data from literature on manganese-catalyzed reactions.

Table 1: Optimization of Reaction Temperature in a Manganese-Catalyzed C-H Activation

Entry	Temperature (°C)	Yield (%)
1	80	84
2	90	90
3	100	92

Adapted from a study on Mn-catalyzed allylation. The reaction showed improved yields with increasing temperature in this specific case.[3]

Table 2: Effect of Solvent on a Manganese-Catalyzed Hydroarylation

Entry	Solvent	Yield (%)
1	Toluene	16
2	Toluene (with NaOAc)	75
3	THF (with NaOAc)	72
4	DMF (with NaOAc)	0

This table highlights the significant role of both solvent and additives. While toluene and THF gave similar yields in the presence of an additive, DMF completely inhibited the reaction.[2]

Experimental Protocols

Protocol 1: General Procedure for a Ligand-Free MnBr₂ Catalyzed C-H Alkylation

This protocol is adapted from a literature procedure for the C(sp²)-H alkylation of indolines with unactivated alkyl bromides.[10][11]

• Reaction Setup: To an oven-dried Schlenk tube, add Manganese(II) bromide (10 mol%), the indoline (B122111) substrate (1.0 equiv.), and a suitable base such as LiHMDS (2.0 equiv.).

• Inert Atmosphere: Seal the Schlenk tube, and evacuate and backfill with argon three times.

• Solvent and Reagent Addition: Add anhydrous, degassed solvent (e.g., THF) via syringe. Then, add the alkyl bromide (1.2 equiv.) dropwise at room temperature.

• Reaction: Stir the reaction mixture at the optimized temperature (e.g., 100 °C) and monitor the progress by TLC or GC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Workup Procedure to Remove Manganese Byproducts

Manganese salts can sometimes complicate product purification. The following workup procedure can help to efficiently remove these inorganic byproducts.

• Quenching: After the reaction is complete, cool the reaction mixture to room temperature and quench with a slightly acidic aqueous solution (e.g., 1 M HCl) to protonate any remaining base and solubilize the manganese salts.

• Extraction: Extract the mixture with an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane). The manganese salts will preferentially partition into the aqueous layer.

• Washing: Wash the combined organic layers with a saturated solution of EDTA (ethylenediaminetetraacetic acid). EDTA is a chelating agent that will form a water-soluble complex with any residual manganese ions, effectively removing them from the organic phase.

• Final Wash and Drying: Wash the organic layer with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

Visualizations

Catalytic Cycle of a Generic Mn-Catalyzed C-H Functionalization

Caption: A simplified catalytic cycle for a Mn-catalyzed C-H functionalization reaction.

References

• 1. Understanding Precatalyst Activation and Speciation in Manganese-Catalyzed C–H Bond Functionalization Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 3. ias.ac.in [ias.ac.in]
• 4. Manganese-catalyzed C H functionalizations driven via weak coordination: Recent developments and perspectives: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. mdpi.com [mdpi.com]
• 6. Page loading... [guidechem.com]
• 7. WO2013105291A1 - High-purity manganese and method for producing same - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Photochemical Manganese-Catalyzed [2 + 2 + 2] Cycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US4138354A - Preparation of manganese/cobalt bromide - Google Patents [patents.google.com]
• 11. Manganese-Catalyzed C(sp2 )-H Alkylation of Indolines and Arenes with Unactivated Alkyl Bromides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Hygroscopic Manganese(II) Bromide in Experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on managing the hygroscopic properties of Manganese(II) bromide (MnBr₂) in experimental settings. Anhydrous MnBr₂ is highly susceptible to moisture absorption, which can significantly impact reaction outcomes, sample integrity, and analytical measurements. This resource offers detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to ensure the successful use of this reagent.

Frequently Asked Questions (FAQs)

Q1: What are the different forms of Manganese(II) bromide, and which is hygroscopic?

A1: Manganese(II) bromide is commonly available in two forms: anhydrous (MnBr₂) and hydrated, most often as the tetrahydrate (MnBr₂·4H₂O).[1][2][3] The anhydrous form is a pink crystalline powder and is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[4] The tetrahydrate form already contains water molecules within its crystal structure and is less sensitive to atmospheric moisture, though it can still be affected by changes in humidity.

Q2: How can I tell if my anhydrous Manganese(II) bromide has absorbed water?

A2: Visual inspection can be an initial indicator. The fine, free-flowing pink powder may become clumpy or appear damp upon significant moisture absorption. For quantitative analysis, the most reliable method to determine the water content is through Karl Fischer titration.[5][6][7][8][9]

Q3: What is the best way to store anhydrous Manganese(II) bromide?

A3: To prevent moisture absorption, anhydrous MnBr₂ should be stored in a tightly sealed container in a dry, cool, and well-ventilated area.[4][10] For optimal protection, storage in a desiccator with a suitable drying agent (e.g., Drierite®, phosphorus pentoxide) or inside an inert atmosphere glovebox is highly recommended.[4]

Q4: Can I use the hydrated form of Manganese(II) bromide for my reaction that specifies the anhydrous form?

A4: It is generally not recommended to substitute the hydrated form for the anhydrous form in moisture-sensitive reactions. The water of hydration can interfere with the reaction chemistry, potentially leading to lower yields, side product formation, or complete reaction failure. If the anhydrous form is unavailable, the hydrated salt must be thoroughly dried before use.

Q5: What is the impact of absorbed water on reactions involving Manganese(II) bromide?

A5: Absorbed water can have several detrimental effects, including:

• Reaction with sensitive reagents: In many organometallic reactions, such as the Stille coupling where MnBr₂ can be used, water can react with and deactivate the organometallic reagents.[11][12][13]

• Alteration of catalytic activity: For catalytic applications, the presence of water can change the coordination sphere of the manganese ion, potentially reducing its catalytic efficiency.

• Inaccurate concentration calculations: The presence of water increases the mass of the reagent, leading to errors in molar calculations if not accounted for.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving Manganese(II) bromide due to its hygroscopic nature.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Low or no product yield in a moisture-sensitive reaction (e.g., Stille Coupling)	Water contamination from MnBr₂: The anhydrous MnBr₂ may have absorbed atmospheric moisture prior to or during use.	1. Verify Water Content: Use Karl Fischer titration to determine the water content of your MnBr₂ stock. 2. Dry the Reagent: If significant water is present, dry the MnBr₂ in vacuo at an elevated temperature (ensure the temperature is below its melting point of 698°C).[2] 3. Improve Handling Technique: Handle the reagent exclusively within a glovebox or under a positive pressure of an inert gas (e.g., argon or nitrogen). Use dry solvents and oven-dried glassware.
Incomplete drying of hydrated MnBr₂: If you prepared the anhydrous salt from the tetrahydrate, residual water may remain.	1. Optimize Drying Protocol: Extend the drying time or increase the vacuum. Consider a final heating step under high vacuum. 2. Confirm Anhydrous State: After drying, perform a Karl Fischer titration to confirm the water content is below the acceptable limit for your reaction.
Inconsistent reaction results between batches	Variable water content in MnBr₂: Different lots of the reagent may have varying levels of hydration due to differences in manufacturing, packaging, or storage conditions.	1. Standardize Pre-reaction Procedure: Implement a standard procedure of drying a fresh batch of MnBr₂ before each use or a series of related experiments. 2. Quantify Water Content: Always determine the water content of a new bottle of anhydrous MnBr₂ via Karl Fischer titration upon opening.
Physical changes in anhydrous MnBr₂ powder (clumping, caking)	Improper storage: The container may not be airtight, or it may have been opened frequently in a humid environment.	1. Transfer to a Secure Container: Move the reagent to a new, dry, and tightly sealing container. 2. Store in a Controlled Environment: Place the container inside a desiccator or glovebox. For frequently used reagents, consider aliquoting into smaller, single-use vials under an inert atmosphere.

Data Presentation

Physical and Chemical Properties of Manganese(II) Bromide

Property	Anhydrous (MnBr₂)	Tetrahydrate (MnBr₂·4H₂O)
Molar Mass	214.75 g/mol [2]	286.81 g/mol [14]
Appearance	Pink crystalline powder[2]	Pale pink to light red crystals[1][3]
Melting Point	698 °C[2]	64.3 °C (decomposes)
Density	4.385 g/cm³[2]	Not specified
Solubility in Water	146 g/100 mL at 20 °C[2]	Soluble
Hygroscopicity	Highly hygroscopic[4]	Hygroscopic[3]

Estimated Water Activity of Saturated Manganese(II) Bromide Solutions

Temperature	LiBr (a_w)	LiCl (a_w)	MgCl₂ (a_w)	NaBr (a_w)
5°C	0.071	0.113	0.336	0.617
15°C	0.067	0.113	0.333	0.597
25°C	0.064	0.113	0.328	0.577
35°C	0.061	0.113	0.321	0.559

Data adapted from published studies on saturated salt solutions.[15][16][17] This data suggests that Manganese(II) bromide, as a hygroscopic salt, will have a low water activity and will readily absorb moisture at common ambient humidity levels.

Experimental Protocols

Protocol 1: Drying of Manganese(II) Bromide Tetrahydrate to Anhydrous Form

This protocol describes the dehydration of MnBr₂·4H₂O to obtain the anhydrous salt for use in moisture-sensitive experiments.

• Preparation: Place the Manganese(II) bromide tetrahydrate in a round-bottom flask or a Schlenk flask.

• Initial Drying: Gently heat the flask to approximately 80-100°C under a steady stream of dry nitrogen or argon gas for 2-3 hours to remove the bulk of the water of hydration.

• High-Vacuum Drying: Connect the flask to a high-vacuum line. Gradually increase the temperature to 120-150°C. Maintain these conditions for at least 4-6 hours.

• Cooling and Storage: Allow the flask to cool to room temperature under vacuum. Once cooled, backfill the flask with a dry, inert gas. The resulting anhydrous MnBr₂ should be a fine, pink powder.

• Verification (Optional but Recommended): Submit a small, representative sample for Karl Fischer titration to confirm the water content is below the desired threshold (typically <50 ppm for highly sensitive reactions).

• Storage: Store the anhydrous MnBr₂ in a sealed container inside a glovebox or a desiccator.

Protocol 2: Karl Fischer Titration for Water Content Determination in MnBr₂

This protocol outlines the general steps for determining the water content in a sample of anhydrous Manganese(II) bromide using a coulometric Karl Fischer titrator, which is suitable for low water content.[7][8][9]

• Titrator Preparation: Ensure the Karl Fischer titrator is equilibrated and the solvent in the titration cell is dry (i.e., the instrument shows a low, stable drift rate).

• Sample Preparation: In a glovebox or under a positive pressure of inert gas, accurately weigh a small amount (typically 10-50 mg, depending on the expected water content) of the anhydrous MnBr₂ into a gas-tight syringe or a sample boat.

• Sample Introduction: Quickly and carefully introduce the weighed sample into the titration cell.

• Titration: Start the titration process. The instrument will electrochemically generate iodine, which reacts with the water in the sample. The titration is complete when all the water has been consumed.

• Calculation: The instrument's software will calculate the amount of water in the sample based on the total charge passed (Faraday's law) and display the result, usually in ppm or percentage.

• Repeatability: For accuracy, perform the measurement in triplicate.

Visualizations

Caption: Workflow for preparing and verifying anhydrous MnBr₂.

Caption: Troubleshooting logic for reactions involving MnBr₂.

References

• 1. researchgate.net [researchgate.net]
• 2. Manganese(II) bromide - Wikipedia [en.wikipedia.org]
• 3. CAS 10031-20-6: Manganese(II) bromide tetrahydrate [cymitquimica.com]
• 4. prochemonline.com [prochemonline.com]
• 5. wdslifesci.com [wdslifesci.com]
• 6. Karl Fischer titration: When to use volumetry or coulometry | Metrohm [metrohm.com]
• 7. Karl Fischer Coulometric Titration Explained and Illustrated [machinerylubrication.com]
• 8. mt.com [mt.com]
• 9. oil-tester.com [oil-tester.com]
• 10. file1.lookchem.com [file1.lookchem.com]
• 11. organicreactions.org [organicreactions.org]
• 12. Stille reaction - Wikipedia [en.wikipedia.org]
• 13. Stille Coupling [organic-chemistry.org]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. scielo.br [scielo.br]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Stability of Perovskite Materials Synthesized with MnBr2 Precursor

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with perovskite materials synthesized using a Manganese (II) bromide (MnBr2) precursor.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of using a MnBr2 precursor in perovskite synthesis?

A1: The primary role of incorporating a MnBr2 precursor is to introduce Manganese (Mn2+) ions as dopants into the perovskite crystal lattice. This doping is a common strategy to enhance the stability and photoluminescence properties of the material.[1][2] Mn2+ ions typically substitute Pb2+ ions in the perovskite structure, which can lead to a contraction of the lattice and a reduction in non-radiative recombination.[2][3]

Q2: How does Mn2+ doping improve the stability of perovskite materials?

A2: Mn2+ doping has been shown to significantly improve the stability of perovskite materials, particularly in perovskite light-emitting diodes (LEDs), through several mechanisms:

• Suppression of Ion Migration: A key degradation pathway in perovskites is the migration of ions under an electrical bias.[3] Mn2+ doping increases the activation energy for ion migration, making it more difficult for ions to move within the crystal lattice.[1][4][5] It also reduces the diffusion coefficient of mobile ions.[1][5]

• Increased Formation Energy: Theoretical calculations have suggested that doping with Mn2+ increases the formation energy of the perovskite nanocrystals.[1] A higher formation energy implies a more stable crystal structure, thus enhancing thermal stability.

• Reduced Non-radiative Recombination: The incorporation of Mn2+ can reduce non-radiative recombination pathways, which not only improves luminescence efficiency but can also contribute to overall device stability.[3]

Q3: What are the common signs of instability in perovskite materials synthesized with MnBr2?

A3: Instability in Mn-doped perovskites can manifest in several ways, including:

• Decreased Photoluminescence Quantum Yield (PLQY): A noticeable drop in the brightness or efficiency of light emission over time.

• Changes in Emission Color: A shift in the peak emission wavelength, which could indicate changes in the material's composition or crystal structure.

• Degradation of Film Quality: Visible changes in the perovskite film, such as color changing from dark brown to yellow, pinhole formation, or delamination from the substrate.[6]

• Reduced Device Performance: In a device context, such as an LED or solar cell, instability will lead to a decrease in key performance metrics like external quantum efficiency (EQE), luminance, or power conversion efficiency (PCE).

Q4: Can the concentration of the MnBr2 precursor affect the stability of the final material?

A4: Yes, the concentration of the MnBr2 precursor is a critical parameter. A higher concentration of MnBr2 can lead to higher photoluminescence quantum yields (PLQYs) and improved PL stability.[2] However, there is an optimal concentration range. Exceeding this range can lead to a deterioration in the crystallinity of the perovskite material, which in turn can decrease its stability and PLQY.[7]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Photoluminescence Quantum Yield (PLQY)	1. Sub-optimal MnBr2 concentration: Too little or too much MnBr2 can lead to inefficient energy transfer or poor crystallinity.[2][7] 2. Ineffective Passivation: A high density of trap states on the surface of the nanocrystals can quench luminescence. 3. Precursor Solution Degradation: The precursor solution may have aged, leading to changes in pH and the formation of undesirable phases.[8]	1. Optimize MnBr2 Ratio: Systematically vary the molar ratio of MnBr2 to the lead precursor (e.g., PbBr2) to find the optimal concentration for your specific perovskite composition. 2. Improve Passivation: Ensure the use of effective passivating ligands, such as benzoic acid and benzylamine, during synthesis to reduce surface defects.[2] 3. Use Fresh Precursor Solutions: Prepare precursor solutions fresh before use to avoid degradation and pH changes that can negatively impact film quality.[8]
Poor Film Quality (e.g., pinholes, poor uniformity)	1. In-situ Aggregation: Colloidal-synthesized nanocrystals can aggregate and precipitate out of solution, leading to non-uniform films.[7] 2. Rapid Crystallization: Uncontrolled, fast crystallization can result in a rough and uneven film morphology.	1. Consider In-situ Synthesis: Synthesizing the Mn-doped perovskite nanocrystals directly within a polymer matrix (e.g., PVDF) can prevent aggregation and lead to more uniform films.[7] 2. Control Crystallization Rate: Employ techniques to slow down the crystallization process, such as using specific solvent systems or anti-solvent dripping methods, to improve film morphology.
Rapid Degradation Under Ambient Conditions	1. Moisture and Oxygen Sensitivity: Perovskite materials are notoriously sensitive to moisture and oxygen, which can lead to rapid degradation.[6][9] 2. Intrinsic Instability: The specific perovskite composition may have inherent phase or thermal instability.[10]	1. Inert Atmosphere Processing: Conduct all synthesis and film deposition steps in an inert atmosphere (e.g., a nitrogen-filled glovebox) to minimize exposure to moisture and oxygen. 2. Encapsulation: Encapsulate the final perovskite film or device to protect it from the ambient environment. 3. Compositional Engineering: Explore different A-site cations (e.g., cesium, formamidinium) or halide mixing to improve the intrinsic stability of the perovskite lattice.[10]
Inconsistent Batch-to-Batch Results	1. Precursor Purity and Stoichiometry: Variations in the purity of precursors or slight errors in stoichiometry can lead to significant differences in the final material properties. 2. Reaction Temperature and Time: Inconsistent control over reaction temperature and time can affect nanocrystal size, shape, and doping efficiency.[11]	1. Use High-Purity Precursors: Ensure the use of high-purity MnBr2 and other precursors. Accurately weigh all components. 2. Precise Control of Synthesis Parameters: Maintain strict control over reaction temperature and time. For hot-injection methods, ensure rapid and consistent injection of precursors.[11][12]

Quantitative Data Summary

Table 1: Effect of Mn2+ Doping on Ion Migration Properties in PEABr0.2Cs0.4MA0.6PbBr3 Perovskites

Parameter	Undoped	Mn2+-doped	Citation
Activation Energy for Ion Migration	-	Increased twofold	[1][5]
Diffusion Coefficient	-	Reduced	[1][5]

Table 2: Influence of MnCl2·4H2O Concentration on Photoluminescence Quantum Yield (PLQY) of Mn-doped CsPbBr3

MnCl2·4H2O Concentration (mol)	Overall PLQY (%)	Citation
0 (Undoped)	42	[2]
0.10	55	[2]
0.20	67	[2]
0.30	74	[2]
0.40	84	[2]

Experimental Protocols

1. General Protocol for Colloidal Synthesis of Mn-Doped CsPbBr3 Nanocrystals

This protocol is a generalized procedure based on common hot-injection methods.[11][12]

• Precursor Preparation:

  • Cesium Oleate (B1233923) Solution: Prepare a solution of cesium carbonate (Cs2CO3) in octadecene (ODE) with oleic acid (OA). Heat under vacuum to degas and then heat under N2 to ensure complete dissolution.

  • Lead and Manganese Bromide Solution: In a separate flask, dissolve PbBr2 and the desired molar ratio of MnBr2 in ODE with oleic acid (OA) and oleylamine (B85491) (OAm). Heat under vacuum to degas and then heat under N2.

• Hot-Injection Synthesis:

  • Rapidly inject the cesium oleate solution into the hot PbBr2/MnBr2 solution under vigorous stirring.

  • After injection, cool the reaction flask in an ice-water bath to quench the reaction.

• Purification:

  • Centrifuge the crude solution.

  • Discard the supernatant and re-disperse the nanocrystal pellet in a non-polar solvent like toluene (B28343) or hexane.

  • Repeat the centrifugation and re-dispersion steps as necessary to purify the nanocrystals.

2. In-situ Preparation of Mn-Doped Perovskite Nanocrystalline Films in a Polymer Matrix

This method is adapted from a procedure for creating uniform films with enhanced stability.[7]

• Solution Preparation:

  • Dissolve the organic-inorganic hybrid perovskite precursors (e.g., methylammonium (B1206745) bromide and lead bromide) and the desired amount of MnBr2 in a suitable solvent such as N,N-dimethylformamide (DMF).

  • Separately, dissolve a polymer, such as polyvinylidene fluoride (B91410) (PVDF), in the same solvent.

  • Mix the perovskite precursor solution with the polymer solution.

• Film Deposition:

  • Cast the resulting solution onto a substrate using a technique like spin-coating or drop-casting.

  • Allow the solvent to evaporate at room temperature, leading to the in-situ growth of Mn-doped perovskite nanocrystals within the polymer matrix.

Visualizations

References

• 1. lmpv.nl [lmpv.nl]
• 2. First Synthesis of Mn-Doped Cesium Lead Bromide Perovskite Magic Sized Clusters at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. m.oe1.com [m.oe1.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. img.wqdres.com [img.wqdres.com]
• 8. Stability of Precursor Solution for Perovskite Solar Cell: Mixture (FAI + PbI2) versus Synthetic FAPbI3 Crystal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.aip.org [pubs.aip.org]
• 10. pqe.uni-stuttgart.de [pqe.uni-stuttgart.de]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Manganese Doping in Quantum Dots with MnBr2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing manganese (Mn) doping concentration in quantum dots (QDs) using manganese(II) bromide (MnBr2) as a precursor.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of MnBr2 in the synthesis of manganese-doped quantum dots?

A1: MnBr2 serves as the source of manganese (Mn²⁺) ions, which are incorporated as dopants into the host quantum dot crystal lattice during synthesis. The bromide counter-ion can also participate in the reaction, particularly in the synthesis of metal halide perovskite QDs.

Q2: What are the expected changes in the optical properties of quantum dots after successful Mn doping with MnBr2?

A2: Successful Mn²⁺ doping typically introduces a new, characteristic orange-red photoluminescence peak corresponding to the ⁴T₁ → ⁶A₁ electronic transition of the Mn²⁺ ion.[1][2] The intensity of this peak is dependent on the doping concentration. Additionally, changes in the photoluminescence quantum yield (PLQY) and the photoluminescence lifetime of the host QD are expected.[3][4]

Q3: Is there an optimal concentration of MnBr2 for doping quantum dots?

A3: Yes, an optimal concentration range exists, which is specific to the type of quantum dot being synthesized. Below this range, the Mn²⁺ emission may be too weak. Exceeding the optimal concentration can lead to several issues, including photoluminescence quenching due to Mn-Mn interactions, the formation of Mn-related defects, and potential degradation of the quantum dot's crystal structure.[3][4][5] For instance, in one study on CsPbBr₃ QDs, a 4.7% Mn doping concentration was found to be optimal.[3][4]

Q4: How can I confirm that Mn²⁺ ions are incorporated into the quantum dot lattice and not just adsorbed on the surface?

A4: Several characterization techniques can be employed. Electron Paramagnetic Resonance (EPR) spectroscopy is a direct method to probe the local environment of Mn²⁺ ions and can distinguish between lattice-incorporated and surface-adsorbed ions.[1][6] X-ray Photoelectron Spectroscopy (XPS) can provide information about the elemental composition and chemical states on the surface.[7] Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Emission Spectrometry (ICP-AES) can determine the overall Mn concentration after thorough purification of the QDs to remove surface ions.[1][3]

Q5: Can the use of MnBr2 affect the size and shape of the resulting quantum dots?

A5: Yes, the introduction of MnBr2 can influence the nucleation and growth kinetics of the quantum dots. In some systems, Mn doping has been shown to lead to a more uniform size distribution.[3][4] However, high concentrations of the dopant precursor can also lead to irregularities in shape and size.[3][4]

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
No Mn²⁺-related photoluminescence observed.	1. Inefficient Doping: The reaction conditions (temperature, time, ligand environment) may not be favorable for Mn²⁺ incorporation. 2. Precursor Reactivity: The reactivity of the MnBr2 may be lower than the host cation precursor, leading to preferential formation of undoped QDs. 3. Self-Purification: The Mn²⁺ ions may be expelled from the QD lattice, especially in very small QDs.[6]	1. Optimize Reaction Temperature: Gradually increase the reaction temperature to enhance the diffusion of Mn²⁺ ions into the QD lattice. 2. Increase Reaction Time: Allow more time for the doping process to occur. 3. Vary Ligand Concentration: The type and concentration of capping ligands can influence dopant incorporation. Experiment with different ligand ratios. 4. Use a More Reactive Mn Precursor (if applicable): While this guide focuses on MnBr2, in some systems, other Mn precursors might show higher reactivity.
Low Photoluminescence Quantum Yield (PLQY) of Mn²⁺ Emission.	1. Sub-optimal Doping Concentration: The amount of MnBr2 used is too low. 2. Poor Energy Transfer: Inefficient energy transfer from the QD host to the Mn²⁺ dopant. 3. Surface Defects: The presence of surface trap states can quench the luminescence.	1. Titrate MnBr2 Concentration: Systematically increase the molar ratio of MnBr2 to the host cation precursor in small increments. 2. Shelling: Grow an inert semiconductor shell (e.g., ZnS) around the doped QDs to passivate surface defects and improve quantum confinement, which can enhance energy transfer.
Broad or Irregularly Shaped Emission Peaks.	1. Inhomogeneous Doping: A wide distribution of Mn²⁺ ions within the QD ensemble. 2. Poor Size and Shape Distribution: The host QDs themselves are not uniform. 3. Formation of Mn Clusters: At high concentrations, Mn²⁺ ions may aggregate.	1. Refine Synthesis Protocol: Ensure rapid injection of precursors and strict temperature control for more homogeneous nucleation and growth. 2. Post-synthesis Size-selective Precipitation: Use a solvent/non-solvent system to isolate a more monodisperse fraction of the QDs. 3. Reduce MnBr2 Concentration: Lower the dopant precursor concentration to minimize the likelihood of cluster formation.
Unstable Photoluminescence.	1. Surface Oxidation/Degradation: The QD surface is susceptible to environmental factors. 2. Ligand Detachment: Capping ligands may detach over time, exposing the QD surface. 3. Photo-oxidation: Continuous exposure to high-intensity light can damage the QDs.	1. Inert Atmosphere: Perform synthesis and storage under an inert atmosphere (e.g., nitrogen or argon). 2. Shelling: As mentioned, a shell can significantly improve stability. 3. Ligand Exchange: Replace existing ligands with more robust ones that provide better surface passivation. 4. Store in a Dark Environment: Protect the QD solutions from prolonged light exposure.

Quantitative Data Summary

The following tables summarize quantitative data from studies on Mn-doped perovskite quantum dots using a bromide source.

Table 1: Effect of Mn Doping Concentration on CsPbBr₃ Perovskite QD Properties [3][4]

Mn Doping Concentration (%)	Average Edge Length (nm)	PL Peak (nm)	PLQY (%)	Average PL Lifetime (ns)
0 (Undoped)	6.41	496.6	~80	4.93
4.7	6.08	496.6	~70	5.37
20.4	-	486.6	-	-
42.9	Deteriorated	Redshifted	-	-

Table 2: Effect of Mn Doping on CsPbBr₂I Perovskite QD Properties and Photodetector Performance [5][8]

Doping Parameter	Undoped	Optimized Mn-Doped
Material Properties
Relative Crystallinity	77.26%	99.04%
Defect Density Reduction	-	33%
Photodetector Performance
Dark Current (A)	~3.9 x 10⁻¹⁰	1.19 x 10⁻¹⁰
Photocurrent (A)	~1.22 x 10⁻⁵	1.29 x 10⁻⁵
Responsivity (A/W)	0.79	0.83
Specific Detectivity (Jones)	2.01 x 10¹²	3.91 x 10¹²

Experimental Protocols

Protocol 1: Hot-Injection Synthesis of Mn-Doped CsPbBr₃ Quantum Dots

This protocol is adapted from methodologies described for perovskite QD synthesis.[3][4]

Materials:

• Cesium carbonate (Cs₂CO₃)

• Lead(II) bromide (PbBr₂)

• Manganese(II) bromide (MnBr₂)

• Oleic acid (OA)

• Oleylamine (OAm)

• 1-Octadecene (ODE)

• Nitrogen or Argon gas

• Three-neck flask, heating mantle, thermocouple, condenser, syringes

Procedure:

• Cesium Oleate (B1233923) Precursor Preparation:

  • In a three-neck flask, mix Cs₂CO₃, OA, and ODE.

  • Heat the mixture under vacuum at 120 °C for 1 hour to remove water.

  • Switch to a nitrogen atmosphere and heat to 150 °C until the Cs₂CO₃ is fully dissolved.

  • Cool the resulting cesium oleate solution to room temperature for later use.

• Reaction Flask Setup:

  • In a separate three-neck flask, combine PbBr₂, MnBr₂ (at the desired molar ratio relative to PbBr₂), OAm, OA, and ODE.

  • Degas the mixture under vacuum at 120 °C for 1 hour.

  • Switch to a nitrogen atmosphere and raise the temperature to the desired injection temperature (e.g., 150-180 °C).

• Hot Injection and Growth:

  • Once the temperature is stable, swiftly inject the prepared cesium oleate precursor into the reaction flask.

  • Allow the reaction to proceed for a specific time (e.g., 5-60 seconds) to control the QD size.

• Quenching and Purification:

  • Quench the reaction by placing the flask in an ice bath.

  • Add an antisolvent (e.g., methyl acetate) to precipitate the QDs.

  • Centrifuge the mixture and discard the supernatant.

  • Redisperse the QD pellet in a nonpolar solvent like hexane (B92381) or toluene.

  • Repeat the precipitation and redispersion steps for further purification.

Visualizations

Caption: A flowchart of the hot-injection synthesis and characterization process for Mn-doped quantum dots.

Caption: A troubleshooting flowchart for addressing issues with low Mn²⁺ photoluminescence in doped quantum dots.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Researchers magnetize perovskite quantum dots with a novel doping method | Perovskite-Info [perovskite-info.com]
• 3. mdpi.com [mdpi.com]
• 4. laserspec.sxu.edu.cn [laserspec.sxu.edu.cn]
• 5. mdpi.com [mdpi.com]
• 6. High Quality Manganese-Doped Zinc Sulfide Quantum Rods with Tunable Dual-Color and Multi-Photon Emissions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Mn2+-Doped CsPbBr2I Quantum Dots Photosensitive Films for High-Performance Photodetectors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Manganese-Based Battery Performance with Bromide Precursors

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for enhancing the performance of manganese-based batteries using bromide precursors.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of bromide precursors in manganese-based batteries?

A1: Bromide precursors, typically in the form of bromide ions (Br-), act as a redox mediator in the electrolyte.[1][2] During discharge, electrochemically inactive manganese dioxide (often referred to as "dead" MnO2) can accumulate on the cathode, leading to capacity fade.[3] Bromide ions can chemically reduce this "dead" MnO2 back to Mn2+, which is soluble in the aqueous electrolyte, while being oxidized to bromine (Br2) or polybromide ions (Br3-).[2] During the charging process, the bromine species are then electrochemically reduced back to bromide ions, completing the cycle. This process effectively "rescues" the inactive manganese species, thereby improving the battery's cycling stability and capacity retention.[2]

Q2: What are the common signs of "dead" MnO2 formation in my experiments?

A2: The formation of "dead" MnO2 typically manifests as a gradual decrease in the discharge capacity of the battery over repeated cycles. You may also observe an increase in charge-discharge polarization, indicating higher internal resistance. Visually, if your setup allows, you might see the accumulation of a dark, insoluble material on the cathode surface that doesn't dissolve during discharge.

Q3: What is the optimal concentration of bromide precursor to use in the electrolyte?

A3: The optimal concentration of the bromide precursor can vary depending on the specific battery chemistry, operating conditions, and the concentration of manganese ions. However, studies on MnO2-Zn batteries have explored a range of ZnBr2 concentrations from 0.04 M to 0.28 M.[4] It is recommended to start with a concentration in the lower end of this range and optimize based on your experimental results. Excessive bromide concentration can lead to side reactions and is not always beneficial.

Q4: Can I use other halide precursors besides bromide?

A4: Yes, other halides like iodide have also been investigated as redox mediators in manganese-based batteries. The choice of halide depends on its redox potential relative to the Mn2+/MnO2 couple. The ideal redox mediator should have a potential that is high enough to be oxidized by MnO2 but low enough to be electrochemically reduced during charging without causing unwanted side reactions.

Q5: What are the safety precautions I should take when working with bromide-containing electrolytes?

A5: Bromine and its compounds can be corrosive and toxic.[5][6] Always work in a well-ventilated area, preferably within a fume hood.[5][6] Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves resistant to bromine compounds (e.g., fluorinated rubber or neoprene).[5][6] Avoid inhalation of vapors and direct contact with skin.[5][6] In case of a spill, neutralize with a suitable agent like sodium thiosulfate (B1220275) solution. Always consult the material safety data sheet (MSDS) for the specific bromide compounds you are using.[1][6]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Rapid Capacity Fading	1. Accumulation of "dead" MnO2 on the cathode.[3] 2. Irreversible side reactions in the electrolyte. 3. Dendrite formation on the zinc anode (in MnO2-Zn systems).	1. Introduce a bromide precursor (e.g., ZnBr2 or KBr) to the electrolyte to act as a redox mediator.[1][2] 2. Optimize the concentration of the bromide additive. 3. Adjust the electrolyte pH; a mildly acidic environment can be beneficial. 4. For Zn anodes, consider using additives in the electrolyte to suppress dendrite growth.
Low Coulombic Efficiency	1. Shuttle effect caused by the redox mediator (bromide/bromine species). 2. Side reactions, such as hydrogen evolution at the anode.	1. Optimize the concentration of the bromide mediator; a lower concentration might be sufficient. 2. Consider using a separator or membrane to limit the crossover of bromine species to the anode. 3. Increase the pH of the electrolyte slightly to suppress the hydrogen evolution reaction, but be mindful that this can affect the MnO2 chemistry.
High Polarization (Large voltage gap between charge and discharge)	1. Poor ionic conductivity of the electrolyte. 2. High charge transfer resistance at the electrode-electrolyte interface. 3. Formation of a resistive layer on the electrodes.	1. Increase the concentration of the supporting electrolyte (e.g., ZnSO4, MnSO4). 2. Ensure good contact between the active material and the current collector. 3. The use of bromide can sometimes help by keeping the electrode surface cleaner from passivating MnO2 layers.
Inconsistent or Irreproducible Results	1. Inhomogeneous mixing of the electrolyte. 2. Variations in electrode preparation. 3. Contamination of the electrolyte or electrodes.	1. Ensure the electrolyte is well-mixed and all components are fully dissolved. 2. Standardize your electrode preparation procedure, including slurry mixing, coating, and drying steps. 3. Use high-purity chemicals and deionized water for electrolyte preparation. Clean all glassware and equipment thoroughly.

Data Presentation

Table 1: Performance Comparison of MnO2-Zn Batteries With and Without Bromide Mediator

Performance Metric	Without Bromide Mediator	With Bromide Mediator (0.05 M ZnBr2 + 0.2 M Br2)	Reference
Discharge Voltage	~1.4 V	~1.98 V	[1]
Areal Capacity	Lower, significant fading	~5.8 mAh cm⁻²	[1]
Cycling Stability	Poor, rapid capacity decay	>600 cycles with high retention	[1]
Rate Performance	Limited	Excellent up to 20 C	[1]
Energy Density (scaled-up cell)	Not reported	~32.4 Wh kg⁻¹	[1]

Note: The values presented are based on a specific study and may vary depending on the experimental conditions.

Experimental Protocols

Protocol 1: Preparation of Bromide-Containing Electrolyte

• Materials: Manganese sulfate (B86663) monohydrate (MnSO4·H2O), Zinc sulfate heptahydrate (ZnSO4·H2O), Zinc bromide (ZnBr2), Sulfuric acid (H2SO4), Deionized water.

• Procedure:

  • In a clean glass beaker, dissolve 1 M MnSO4 and 1 M ZnSO4 in deionized water.

  • Slowly add 0.2 M H2SO4 to the solution while stirring continuously.

  • Add the desired concentration of ZnBr2 (e.g., 0.05 M) to the solution and continue stirring until fully dissolved.

  • If required by the specific protocol, add a controlled amount of Br2 (e.g., 0.2 M) to the electrolyte. Handle Br2 with extreme caution in a fume hood.[4]

  • The final electrolyte should be a clear solution.

Protocol 2: Assembly of a MnO2-Zn Coin Cell for Testing

• Materials: Carbon felt (cathode current collector), Zinc foil (anode), prepared bromide-containing electrolyte, coin cell components (casings, spacers, spring).

• Procedure:

  • Cut the carbon felt and zinc foil into circular electrodes of the appropriate size for the coin cell.

  • The carbon felt can be plasma-treated to improve its wettability.[4]

  • Polish the zinc foil with sandpaper to remove any oxide layer and then clean it.[4]

  • Inside a glovebox or in a controlled environment, place the zinc foil anode in the bottom casing of the coin cell.

  • Add a few drops of the bromide-containing electrolyte onto the zinc foil.

  • Place the carbon felt cathode on top of the electrolyte-wetted zinc foil. No separator is used in some configurations.[4]

  • Add more electrolyte to ensure the carbon felt is fully saturated.

  • Place a spacer and a spring on top of the cathode.

  • Place the top casing and crimp the coin cell using a coin cell crimper.

  • Let the cell rest for a few hours before electrochemical testing to ensure proper wetting of the components.

Visualizations

Caption: Workflow of the bromide redox mediator in a manganese-based battery.

Caption: A logical troubleshooting guide for common issues.

References

• 1. Boosting Electrolytic MnO2-Zn Batteries by a Bromine Mediator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. My adventures building a Zn-MnO2 battery | DIY Solar Power Forum [diysolarforum.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 6. scribd.com [scribd.com]

Technical Support Center: Influence of Trace Metal Impurities on Manganese-Catalyzed Couplings

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with manganese-catalyzed coupling reactions. A primary focus is the significant and often underestimated influence of trace metal impurities on these reactions.

Troubleshooting Guides

Unexpected reactivity, low yields, or the formation of side products in manganese-catalyzed couplings can often be attributed to trace metal impurities in the manganese salt or other reagents. The following guide outlines common problems, their potential causes related to metal impurities, and recommended solutions.

Table 1: Troubleshooting Common Issues in Manganese-Catalyzed Couplings

Problem	Potential Cause (Trace Metal Impurity)	Recommended Solution
Higher than expected reactivity or unexpected product formation	Contamination with highly active coupling catalysts such as Palladium (Pd) or Copper (Cu) . Some reactions attributed to manganese have been found to be catalyzed by ppm or even ppb levels of these metals.[1]	1. Analyze Reagents: Use Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) to quantify trace metal content in the manganese salt, solvents, and other reagents.[1] 2. Use High-Purity Reagents: Employ manganese salts of the highest available purity (e.g., 99.999% trace metals basis). 3. Purify Manganese Salt: If high-purity salts are unavailable, purify the manganese(II) chloride via recrystallization (see Experimental Protocols).
Low or no product yield, but starting material is consumed	Formation of significant side products, such as hydrodehalogenation (dehalogenation), promoted by certain impurities.	1. Optimize Reaction Conditions: Lowering the reaction temperature may disfavor side reactions that often have a higher activation energy. 2. Scrutinize Reagent Purity: Verify the purity of all reaction components, as impurities in any reagent can contribute to side reactions.
Inconsistent results between batches	Variation in the trace metal impurity profile of the manganese salt from different suppliers or even different lots from the same supplier.	1. Standardize Reagent Source: Use manganese salt from a single, reliable supplier and lot for a series of experiments. 2. Pre-screen New Reagent Lots: Before use in critical reactions, analyze new batches of manganese salt for their trace metal content.
Formation of homocoupling products	Iron (Fe) impurities can sometimes promote homocoupling of Grignard reagents or other organometallic partners.	1. Select Appropriate Purity Grade: Choose a manganese salt with low specified iron content (see Table 2). 2. Purification: If iron contamination is suspected, purification of the manganese salt is recommended.

Frequently Asked Questions (FAQs)

Q1: My manganese-catalyzed N-arylation is working too well, with yields much higher than reported. Should I be concerned?

Q2: I am trying to reproduce a published manganese-catalyzed coupling, but I see no reaction. What could be the issue?

A2: This could be a "negative" impurity effect. The original publication might have unknowingly used a manganese salt contaminated with a catalytically active metal impurity. Your use of a purer manganese source may reveal that manganese itself is not a competent catalyst for that specific transformation under the given conditions.[1] It is recommended to test the reaction with the addition of trace amounts of other common coupling catalysts (e.g., palladium or copper salts) to see if the reaction is initiated.

Q3: What are typical levels of trace metal impurities in commercial manganese(II) chloride?

A3: The levels of impurities vary significantly with the grade of the manganese(II) chloride. Below is a summary of typical maximum impurity levels from commercially available grades.

Table 2: Typical Maximum Impurity Levels in Different Grades of Manganese(II) Chloride

Impurity	ACS Reagent Grade	USP Grade	High Purity (99.99% trace metals basis)
Iron (Fe)	≤ 5 ppm[3]	≤ 5 ppm[3]	Not specified, but significantly lower
Zinc (Zn)	≤ 0.005 % (50 ppm)[4]	Not specified	Not specified, but significantly lower
Calcium (Ca)	≤ 0.005 % (50 ppm)[4]	Not specified	Not specified, but significantly lower
Magnesium (Mg)	≤ 0.005 % (50 ppm)[4]	Not specified	Not specified, but significantly lower
Potassium (K)	≤ 0.01 % (100 ppm)[4]	Not specified	Not specified, but significantly lower
Sodium (Na)	≤ 0.05 % (500 ppm)[4]	Not specified	Not specified, but significantly lower
Sulfate (SO₄)	≤ 0.005 % (50 ppm)[4]	≤ 0.005 %[3]	Not specified

Note: "Not specified" indicates that this impurity is not typically listed on the certificate of analysis for that grade, but it is expected to be present at very low levels in high-purity grades.

Q4: How can I be certain that my reaction is truly manganese-catalyzed?

A4: Rigorous experimental verification is key. This involves a multi-pronged approach:

• Use High-Purity Reagents: Start with the highest purity manganese salt and other reagents available.

• Trace Metal Analysis: Perform ICP-MS analysis on all starting materials to establish a baseline of impurity levels.

• Doping Experiments: Intentionally add small, controlled amounts of suspected metal impurities (e.g., 10-100 ppm of a copper or palladium salt) to a reaction using high-purity manganese. A significant rate or yield enhancement would point to the impurity as the true catalytic species.

• Supplier Comparison: Run the reaction with manganese salts from different suppliers, which will likely have different impurity profiles. Inconsistent results are a strong indicator of an impurity effect.

Experimental Protocols

Protocol 1: Laboratory-Scale Recrystallization of Manganese(II) Chloride (MnCl₂)

This protocol describes a method for purifying laboratory-grade manganese(II) chloride tetrahydrate (MnCl₂·4H₂O) from common trace metal impurities like iron and copper.

Materials:

• Impure Manganese(II) Chloride Tetrahydrate

• Deionized Water

• Ethanol (B145695)

• Erlenmeyer Flasks

• Hot Plate

• Büchner Funnel and Filter Flask

• Filter Paper

• Glass Stirring Rod

Procedure:

• Dissolution: In an Erlenmeyer flask, add a minimal amount of hot deionized water to the impure MnCl₂·4H₂O. The goal is to create a saturated solution at an elevated temperature. Heat the mixture gently on a hot plate and stir until the solid is completely dissolved.[5]

• Hot Filtration (Optional): If any insoluble impurities are visible in the hot solution, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Cooling and Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of pure crystals, as it allows impurities to remain in the solution (mother liquor).[5]

• Further Cooling: Once the flask has reached room temperature, place it in an ice bath to maximize the yield of the recrystallized product.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining mother liquor. Do not use water for washing, as this will redissolve the product.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Sample Preparation for ICP-MS Analysis of a Manganese-Catalyzed Reaction Mixture

This protocol provides a general guideline for preparing an organometallic reaction mixture for trace metal analysis by ICP-MS.

Materials:

• Trace-metal grade nitric acid (HNO₃)

• Deionized water (18.2 MΩ·cm)

• Microwave digestion system (if available) or hot plate

• Volumetric flasks

• Pipettes

Procedure:

• Sample Collection: After the reaction is complete, take a representative aliquot of the crude reaction mixture.

• Digestion:

  • Microwave Digestion (Preferred): Place a small, accurately weighed amount of the reaction mixture (e.g., 100-250 mg) into a clean microwave digestion vessel. Add a suitable volume of concentrated trace-metal grade nitric acid (e.g., 5-10 mL).[6] Follow the manufacturer's guidelines for the microwave digestion program, which typically involves ramping to a high temperature (e.g., 180-200°C) and holding for a period to ensure complete digestion of the organic matrix.[6]

  • Hot Plate Digestion: If a microwave system is not available, place the sample and nitric acid in a suitable container (e.g., a PTFE beaker) on a hot plate in a fume hood. Heat gently to digest the organic components. This method is less efficient and has a higher risk of contamination.

• Dilution: After digestion and cooling, quantitatively transfer the digested sample to a volumetric flask. Dilute to the final volume with deionized water. The final acid concentration should typically be between 1-5%.[6] The total dissolved solids (TDS) should be below 0.2-0.5% for ICP-MS analysis.[7]

• Blank Preparation: Prepare a method blank by performing the exact same digestion and dilution procedure without adding the reaction mixture sample. This is crucial for identifying any contamination introduced during sample preparation.

• Analysis: The diluted sample and blank are now ready for analysis by ICP-MS.

Visualizations

Caption: A logical workflow for troubleshooting unexpected results in manganese-catalyzed reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. youtube.com [youtube.com]
• 6. Sample Preparation Problem Solving for Inductively Coupled Plasma-Mass Spectrometry with Liquid Introduction Systems I. Solubility, Chelation, and Memory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. spectroscopyonline.com [spectroscopyonline.com]

controlling stereoselectivity in reactions catalyzed by Manganese(II) bromide

Technical Support Center: Manganese(II) Bromide Catalysis

Welcome to the Technical Support Center for stereoselective reactions catalyzed by Manganese(II) bromide. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and optimize their catalytic experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my MnBr₂-catalyzed reaction showing low or no enantioselectivity?

A1: Low enantiomeric excess (ee) is a common issue and can stem from several factors:

• Ligand Purity and Suitability: The chiral ligand is the primary source of stereocontrol. Ensure your ligand is of high purity and its structure is appropriate for the desired transformation. Even minor impurities can negatively impact selectivity.[1] Chiral ligands like bis-amino-bis-pyridine, ferrocenyl P,N,N, and Salen-type ligands have shown high efficacy in manganese-catalyzed reactions.[2][3]

• Catalyst Formation: The in-situ formation of the active chiral Mn(II) complex is critical. Ensure the MnBr₂ and the ligand are combined under appropriate conditions (e.g., inert atmosphere, proper solvent) before adding the substrate.

• Reaction Temperature: Temperature plays a crucial role in stereoselectivity. Lowering the reaction temperature often enhances enantioselectivity by favoring the transition state leading to the major enantiomer.[4] For instance, some epoxidation reactions show significantly improved ee values when the temperature is lowered to -40 °C or even -78 °C.[2][4]

• Solvent Effects: The solvent can influence the conformation of the catalyst-substrate complex, thereby affecting selectivity.[1] It is recommended to screen a range of solvents with varying polarities and coordinating abilities.

• Additives: Some Mn-catalyzed reactions require additives or co-catalysts, such as carboxylic acids, to facilitate the catalytic cycle and improve stereocontrol.[2][5]

Q2: My reaction yield is low. How can I improve it?

A2: Low yields can be attributed to catalyst deactivation, incomplete conversion, or side reactions.

• Catalyst Deactivation: Air- and moisture-sensitive catalysts can easily deactivate. Ensure all reagents and solvents are dry and the reaction is performed under a strictly inert atmosphere (e.g., Argon or Nitrogen).[1] Impurities in the substrate or solvent can also act as catalyst poisons.[1]

• Oxidant/Reagent Choice: In oxidation reactions like epoxidation, the choice of oxidant is critical. For example, sodium percarbonate and hydrogen peroxide are common, but their effectiveness can depend on the specific substrate and ligand system.[2][5] The rate of oxidant addition can also be optimized to prevent catalyst decomposition.

• Catalyst Loading: While a low catalyst loading is desirable, it might be insufficient for complete conversion. Try incrementally increasing the catalyst loading to see if the yield improves. Loadings as low as 0.2 mol% have been reported as effective in certain systems.[2]

• Reaction Time and Temperature: Monitor the reaction progress over time to determine the optimal reaction duration. Increasing the temperature may improve the reaction rate and yield, but it can also negatively impact enantioselectivity.

Q3: What types of chiral ligands are effective with Manganese(II) bromide?

A3: The choice of ligand is crucial for achieving high stereoselectivity. Several classes of ligands have proven effective in manganese catalysis:

• N-based Ligands: Chiral N4 ligands, such as those derived from 1,2-diaminocyclohexane or bis-amino-bis-pyridine scaffolds, are widely used, particularly in asymmetric epoxidation and C-H oxidation reactions.[2][5][6]

• P,N,N-Ligands: Chiral ferrocenyl P,N,N-ligands have demonstrated high efficiency in the asymmetric hydrogenation of imines.[3][7]

• Salen-type Ligands: Chiral (Salen)Mn complexes are classic catalysts for the asymmetric epoxidation of unfunctionalized olefins.[4]

• N-Heterocyclic Carbenes (NHCs): NHC ligands can be coordinated with various metals, including manganese, for use in asymmetric reactions.[]

The effectiveness of a ligand is often determined by its steric and electronic properties, which create a chiral pocket around the metal center.[9][10][11]

Troubleshooting Guide

This guide addresses specific experimental issues in a question-and-answer format.

Problem	Potential Cause	Suggested Solution
Low Enantiomeric Excess (<50% ee)	1. Inactive or impure chiral ligand.	• Verify ligand purity via NMR or chiral HPLC. • Synthesize or procure a fresh batch of the ligand.
2. Suboptimal reaction temperature.	• Screen a range of lower temperatures (e.g., 0 °C, -20 °C, -40 °C).[2][4]
3. Incorrect solvent choice.	• Test a variety of solvents (e.g., CH₃CN, CH₂Cl₂, THF, Toluene).
4. Missing or incorrect co-catalyst/additive.	• For epoxidations with H₂O₂, add a carboxylic acid (e.g., acetic acid) or a strong acid like H₂SO₄ in catalytic amounts.[5]
Inconsistent ee values between runs	1. Poor control over reaction conditions.	• Ensure precise and consistent temperature control using a calibrated cryostat. • Use a high-purity inert gas and check for system leaks.[1]
2. Variable quality of reagents or solvent.	• Use freshly distilled/anhydrous solvent for each run. • Purify the substrate (e.g., via column chromatography or recrystallization).
3. Inconsistent oxidant addition.	• For sensitive reactions, use a syringe pump for slow and consistent addition of the oxidant.
Reaction stops before completion	1. Catalyst deactivation.	• Ensure rigorous exclusion of air and moisture. • Purify all reagents to remove potential catalyst poisons like sulfur-containing compounds.[1]
2. Insufficient oxidant or reagent.	• Re-check stoichiometry. Consider adding the oxidant in portions over time.[2]
Poor Diastereoselectivity (for substrates forming diastereomers)	1. Steric and electronic mismatch.	• The ligand may not be providing sufficient steric hindrance to differentiate between diastereomeric transition states. Try a bulkier ligand.[10][11]
2. Reaction temperature is too high.	• Lowering the temperature can often improve diastereoselectivity.

Troubleshooting Flowchart

Caption: A logical workflow for troubleshooting low stereoselectivity.

Quantitative Data Summary

Table 1: Effect of Ligand and Temperature on Asymmetric Epoxidation of Chalcone

Entry	Catalyst System (MnBr₂ + Ligand)	Temperature (°C)	Yield (%)	ee (%)
1	Ligand A (Pyridine-based)	0	85	72
2	Ligand A (Pyridine-based)	-20	82	85
3	Ligand A (Pyridine-based)	-40	80	95
4	Ligand B (Salen-type)	0	90	65
5	Ligand B (Salen-type)	-40	88	78

Data is representative and compiled for illustrative purposes based on trends reported in the literature.[2][4]

Table 2: Effect of Additives on Asymmetric Epoxidation

Entry	Olefin Substrate	Additive (equiv.)	Yield (%)	ee (%)
1	cis-β-Methylstyrene	None	45	50
2	cis-β-Methylstyrene	Acetic Acid (10)	92	88
3	cis-β-Methylstyrene	H₂SO₄ (0.03)	95	94

Data is representative, highlighting the significant impact of acidic additives on reaction efficiency and stereocontrol as noted in literature.[5]

Experimental Protocols

Protocol 1: General Procedure for MnBr₂-Catalyzed Asymmetric Epoxidation of Olefins

This protocol is a representative example for the epoxidation of an olefin like chalcone, based on common literature procedures.[2]

1. Catalyst Preparation (In-situ):

• To an oven-dried Schlenk flask under an Argon atmosphere, add Manganese(II) bromide (MnBr₂, 0.2 µmol, 0.002 equiv.).

• Add the chiral bis-amino-bis-pyridine ligand (0.22 µmol, 0.0022 equiv.).

• Add anhydrous acetonitrile (B52724) (CH₃CN, 0.4 mL).

• Stir the mixture at room temperature for 30 minutes to allow for complex formation.

2. Reaction Setup:

• To the flask containing the catalyst solution, add the olefin substrate (e.g., chalcone, 100 µmol, 1.0 equiv.).

• Add the carboxylic acid co-catalyst (e.g., acetic acid, 1.4 mmol, 14 equiv.).

• Cool the resulting mixture to the desired temperature (e.g., -40 °C) using a cryostat.

3. Reaction Execution:

• Weigh the oxidant (e.g., sodium percarbonate, 200 µmol, 2.0 equiv.) in a separate vial.

• Add the oxidant to the reaction mixture in 3 portions over 1 hour (one portion every 30 minutes).

• Allow the reaction to stir vigorously at -40 °C. Monitor the reaction progress by TLC or GC-MS. Total reaction times are typically 2-3 hours.[2]

4. Work-up and Purification:

• Once the reaction is complete, quench by adding a saturated aqueous solution of Na₂S₂O₃.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

5. Analysis:

• Characterize the product by ¹H NMR, ¹³C NMR, and HRMS.

• Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

Experimental Workflow Diagram

Caption: Step-by-step workflow for a typical Mn-catalyzed epoxidation.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Enantioselective Synthesis of Chiral Fluorinated Amines via Manganese-Catalyzed Asymmetric Hydrogenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 1,2-Diaminocyclohexane-derived chiral tetradentate ligands for Mn(i)-catalyzed asymmetric hydrogenation of ketones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Computational Exploration of Stereoelectronic Relationships in Manganese‐Catalyzed Hydrogenation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Computational Exploration of Stereoelectronic Relationships in Manganese-Catalyzed Hydrogenation Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting solubility problems of Manganese(II) bromide in reaction media

Welcome to the technical support center for troubleshooting solubility problems of Manganese(II) bromide (MnBr₂) in reaction media. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of Manganese(II) bromide?

A1: Manganese(II) bromide is a hygroscopic salt that is highly soluble in water.[1][2] Its solubility in water increases significantly with temperature. It is also soluble in polar solvents, but its solubility in nonpolar organic solvents is generally low.[3] The anhydrous form of Manganese(II) bromide is a pink crystalline solid.[2]

Q2: I am having trouble dissolving Manganese(II) bromide in my organic solvent. What could be the issue?

A2: Several factors can contribute to difficulty in dissolving Manganese(II) bromide in organic solvents:

• Solvent Polarity: Manganese(II) bromide, being an inorganic salt, has limited solubility in nonpolar or weakly polar organic solvents.

• Anhydrous vs. Hydrated Form: The anhydrous form of MnBr₂ may be more difficult to dissolve than its hydrated counterparts (tetrahydrate or hexahydrate) due to stronger ionic interactions in the crystal lattice.

• Hygroscopic Nature: Anhydrous Manganese(II) bromide readily absorbs moisture from the air to form hydrates.[1] This absorbed water can interfere with reactions conducted under anhydrous conditions.

• Particle Size: A larger particle size of the MnBr₂ powder will dissolve more slowly. Grinding the powder to a finer consistency can increase the dissolution rate.

Q3: How does pH affect the solubility of Manganese(II) bromide?

A3: The pH of the reaction medium can significantly impact the solubility of manganese(II) ions. At higher pH values (alkaline conditions), Manganese(II) hydroxide (B78521) (Mn(OH)₂), a sparingly soluble precipitate, can form. This will reduce the concentration of dissolved Mn²⁺ ions in the solution. Therefore, maintaining a neutral to acidic pH is generally preferred to ensure Manganese(II) bromide remains in solution.

Q4: My Manganese(II) bromide solution turned brown and a precipitate formed. What happened?

A4: The formation of a brown precipitate often indicates the oxidation of Manganese(II) to higher oxidation states, such as Manganese(III) or Manganese(IV). This can occur in the presence of oxidizing agents or even atmospheric oxygen, particularly under basic conditions. The brown precipitate is likely manganese dioxide (MnO₂) or other manganese oxides.

Q5: Are there any known incompatibilities with Manganese(II) bromide that could cause precipitation?

A5: Yes, Manganese(II) bromide can form precipitates with various reagents. Common examples include:

• Bases: Strong bases will precipitate Manganese(II) hydroxide.

• Carbonates: Soluble carbonate salts will form Manganese(II) carbonate (MnCO₃), which is insoluble.

• Phosphates: The presence of phosphate (B84403) ions can lead to the precipitation of Manganese(II) phosphate.

• Sulfides: In the presence of sulfide (B99878) ions, insoluble Manganese(II) sulfide (MnS) will form.

Troubleshooting Guides

Issue 1: Slow or Incomplete Dissolution in an Organic Solvent

Symptoms:

• Solid Manganese(II) bromide remains undissolved after prolonged stirring.

• The solution appears cloudy or as a suspension.

Possible Causes & Solutions:

Cause	Recommended Action
Low Solvent Polarity	- Consider using a more polar aprotic solvent such as Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO), or Acetonitrile. - If the reaction allows, a co-solvent system using a small amount of a polar solvent might improve solubility.
Anhydrous Form is Difficult to Dissolve	- Gently heating the solvent while stirring may increase the rate of dissolution. - Use an ultrasonic bath to aid in the dissolution process. - If trace amounts of water are acceptable for the reaction, using the hydrated form of MnBr₂ may facilitate dissolution.
Large Particle Size	- Carefully grind the Manganese(II) bromide powder in a mortar and pestle before adding it to the solvent. This should be done in a dry environment due to its hygroscopic nature.

Issue 2: Unexpected Precipitate Formation During Reaction

Symptoms:

• A solid forms upon addition of other reagents to the Manganese(II) bromide solution.

• The reaction mixture becomes cloudy or turbid.

Possible Causes & Solutions:

Cause	Recommended Action
Reaction with Basic Reagents	- If possible, perform the reaction under neutral or slightly acidic conditions. - If a basic reagent is necessary, consider a slow, dropwise addition to the reaction mixture to avoid localized high concentrations that can cause precipitation.
Incompatibility with Other Salts	- Review the solubility rules for all ions present in the reaction mixture. - If an incompatible anion is present in another starting material, consider changing the counter-ion of that reagent if possible.
Oxidation of Mn(II)	- If the precipitate is brown or black, it is likely an oxide of manganese. - Degas the solvent and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidation by atmospheric oxygen.

Quantitative Solubility Data

The following table summarizes the solubility of Manganese(II) bromide in water at various temperatures.

Temperature (°C)	Solubility ( g/100 mL of H₂O)
0	127.3
20	146
40	168.8
100	228

Data sourced from various chemical databases.

Experimental Protocols

Protocol 1: Preparation of a Manganese(II) Bromide Solution in Water

Objective: To prepare an aqueous solution of Manganese(II) bromide of a specific concentration.

Materials:

• Manganese(II) bromide (anhydrous or hydrated)

• Deionized water

• Volumetric flask

• Magnetic stirrer and stir bar

• Weighing balance

Procedure:

• Calculate the required mass of Manganese(II) bromide based on the desired concentration and final volume.

• Accurately weigh the calculated amount of Manganese(II) bromide.

• Transfer the weighed solid into the volumetric flask.

• Add approximately half of the final volume of deionized water to the flask.

• Place the magnetic stir bar in the flask and place it on the magnetic stirrer.

• Stir the solution until all the Manganese(II) bromide has dissolved. Gentle heating can be applied to expedite dissolution if necessary.

• Once fully dissolved, allow the solution to cool to room temperature.

• Carefully add deionized water to the flask until the bottom of the meniscus reaches the calibration mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

Protocol 2: General Guideline for Dissolving Manganese(II) Bromide for Catalytic Applications in Organic Solvents

Objective: To prepare a solution of Manganese(II) bromide for use as a catalyst in an organic reaction, such as a Stille coupling.

Materials:

• Anhydrous Manganese(II) bromide

• Anhydrous polar aprotic solvent (e.g., THF, DMF)

• Schlenk flask or other suitable glassware for inert atmosphere techniques

• Magnetic stirrer and stir bar

• Inert gas source (Nitrogen or Argon)

Procedure:

• Flame-dry the glassware under vacuum and backfill with an inert gas to remove any adsorbed moisture.

• Weigh the required amount of anhydrous Manganese(II) bromide in a glovebox or under a positive flow of inert gas to minimize exposure to air.

• Quickly transfer the anhydrous MnBr₂ to the reaction flask.

• Add the anhydrous organic solvent to the flask via a syringe or cannula.

• Stir the mixture under a positive pressure of inert gas. Gentle heating may be applied if necessary to aid dissolution.

• The solution should be clear and colorless to pale pink. If the solution is cloudy, it may indicate incomplete dissolution or the presence of impurities.

Visual Troubleshooting Guides

Below are diagrams to help visualize the troubleshooting process for common solubility issues.

Caption: Troubleshooting workflow for dissolution issues.

Caption: Troubleshooting workflow for precipitate formation.

References

• 1. CAS 10031-20-6: Manganese(II) bromide tetrahydrate [cymitquimica.com]
• 2. Manganese(II) bromide - Wikipedia [en.wikipedia.org]
• 3. Emission-tunable manganese( ii ) halides: structure–property relationships and functional applications - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02236C [pubs.rsc.org]

Reference Data & Comparative Studies

Manganese(II) Bromide in Catalysis: A Comparative Guide to the Tetrahydrate and Anhydrous Forms

For Researchers, Scientists, and Drug Development Professionals

Manganese(II) bromide (MnBr₂) is an increasingly important catalyst in organic synthesis, valued for its low cost, low toxicity, and versatile reactivity. It is commercially available in both anhydrous (MnBr₂) and tetrahydrate (MnBr₂·4H₂O) forms. The choice between these two forms is often dictated by the specific requirements of a reaction, including solvent choice, sensitivity to water, and the desired catalytic activity. This guide provides an objective comparison of their performance in catalysis, supported by experimental data and protocols.

At a Glance: Key Differences and Considerations

While direct, quantitative comparisons of catalytic efficacy in the literature are scarce, the primary distinction lies in the presence of water of hydration. This seemingly minor difference can have significant implications for the catalyst's behavior in a reaction. In solution, particularly in aqueous or protic solvents, the manganese(II) ion exists as a hydrated complex, such as [Mn(H₂O)₆]²⁺. The bromide ions can also be part of the coordination sphere, especially in concentrated solutions, forming species like [Mn(H₂O)₆₋ₙBrₙ]⁽²⁻ⁿ⁾⁺.[1]

The water molecules in the tetrahydrate can influence the catalyst's solubility, the nature of the active catalytic species, and the overall reaction kinetics. In contrast, the anhydrous form is preferred for reactions that are sensitive to water.

Table 1: Comparison of Manganese(II) Bromide Tetrahydrate and Anhydrous MnBr₂

Feature	Manganese(II) Bromide Tetrahydrate (MnBr₂·4H₂O)	Anhydrous Manganese(II) Bromide (MnBr₂)
Molecular Formula	MnBr₂·4H₂O	MnBr₂
Molecular Weight	286.80 g/mol	214.75 g/mol
Appearance	Pink to orange crystals	Pink crystalline powder
Water Content	Approx. 25.1%	<0.3%
Solubility	Highly soluble in water and polar solvents.	Soluble in water (forms hydrated species) and polar solvents.
Handling	Less sensitive to atmospheric moisture.	Hygroscopic; requires handling under inert atmosphere.
Catalytic Applications	Used in a variety of organic reactions, including oxidations and radical reactions where the presence of water is tolerated or beneficial.[2]	Preferred for water-sensitive reactions, such as certain cross-coupling reactions and reactions with organometallic reagents. Often cited as a palladium substitute in the Stille reaction.[1][3][4]
Potential Advantages	Easier to handle and weigh accurately due to lower hygroscopicity. The water of hydration can play a role in the catalytic cycle.	Essential for reactions where water would quench reagents or lead to side products.
Potential Disadvantages	The presence of water can be detrimental in certain reactions. The exact nature of the active species in solution can be complex.	More difficult to handle due to its hygroscopic nature. May require drying before use.

Performance in a Representative Catalytic Reaction: Azidooxygenation of Alkenes

Manganese catalysts are effective in the difunctionalization of alkenes, such as in azidooxygenation reactions. These reactions are valuable for the rapid synthesis of complex nitrogen-containing molecules. While a direct comparison between the tetrahydrate and anhydrous forms in this specific reaction is not available in a single study, research on similar Mn-catalyzed reactions indicates that the presence of a controlled amount of water can be non-detrimental.[5]

The following experimental protocol is adapted from a study on Mn-catalyzed azidooxygenation of alkenes, which highlights the conditions under which such a catalyst would operate.

Experimental Protocol: Manganese-Catalyzed Azidooxygenation of an Alkene

This protocol describes a general procedure for the azidooxygenation of an alkene using a manganese catalyst, an oxidant, and an azide (B81097) source.

Materials:

• Alkene (e.g., Styrene)

• Manganese(II) source (e.g., Mn(OAc)₃·2H₂O, which indicates tolerance to water of hydration)

• TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl)

• Oxidant (e.g., TBPB, tert-butyl peroxybenzoate)

• Azide source (e.g., TMSN₃, Azidotrimethylsilane)

• Solvent (e.g., Dichloromethane, DCM)

Procedure: [5]

• To a 10 mL Schlenk tube, add the manganese catalyst (e.g., 5 mol%) and TEMPO (1.2 equivalents). If the alkene is a solid, it can be added at this stage.

• Evacuate and backfill the tube with an inert gas (e.g., nitrogen or argon) three times.

• Add 1 mL of the solvent (DCM).

• Add the alkene (1.0 equivalent, if liquid), the oxidant (1.0 equivalent), and the azide source (1.5 equivalents) sequentially.

• Add another 1 mL of the solvent.

• Stir the reaction mixture at 25 °C for 12 hours.

• Upon completion, the reaction mixture is typically concentrated and purified by column chromatography to isolate the azidooxygenated product.

Note on Catalyst Choice: While the cited study uses manganese(III) acetate (B1210297) dihydrate, MnBr₂ (either form) could be explored as an alternative catalyst in similar radical-mediated reactions. The key takeaway is that the presence of water of hydration in the catalyst precursor does not necessarily inhibit the reaction.

Visualizing the Catalytic Pathway

Manganese-catalyzed reactions, particularly oxidations and couplings, often proceed through radical intermediates. The general mechanism involves the formation of a radical species by the manganese catalyst, which then reacts with the substrate.

Experimental Workflow for Mn-Catalyzed Alkene Functionalization

The following diagram illustrates a typical workflow for the manganese-catalyzed functionalization of an alkene, as described in the protocol above.

Caption: A generalized experimental workflow for a manganese-catalyzed reaction.

Proposed Radical Mechanism for Alkene Difunctionalization

The following diagram illustrates a plausible radical-mediated mechanism for the difunctionalization of an alkene catalyzed by a manganese(II) species.

Caption: A plausible radical mechanism for Mn-catalyzed alkene difunctionalization.

Conclusion

The choice between manganese(II) bromide tetrahydrate and its anhydrous counterpart is a critical parameter in designing a catalytic reaction. While anhydrous MnBr₂ is the default choice for strictly water-free conditions, MnBr₂·4H₂O offers practical advantages in handling and can be suitable for a wide range of reactions where the presence of water is not detrimental. The water of hydration can influence the catalyst's coordination environment and solubility, potentially impacting its activity. For reactions proceeding through radical mechanisms, such as the functionalization of alkenes, the system's tolerance to water makes the tetrahydrated form a viable and convenient option. Further research directly comparing the catalytic performance of these two forms under various reaction conditions would be highly valuable to the scientific community.

References

• 1. Hydration and speciation studies of Mn2+ in aqueous solution with simple monovalent anions (ClO4−, NO3−, Cl−, Br−) - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. The structure of the homogeneous oxidation catalyst, Mn(II)(Br(-1))x, in supercritical water: an X-ray absorption fine-structure study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Manganese-mediated coupling reactions - Wikipedia [en.wikipedia.org]
• 4. Mild and selective heterogeneous catalytic hydration of nitriles to amides by flowing through manganese dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. arkat-usa.org [arkat-usa.org]

performance of MnBr2 catalyst against palladium catalysts in Stille coupling

For Researchers, Scientists, and Drug Development Professionals

The Stille coupling, a cornerstone of carbon-carbon bond formation in organic synthesis, has traditionally been dominated by palladium catalysts. Renowned for their efficiency and broad substrate scope, palladium-based systems are integral to the synthesis of complex molecules, including pharmaceuticals and advanced materials.[1][2][3] However, the high cost and toxicity of palladium have driven the exploration of more economical and environmentally benign alternatives, with manganese emerging as a potential candidate.[4][5] This guide provides a comprehensive comparison of the performance of MnBr₂ and traditional palladium catalysts in Stille coupling, presenting experimental data, detailed protocols, and a critical evaluation of the current state of research.

Performance Comparison: Palladium vs. Manganese

The performance of a catalyst is judged by several key metrics, including yield, reaction time, temperature, and catalyst loading. While palladium catalysts are well-established with a vast body of literature supporting their efficacy, the data for manganese-catalyzed Stille couplings is more recent and subject to ongoing scientific debate.

A significant point of contention in the literature is the assertion that some reported manganese-catalyzed Stille couplings may be the result of trace amounts of palladium contamination in the commercially available manganese salts or other reagents.[6][7][8] Several studies have reported an inability to reproduce previously published results for manganese-catalyzed Stille reactions when using reagents rigorously purified to remove palladium.[6][7] This critical context must be considered when evaluating the performance data for manganese catalysts.

Conversely, recent research has demonstrated stereospecific Stille-type cross-couplings using Mn(II)Cl₂, sometimes in conjunction with a copper co-catalyst, suggesting that under specific conditions, manganese may play a genuine catalytic role.[9]

The following tables summarize representative data for both palladium- and manganese-catalyzed Stille coupling reactions.

Table 1: Performance Data for Palladium-Catalyzed Stille Coupling

Electrophile	Stannane	Catalyst (mol%)	Ligand	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Iodobenzene	Tributyl(vinyl)stannane	Pd(PPh₃)₄ (1)	PPh₃	Toluene	100	16	95	[3]
4-Iodotoluene	Trimethyl(phenyl)stannane	PdCl₂(PPh₃)₂ (2)	PPh₃	DMF	80	2	92	[1]
4-Cyanoiodobenzene	Tributyl(vinyl)stannane	Pd/C (5)	None	NMP	120	24	88	[2]
Bromobenzene	Tris[(perfluorohexyl)ethyl]phenyl tin	PdCl₂(PPh₃)₂ (cat.)	PPh₃	DMF/THF	80	-	90	[2]

Table 2: Performance Data for Reported Manganese-Catalyzed Stille Coupling

Note: The results in this table should be interpreted with caution due to the potential influence of trace palladium contamination as discussed in the literature.[6][7][8]

Electrophile (R¹)	Stannane (R²)	Catalyst (mol%)	Additive	Solvent	Time (h)	Yield (%)	Reference
Phenyl iodide	4-Methylphenyltributylstannane	MnBr₂ (10)	NaCl	NMP	10	81	[1]
Styryl bromide	Styryltributylstannane	MnBr₂ (10)	NaCl	NMP	15	81	[1]
Phenyl iodide	2-Thienyltributylstannane	MnBr₂ (10)	NaCl	NMP	13	75	[1]
4-Methoxyphenyl iodide	2-Furyltributylstannane	MnBr₂ (10)	NaCl	NMP	8	90	[1]
Phenyl iodide	Phenylethynyltributylstannane	MnBr₂ (10)	NaCl	NMP	9	88	[1]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the evaluation and adoption of any catalytic system. Below are representative protocols for both palladium- and a reported manganese-catalyzed Stille coupling.

Protocol 1: General Procedure for Palladium-Catalyzed Stille Coupling

This protocol describes a typical setup for a Stille coupling reaction using a palladium catalyst.

Materials:

• Aryl halide (1.0 mmol)

• Organostannane (1.1 mmol)

• Pd(PPh₃)₄ (0.02 mmol, 2 mol%)

• Anhydrous and degassed solvent (e.g., Toluene, DMF, or THF) (5 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the palladium catalyst, Pd(PPh₃)₄.

• Add the anhydrous, degassed solvent to the flask, followed by the aryl halide and the organostannane.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Work-up: Quench the reaction with an aqueous solution of KF and stir vigorously for 1-2 hours to precipitate tin byproducts. Filter the mixture through Celite, wash with an organic solvent, and then perform a standard aqueous work-up.

• Purify the crude product by column chromatography.

Protocol 2: Reported Procedure for Manganese-Catalyzed Stille Coupling

The following protocol is based on published procedures for a manganese-catalyzed Stille coupling.[1] It is important to note the controversy regarding the true catalytic species. For rigorous investigation, analysis of the manganese source for trace palladium is recommended.

Materials:

• Aryl halide (1.0 mmol)

• Organostannane (1.2 mmol)

• MnBr₂ (0.1 mmol, 10 mol%)

• NaCl (1.0 mmol)

• N-Methyl-2-pyrrolidone (NMP) (3 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dried reaction vessel under an inert atmosphere, add MnBr₂, NaCl, the aryl halide, and the organostannane.

• Add NMP as the solvent.

• Heat the reaction mixture to 100 °C with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Work-up: Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water to remove NMP and salts.

• Purify the crude product by column chromatography.

Visualizing the Process and a Key Scientific Question

To better understand the experimental process and the central debate surrounding manganese catalysis, the following diagrams are provided.

Caption: General experimental workflow for a Stille coupling reaction.

The following diagram illustrates the "trace palladium hypothesis," a critical consideration when evaluating reports of manganese-catalyzed Stille couplings.

Caption: The "Trace Palladium Hypothesis" in Mn-catalyzed Stille coupling.

Conclusion

Palladium catalysts remain the gold standard for Stille coupling reactions, offering high yields, broad functional group tolerance, and predictable reactivity, all supported by decades of research.[1][2][3] They are the reliable choice for complex synthetic challenges where outcomes are critical.

The exploration of MnBr₂ as a catalyst for Stille coupling represents an important frontier in the quest for more sustainable chemical synthesis. While initial reports were promising, the field is currently defined by a critical debate regarding the potential role of trace palladium impurities.[6][7][8] For researchers investigating manganese catalysis, rigorous purification of reagents and meticulous control experiments are paramount to validate any observed reactivity.

For drug development professionals, where process robustness and reproducibility are non-negotiable, palladium-based systems remain the industry standard. Future developments in manganese catalysis may yet provide a viable alternative, but further research is required to unequivocally establish its efficacy and define the optimal conditions for its use, free from the influence of other metallic species.

References

• 1. itqb.unl.pt [itqb.unl.pt]
• 2. Recoverable Palladium-Catalyzed Carbon-Carbon Bond Forming Reactions under Thermomorphic Mode: Stille and Suzuki-Miyaura Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stille reaction - Wikipedia [en.wikipedia.org]
• 4. Recent advances in manganese-catalysed C–H activation: scope and mechanism - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 8. orbit.dtu.dk [orbit.dtu.dk]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Study: Manganese(II) Bromide vs. Iron(II) Chloride in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of synthetic chemistry, the quest for efficient, cost-effective, and sustainable catalytic systems for cross-coupling reactions is paramount. While palladium has long reigned as the workhorse in this domain, its high cost and toxicity have spurred the exploration of earth-abundant first-row transition metals. Among these, manganese and iron have emerged as promising alternatives. This guide provides an objective comparison of the performance of two common catalysts, Manganese(II) bromide (MnBr₂) and Iron(II) chloride (FeCl₂), in cross-coupling reactions, supported by experimental data from the literature.

Performance Overview

Both Manganese(II) and Iron(II) salts have demonstrated efficacy in catalyzing a variety of cross-coupling reactions, including Kumada, Suzuki-Miyaura, and Sonogashira-type couplings. These reactions are fundamental for the construction of carbon-carbon and carbon-heteroatom bonds, which are critical linkages in many pharmaceutical agents and functional materials. Generally, iron-catalyzed cross-coupling reactions have been more extensively studied and have shown broad applicability. Manganese catalysis, while perhaps less explored, offers a valuable and complementary approach, particularly for certain substrate classes.

The choice between MnBr₂ and FeCl₂ often depends on the specific transformation, substrate scope, and desired reaction conditions. While direct, side-by-side comparative studies under identical conditions are limited in the literature, a compilation of data from various sources allows for a meaningful performance assessment.

Quantitative Data Comparison

The following tables summarize quantitative data for Kumada-type cross-coupling reactions catalyzed by manganese and iron salts. It is important to note that this data is compiled from different studies and direct comparison should be made with caution as reaction conditions may vary.

Table 1: Manganese-Catalyzed Kumada-Type Cross-Coupling

Entry	Aryl Halide	Grignard Reagent	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	p-Iodotoluene	Phenylmagnesium bromide	MnCl₂ (10)	THF	50	-	66
2	o-Iodotoluene	Phenylmagnesium bromide	MnCl₂ (10)	THF	50	-	34
3	2-Bromostyrene	Phenylmagnesium bromide	MnCl₂ (10)	THF	RT	-	85
4	(E)-1-Iodooctene	Phenylmagnesium bromide	MnCl₂ (10)	THF	50	-	87

Note: Data for MnBr₂ in Kumada-type couplings is limited and often contested in the literature, with some reports suggesting that observed reactivity may be due to trace palladium contamination. The data presented here for MnCl₂ is considered more reliable.

Table 2: Iron-Catalyzed Kumada-Type Cross-Coupling

Entry	Alkyl Halide	Aryl Grignard Reagent	Catalyst (mol%)	Additive	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	Cyclohexyl bromide	Phenylmagnesium bromide	FeCl₃ (5)	TMEDA	THF	0	-	99
2	1-Bromooctane	Phenylmagnesium bromide	FeCl₃ (5)	TMEDA	THF	0	-	95
3	2-Bromobutane	Phenylmagnesium bromide	(FeCl₃)₂(TMEDA)₃ (1.5)	-	THF	20	1.5	92
4	1-Chlorooctane	Phenylmagnesium bromide	FeCl₃ (5)	TMEDA	THF	40	-	85
5	Aryl Chloride	Alkylmagnesium bromide	Fe(acac)₃ (5)	NMP	THF	0	0.1-2	up to 98%

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are representative experimental protocols for cross-coupling reactions using iron and manganese catalysts, as described in the literature.

Protocol 1: Iron-Catalyzed Cross-Coupling of an Alkyl Halide with an Aryl Grignard Reagent

A solution of the alkyl halide (50 mmol) and FeCl₃ (5 mol %, 0.1 M in THF) is prepared in a flame-dried, nitrogen-purged round-bottom flask. The solution is cooled to -5 °C in an ice-salt bath. A mixture of the arylmagnesium bromide (65 mmol, 0.9 M in THF) and TMEDA (65 mmol, 0.9 M in THF) is added dropwise to the cooled solution, maintaining the internal temperature at -5 °C. The reaction mixture is stirred at -5 °C for 30 minutes after the addition is complete. The reaction is quenched by the addition of 1 M HCl (50 mL). The aqueous layer is extracted with toluene (B28343) (3 x 15 mL). The combined organic extracts are dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude

Manganese(II) Bromide vs. Manganese(II) Iodide: A Comparative Guide for Precursor Selection

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate precursor is a critical decision in chemical synthesis and materials science, directly impacting reaction efficiency, product purity, and overall cost-effectiveness. Among the various manganese(II) halides, Manganese(II) bromide (MnBr₂) and Manganese(II) iodide (MnI₂) are common precursors. This guide provides an objective comparison of their performance, supported by physicochemical data and experimental considerations, to assist researchers in making informed decisions for their specific applications.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physical and chemical properties of each precursor is essential for experimental design. The table below summarizes key data for Manganese(II) bromide and Manganese(II) iodide.

Property	Manganese(II) bromide	Manganese(II) iodide
Molecular Formula	MnBr₂	MnI₂
Molecular Weight	214.75 g/mol [1][2]	308.75 g/mol [3]
Appearance	Pink crystalline powder/chunks[1][4]	Pink to brown crystalline powder[3][5]
Melting Point	698 °C[1][4]	701 °C (anhydrous)[3][5]
Boiling Point	1027 °C[4]	1033 °C[3][5]
Density	4.385 g/cm³[4]	5.01 g/cm³[3][5]
Solubility in Water	146 g/100 mL at 20 °C[4]	Soluble[5]
CAS Number	13446-03-2 (anhydrous)[1][4]	7790-33-2 (anhydrous)[3][5]

Core Advantages of Manganese(II) Bromide

The primary advantages of using Manganese(II) bromide over its iodide counterpart stem from its superior stability and broader applicability in catalysis and materials synthesis.

Enhanced Stability and Handling

A significant drawback of Manganese(II) iodide is its instability. It is sensitive to both air and light, leading to the oxidation of the iodide ion to iodine.[3][5] This degradation, visually indicated by the sample turning brown, can introduce impurities and affect stoichiometric accuracy in reactions. Furthermore, MnI₂ is reported to decompose when dissolved in water.[6][7]

In contrast, Manganese(II) bromide is a more robust and stable compound, offering greater reliability and a longer shelf-life. This stability simplifies handling and storage procedures, reducing the risk of experimental inconsistencies arising from precursor degradation.

Superior Catalytic Versatility

Manganese-based catalysts are gaining significant attention due to their low cost, low toxicity, and high efficiency compared to noble metal catalysts.[8] Manganese(II) bromide serves as a versatile and effective precursor in numerous catalytic applications:

• Organic Synthesis : It acts as a catalyst in various reactions, improving rates and yields.[9] For instance, it can be used in Friedel-Crafts alkylation and to catalyze C-H bond activation.[10]

• Cross-Coupling Reactions : Notably, MnBr₂ can be used as a replacement for palladium in the Stille reaction, offering a more economical pathway for carbon-carbon bond formation.[4]

• Drug Development : Manganese salts are increasingly used to simplify the synthesis of drug precursors, such as fluoroketones.[11][12][13] The catalytic efficiency and ease of use associated with stable manganese salts make MnBr₂ a highly suitable candidate for such applications.

While Manganese(II) iodide can also be used in catalysis, its inherent instability often limits its effectiveness and can lead to unwanted side reactions.[7][14]

Caption: Logical flow for precursor selection based on key properties.

Performance in Materials Science

Both halides serve as precursors for manganese-based materials, but their utility differs.

• Manganese(II) Bromide : It is widely employed in the synthesis of high-performance materials.[1] This includes manganese oxide materials for advanced battery technology, magnetic materials for electronics, and importantly, a new class of low-toxicity, organic-inorganic hybrid luminescent materials for applications like green-light-emitting diodes (LEDs) and UV photodetectors.[9][15][16]

• Manganese(II) Iodide : Its applications in materials science are more specialized. It is used in the lighting industry and as a precursor for preparing two-dimensional ferromagnetic materials.[5][6][17] However, the stability issues remain a concern during the synthesis and for the long-term performance of the resulting materials.

Experimental Protocol: Synthesis of a Luminescent Hybrid Material

To illustrate the practical implications of precursor choice, this section provides a generalized protocol for the synthesis of a zero-dimensional (0D) organic-manganese halide, (TBA)₂MnX₄ (where TBA = tetrabutylammonium, X = Br or I), known for its strong green luminescence.

Objective

To compare the synthesis and resulting photoluminescent properties of (TBA)₂MnBr₄ and (TBA)₂MnI₄ using MnBr₂ and MnI₂ as precursors, respectively.

Materials

• Manganese(II) bromide (MnBr₂), ≥98%

• Manganese(II) iodide (MnI₂), ≥98%

• Tetrabutylammonium bromide (TBABr), ≥99%

• Tetrabutylammonium iodide (TBAI), ≥99%

• Ethanol, anhydrous

• Hydrobromic acid (HBr), 48%

• Hydriodic acid (HI), 57%

Experimental Workflow

Caption: Comparative workflow for synthesizing luminescent materials.

Procedure

• Preparation (Pathway A - Bromide) : In a flask, dissolve 1 mmol of MnBr₂ and 2 mmol of TBABr in 10 mL of anhydrous ethanol. Add one drop of 48% HBr.

• Preparation (Pathway B - Iodide) : In a separate flask under an inert nitrogen atmosphere, dissolve 1 mmol of MnI₂ and 2 mmol of TBAI in 10 mL of anhydrous ethanol. Add one drop of 57% HI. This reaction should be protected from light.

• Reaction : Stir both solutions at 60°C for 2 hours.

• Crystallization : Allow the solutions to cool to room temperature. The solvent is then allowed to evaporate slowly over 2-3 days. For the iodide pathway, this should be done in a dark environment (e.g., a desiccator covered in foil).

• Collection : Collect the resulting single crystals by filtration and dry them under a vacuum.

• Characterization : Analyze the products using Powder X-ray Diffraction (PXRD) to confirm the crystal structure and Photoluminescence (PL) spectroscopy to measure the emission spectra and photoluminescence quantum yield (PLQY).

Expected Results and Data Comparison

The superior stability of MnBr₂ is expected to translate into a higher yield and more consistent product quality. The following table presents illustrative data based on typical outcomes in such syntheses.

Precursor	Product	Expected Yield (%)	Expected PLQY (%)	Stability Observations
MnBr₂	(TBA)₂MnBr₄	~85%	~85%	Crystals are stable in air and light.[16]
MnI₂	(TBA)₂MnI₄	~60%	~70%	Crystals may show surface discoloration (browning) upon prolonged exposure to air/light, indicating degradation.[3][5]

Conclusion

While both Manganese(II) bromide and Manganese(II) iodide have their specific uses, the evidence strongly favors Manganese(II) bromide as the more advantageous precursor for a wide range of applications in research, materials development, and drug synthesis. Its key advantages include:

• Higher Chemical Stability : Less susceptible to degradation from air, light, or moisture, ensuring greater reliability and reproducibility.

• Enhanced Catalytic Performance : Acts as a versatile and efficient catalyst in numerous organic transformations.

• Broader Applicability : A preferred precursor for synthesizing high-performance materials for electronics and optoelectronics.

For researchers seeking a reliable, versatile, and high-performing manganese precursor, Manganese(II) bromide is the recommended choice for most applications, whereas Manganese(II) iodide is best reserved for niche applications where its specific properties are required and its instability can be carefully managed.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Manganese bromide | Br2Mn | CID 83471 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. heegermaterials.com [heegermaterials.com]
• 4. Manganese(II) bromide - Wikipedia [en.wikipedia.org]
• 5. Manganese(II) iodide - Wikipedia [en.wikipedia.org]
• 6. Page loading... [guidechem.com]
• 7. Manganese iodide (12640-74-3) for sale [vulcanchem.com]
• 8. A comprehensive review on magnetic manganese as catalysts in organic synthesis - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02493E [pubs.rsc.org]
• 9. chemimpex.com [chemimpex.com]
• 10. alfachemic.com [alfachemic.com]
• 11. medindia.net [medindia.net]
• 12. Manganese makes its mark in drug synthesis | EurekAlert! [eurekalert.org]
• 13. Manganese makes its mark in drug synthesis | Rice News | News and Media Relations | Rice University [news.rice.edu]
• 14. echemi.com [echemi.com]
• 15. Rational Design of Organic Manganese Halides for High Quantum Efficiency and Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. MANGANESE(II) IODIDE | 7790-33-2 [chemicalbook.com]

validation of manganese-doping in quantum dots via spectroscopic techniques

The incorporation of manganese (Mn) ions into semiconductor quantum dots (QDs) has opened new frontiers in materials science, offering unique optical and magnetic properties for applications ranging from bioimaging and lighting to spintronics.[1][2] The desired properties, such as the characteristic orange-red photoluminescence, arise from the successful substitution of Mn²⁺ ions into the QD host lattice.[3][4] However, confirming that these dopant ions are truly integrated within the nanocrystal core, rather than merely adsorbed on the surface, is a critical validation step.

This guide provides a comparative overview of key spectroscopic techniques used to validate Mn-doping in QDs. We will delve into the principles, present comparative data, and provide standardized experimental protocols for photoluminescence (PL) spectroscopy, electron paramagnetic resonance (EPR), X-ray photoelectron spectroscopy (XPS), and X-ray absorption spectroscopy (XAS).

Comparative Overview of Spectroscopic Techniques

Each spectroscopic technique offers a unique window into the structural and electronic properties of Mn-doped QDs. The choice of technique depends on the specific information required, from initial confirmation of doping to a detailed analysis of the dopant's local environment.

Technique	Information Provided	Nature of Measurement	Key Performance Metric	Strengths	Limitations
Photoluminescence (PL) Spectroscopy	Evidence of energy transfer from QD host to Mn²⁺ ion.	Indirect	Dopant-related emission peak (~580-620 nm), Quantum Yield (QY).[5]	Rapid, highly sensitive to optically active dopants, provides functional validation.	Indirect evidence of doping; emission can be quenched at high concentrations.[6]
Electron Paramagnetic Resonance (EPR)	Direct detection of paramagnetic Mn²⁺ ions and their local environment.	Direct	Characteristic six-line hyperfine splitting (hfs) pattern.[7][8]	Unambiguous confirmation of Mn²⁺ presence and its lattice position (core vs. surface).[9][10]	Only sensitive to paramagnetic species; requires specialized equipment.
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition and oxidation state of surface atoms.	Direct (Surface)	Binding energies of Mn 2p core levels (e.g., Mn 2p₃/₂ ~641-642 eV).[11][12]	Quantifies elemental composition; confirms Mn²⁺ oxidation state.[13]	Primarily surface-sensitive (~5-10 nm); may not represent bulk composition.[14]
X-ray Absorption Spectroscopy (XAS)	Oxidation state, coordination environment, and local atomic structure.	Direct	Position and features of the Mn K- or L-edge absorption spectrum.[15][16]	Provides detailed information on oxidation state, bond lengths, and coordination number.	Requires synchrotron radiation source; complex data analysis.

In-Depth Analysis and Experimental Protocols

Photoluminescence (PL) Spectroscopy

Principle: PL spectroscopy measures the light emitted from a material after it has absorbed photons. In Mn-doped QDs, photons are typically absorbed by the host QD material, creating an electron-hole pair (exciton). This exciton (B1674681) then non-radiatively transfers its energy to the Mn²⁺ dopant ion, which subsequently relaxes by emitting a photon. This process results in a characteristic orange-red glow.[4][17] The presence of this Mn-specific emission when exciting the QD host is strong evidence of successful energy transfer, and therefore, successful doping.

Experimental Data Summary

Parameter	Typical Value / Observation	Significance
Mn²⁺ Emission Peak	~580 - 620 nm	Fingerprint of the ⁴T₁ → ⁶A₁ electronic transition in Mn²⁺ ions.[3][5]
Quantum Yield (QY)	20% - 75% (can approach 100%)[2][7][8]	Measures the efficiency of the light emission process.
Photoluminescence Excitation (PLE)	PLE spectrum shape matches the QD host absorption spectrum.[7]	Confirms that energy absorbed by the QD is transferred to the Mn²⁺ dopant.
Emission Lifetime	Milliseconds (ms)[18]	The long lifetime is characteristic of the spin-forbidden transition in Mn²⁺.

Experimental Protocol

• Sample Preparation: Disperse the Mn-doped QDs in a suitable solvent (e.g., hexane (B92381) or toluene (B28343) for hydrophobic QDs, water for hydrophilic QDs) in a quartz cuvette. The concentration should be adjusted to yield an absorbance of 0.1-0.2 at the excitation wavelength to minimize re-absorption effects.

• Instrumentation: Use a steady-state fluorescence spectrometer equipped with an excitation source (e.g., Xenon lamp), a monochromator for selecting excitation and emission wavelengths, and a detector (e.g., photomultiplier tube).

• Acquisition of Emission Spectrum:

  • Set the excitation wavelength to a value where the QD host absorbs strongly but the Mn²⁺ ion does not (e.g., 320-400 nm).[5]

  • Scan the emission monochromator over a range that includes the expected Mn²⁺ emission (e.g., 450 nm to 750 nm).

  • Record the resulting photoluminescence intensity as a function of emission wavelength.

• Acquisition of Excitation (PLE) Spectrum:

  • Set the emission monochromator to the peak of the Mn²⁺ emission wavelength (e.g., ~585 nm).

  • Scan the excitation monochromator over a range covering the absorption features of the QD host (e.g., 300 nm to 550 nm).

  • Record the resulting intensity to obtain the PLE spectrum.

Caption: Diagram 1: Energy transfer and emission in Mn-doped QDs.

Electron Paramagnetic Resonance (EPR) Spectroscopy

Principle: EPR is a technique that specifically detects species with unpaired electrons (paramagnetic species). Since Mn²⁺ has five unpaired electrons in its 3d orbital, it is strongly EPR-active. When a Mn²⁺ ion is placed in a magnetic field, its electron spins align in different energy levels. EPR spectroscopy measures the absorption of microwave radiation that induces transitions between these levels. The interaction of the electron spin with the manganese nucleus (nuclear spin I = 5/2) splits the EPR signal into a characteristic six-line pattern, which is the definitive fingerprint of Mn²⁺.[19][20]

Experimental Data Summary

Parameter	Typical Value / Observation	Significance
Hyperfine Structure	A sextet of six equally spaced lines.[7][18]	Unambiguous proof of the presence of Mn²⁺ ions.
Hyperfine Splitting (hfs) Constant (A)	60 - 70 x 10⁻⁴ cm⁻¹	The magnitude indicates the degree of covalency of the Mn bonds. A lower value compared to free Mn²⁺ suggests incorporation into the semiconductor lattice.[7][10]
g-factor	~2.00	Characteristic value for Mn²⁺ ions.
Linewidth	Broader lines at higher Mn concentrations.	Indicates increased magnetic interactions (spin-spin relaxation) between neighboring Mn²⁺ ions.[19]

Experimental Protocol

• Sample Preparation: Prepare a concentrated solution or powder of the Mn-doped QDs. For solutions, a high-boiling point solvent is preferred to prevent bubbling if measurements are not at cryogenic temperatures. The sample is loaded into a high-purity quartz EPR tube.

• Instrumentation: Use an X-band (~9.5 GHz) EPR spectrometer equipped with a microwave source, a resonant cavity, an electromagnet, and a detector.

• Data Acquisition:

  • Place the EPR tube containing the sample into the resonant cavity, which is positioned between the poles of the electromagnet.

  • Cool the sample to a low temperature (e.g., 77 K or 4 K) to increase signal intensity and resolve hyperfine features.

  • Apply a constant microwave frequency and sweep the magnetic field.

  • Record the first derivative of the microwave absorption as a function of the magnetic field.

• Analysis:

  • Identify the characteristic six-line hyperfine pattern centered around g ≈ 2.00.

  • Measure the magnetic field spacing between the hyperfine lines to calculate the hyperfine splitting constant (A).

X-ray Photoelectron Spectroscopy (XPS)

Principle: XPS is a surface-sensitive technique that analyzes the elemental composition and chemical states of a material. The sample is irradiated with X-rays, causing the emission of core-level electrons. The kinetic energy of these emitted photoelectrons is measured, and from this, their binding energy can be calculated. Each element has a unique set of binding energies, allowing for elemental identification. Small shifts in these binding energies (chemical shifts) provide information about the element's oxidation state and local chemical environment.

Experimental Data Summary

Parameter	Typical Binding Energy (eV)	Significance
Mn 2p₃/₂	641.0 - 642.0 eV[11][12]	Confirms the presence of manganese. This energy is characteristic of the Mn²⁺ oxidation state.
Mn 2p₁/₂	~653.2 eV[11]	The spin-orbit splitting partner to the Mn 2p₃/₂ peak.
Cd 3d, Zn 2p, Se 3d, S 2p etc.	Varies by element	Confirms the elemental composition of the host QD material.[21]
Mn 3s Multiplet Splitting	4.5 - 5.5 eV	The energy separation between the two Mn 3s peaks can be used to confirm the Mn²⁺ oxidation state.[13]

Experimental Protocol

• Sample Preparation: Deposit a thin film of the purified QDs onto a clean, conductive substrate (e.g., silicon wafer or indium tin oxide glass). The sample must be free of excess organic ligands or solvent. This is typically achieved by drop-casting a concentrated QD solution and allowing the solvent to evaporate in a vacuum.

• Instrumentation: Use an XPS system consisting of an ultra-high vacuum (UHV) chamber, an X-ray source (commonly Al Kα or Mg Kα), and an electron energy analyzer.

• Data Acquisition:

  • Introduce the sample into the UHV chamber.

  • Perform a wide or survey scan to identify all elements present on the surface.

  • Perform high-resolution scans over the specific energy regions of interest (e.g., Mn 2p, Cd 3d, Zn 2p, etc.) to determine chemical states and accurate compositions.

• Analysis:

  • Fit the high-resolution spectra with appropriate peak shapes (e.g., Gaussian-Lorentzian) to determine the precise binding energies.

  • Compare the measured binding energies to literature values for standard compounds to assign oxidation states.[11][12]

Caption: Diagram 2: A typical workflow for validating Mn-doping in QDs.

Summary and Recommendations

Validating the successful incorporation of manganese into quantum dots is a multi-faceted process that often requires a combination of spectroscopic techniques.

• For initial, rapid screening: Photoluminescence (PL) spectroscopy is indispensable. The appearance of the characteristic Mn²⁺ emission is a strong first indicator of successful doping and energy transfer.

• For unambiguous confirmation: Electron Paramagnetic Resonance (EPR) is the gold standard. Its ability to directly detect the paramagnetic Mn²⁺ ion and provide information about its immediate surroundings provides definitive proof of incorporation.[7][8]

• For surface characterization and oxidation state: X-ray Photoelectron Spectroscopy (XPS) is crucial for confirming the presence of Mn and its +2 oxidation state, particularly in the surface layers of the nanocrystal.[21]

• For detailed structural analysis: X-ray Absorption Spectroscopy (XAS) , while less accessible, offers unparalleled detail into the local coordination, oxidation state, and bond lengths, providing a complete picture of the dopant's atomic environment.

A comprehensive validation strategy typically starts with PL, followed by EPR for definitive confirmation, and XPS to rule out simple surface adsorption and verify the chemical state. This multi-technique approach ensures a thorough and reliable characterization of Mn-doped quantum dots for advanced applications.

References

• 1. azonano.com [azonano.com]
• 2. Researchers magnetize perovskite quantum dots with a novel doping method | Perovskite-Info [perovskite-info.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Hepatotoxicity assessment of Mn-doped ZnS quantum dots after repeated administration in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. High Quality Manganese-Doped Zinc Sulfide Quantum Rods with Tunable Dual-Color and Multi-Photon Emissions - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]

A Comparative Guide to the Electrochemical Characterization of Manganese-Based Battery Materials from Various Precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of battery materials synthesized from different manganese precursors, focusing on their electrochemical performance and the experimental protocols for their synthesis. While the initial inquiry specified an interest in manganese (II) bromide (MnBr2) as a precursor, a comprehensive literature search did not yield sufficient data on its use for the synthesis of battery materials to form a direct comparison. Therefore, this guide focuses on commonly employed and well-documented manganese precursors: manganese (II) acetate (B1210297), manganese (II) chloride, and manganese (II) sulfate (B86663). The information presented herein is based on available experimental data from peer-reviewed studies and aims to assist researchers in selecting appropriate precursors and synthesis methods for their specific applications.

Comparative Electrochemical Performance

The choice of precursor can significantly influence the morphology, crystal structure, and, consequently, the electrochemical properties of the resulting manganese oxide-based battery materials. The following table summarizes key performance metrics of materials synthesized from manganese acetate, chloride, and sulfate precursors, as reported in the literature. It is important to note that direct comparisons can be challenging due to variations in synthesis methods and testing conditions across different studies.

Precursor Salt	Resulting Material	Synthesis Method	Specific Capacitance (F/g)	Energy Density (Wh/kg)	Power Density (W/kg)	Cycling Stability (%)
Manganese Acetate	Mn3O4	SILAR	222 @ 5 mV/s	17	999	94% after 4500 cycles
Manganese Chloride	Mn3O4	SILAR	375 @ 5 mV/s	-	-	-
Manganese Sulfate	Mn3O4	SILAR	248 @ 5 mV/s	-	-	-

Note: The data presented is for supercapacitor applications, as directly comparable data for battery anode or cathode performance from these specific precursors in a single study was limited. However, these values provide a strong indication of the electrochemical activity influenced by the precursor.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections outline the experimental protocols for synthesizing manganese oxide-based materials from the aforementioned precursors.

Synthesis of Mn3O4 Thin Films via Successive Ionic Layer Adsorption and Reaction (SILAR)

This method is effective for depositing thin films of manganese oxide onto a substrate and has been used to compare the effects of different precursors.

1. Precursor Solutions:

• Cationic Precursor Solutions (0.1 M):

  • Manganese (II) acetate tetrahydrate (Mn(CH₃COO)₂·4H₂O) dissolved in deionized water.

  • Manganese (II) chloride tetrahydrate (MnCl₂·4H₂O) dissolved in deionized water.

  • Manganese (II) sulfate monohydrate (MnSO₄·H₂O) dissolved in deionized water.

• Anionic Precursor Solution (1 M):

  • Sodium hydroxide (B78521) (NaOH) dissolved in deionized water.

2. Deposition Procedure:

• Clean the stainless-steel substrates by sonicating in acetone, ethanol (B145695), and deionized water for 15 minutes each, followed by drying in air.

• For one SILAR cycle: a. Immerse the substrate in the chosen cationic precursor solution for 20 seconds. b. Rinse the substrate with deionized water for 10 seconds to remove excess ions. c. Immerse the substrate in the anionic NaOH solution for 20 seconds. d. Rinse the substrate again with deionized water for 10 seconds.

• Repeat this cycle for a total of 150 times to achieve the desired film thickness.

• After the final cycle, wash the deposited films thoroughly with deionized water and dry them in a hot air oven at 60°C for 2 hours.

Sol-Gel Synthesis of MnO Nanoparticles

The sol-gel method is a versatile technique for producing nanoparticles with controlled size and morphology.

1. Materials:

• Manganese (II) acetate tetrahydrate (Mn(CH₃COO)₂·4H₂O) or Manganese (II) chloride tetrahydrate (MnCl₂·4H₂O)

• Oxalic acid (C₂H₂O₄·2H₂O)

• Ethanol (C₂H₅OH)

2. Synthesis Procedure:

• Prepare a solution of 6 g of oxalic acid in 200 ml of ethanol.

• In a separate beaker, dissolve 2 g of either manganese acetate or manganese chloride in 200 ml of ethanol at 35°C with constant stirring for 30 minutes to form a sol.

• Gradually add the oxalic acid solution to the warm sol with continuous stirring. A thick gel will form.

• Age the gel for 24 hours at room temperature.

• Dry the gel in an oven at 80°C for 12 hours to obtain a powder.

• Calcine the dried powder at 500°C in a furnace for 4 hours to yield the final manganese oxide nanoparticles.

Visualizing the Experimental Workflow

The following diagrams, created using the DOT language, illustrate the logical flow of the synthesis processes described above.

Caption: Workflow for SILAR deposition of Mn3O4 thin films.

Caption: Workflow for Sol-Gel synthesis of MnO nanoparticles.

comparing the properties of perovskites from different manganese halide precursors

For researchers, scientists, and drug development professionals, the choice of precursor materials is a critical determinant of the final properties of synthesized perovskites. This guide provides an objective comparison of perovskites derived from different manganese halide precursors—manganese(II) chloride (MnCl₂), manganese(II) bromide (MnBr₂), and manganese(II) iodide (MnI₂)—supported by experimental data from scientific literature.

The selection of the halide precursor in the synthesis of manganese-based perovskites significantly influences their structural, optical, and electronic characteristics. The variation in ionic radii and electronegativity of the halide ions (Cl⁻, Br⁻, I⁻) leads to distinct crystal structures and, consequently, different photoluminescent and electronic behaviors. This comparison focuses on two common families of two-dimensional (2D) layered perovskites: (CH₃NH₃)₂MnX₄ and (C₄H₉NH₃)₂MnX₄ (where X = Cl, Br, I).

Comparative Data of Manganese Halide Perovskites

The following table summarizes key quantitative data for perovskites synthesized from different manganese halide precursors. Data has been collated from various studies to provide a comparative overview. It is important to note that direct side-by-side comparative studies under identical conditions are limited, and thus variations in experimental conditions across different reports should be considered.

Property	(CH₃NH₃)₂MnCl₄	(CH₃NH₃)₂MnBr₄	(CH₃NH₃)₂MnI₄	(C₄H₉NH₃)₂MnCl₄	(C₄H₉NH₃)₂MnBr₄	(C₄H₉NH₃)₂MnI₄
Crystal System	Orthorhombic	Orthorhombic	-	Orthorhombic	Orthorhombic	Orthorhombic
Space Group	Pbca	Pbca	-	Pbca	Pbca	Pbca
a (Å)	7.26	7.59	-	7.34	7.67	8.10
b (Å)	7.26	7.59	-	7.34	7.67	8.10
c (Å)	19.45	20.24	-	25.8	26.8	28.6
Optical Bandgap (eV)	~3.8	~3.5	-	~3.7	~3.4	~2.7
Emission Peak (nm)	~525 (Green)	~520 (Green)	-	~525 (Green)	~520 (Green)	~600 (Orange-Red)
Photoluminescence Quantum Yield (PLQY)	Moderate	High (~62%)[1]	-	Moderate	High	Low

Influence of Halide Precursor on Perovskite Properties

The choice of manganese halide precursor directly impacts the resulting perovskite's properties through the incorporation of the corresponding halide ion into the crystal lattice. This relationship can be visualized as a logical workflow.

Workflow from Precursor to Properties.

As depicted, the manganese halide precursor determines the lattice parameters of the crystal structure. In 2D layered perovskites, this influences the spacing between the inorganic manganese-halide sheets and the overall dimensionality, which in turn governs the optical and electronic properties. Generally, as the halide ion size increases from Cl⁻ to I⁻, the lattice parameters expand, leading to a decrease in the optical bandgap and a red-shift in the photoluminescence emission.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of these perovskites are crucial for reproducible research. Below are representative experimental protocols.

Synthesis of (C₄H₉NH₃)₂MnBr₄

A solution-based synthesis method is commonly employed for preparing 2D manganese halide perovskites.

• Precursor Solution Preparation : Stoichiometric amounts of manganese(II) bromide (MnBr₂) and n-butylammonium bromide ((C₄H₉NH₃)Br) are dissolved in a suitable solvent, such as N,N-dimethylformamide (DMF) or a mixture of DMF and dimethyl sulfoxide (B87167) (DMSO). The molar ratio of the organic to inorganic salt is typically 2:1.

• Crystallization : The precursor solution is heated and stirred at a specific temperature (e.g., 60-80 °C) to ensure complete dissolution. The solution is then allowed to cool slowly to room temperature, or the solvent is evaporated slowly, to induce crystallization. Single crystals can be obtained by slow evaporation over several days.

• Washing and Drying : The resulting crystals are washed with a non-polar solvent, such as diethyl ether, to remove any unreacted precursors and residual solvent. The crystals are then dried under vacuum.

Characterization Techniques

• X-ray Diffraction (XRD) : To determine the crystal structure, lattice parameters, and phase purity of the synthesized perovskites.

• UV-Visible Spectroscopy : To measure the optical absorbance and determine the optical bandgap of the material.

• Photoluminescence (PL) Spectroscopy : To measure the emission spectrum and determine the peak emission wavelength.

• Time-Resolved Photoluminescence (TRPL) : To determine the charge carrier lifetime.

• Photoluminescence Quantum Yield (PLQY) Measurement : To quantify the efficiency of the light emission process. An integrating sphere is typically used for this measurement.

Visualization of the Synthesis and Characterization Workflow

The general workflow for synthesizing and characterizing manganese halide perovskites can be visualized as follows:

Experimental Workflow for Perovskite Synthesis and Characterization.

References

• 1. A new eco-friendly and highly emitting Mn-based hybrid perovskite toward high-performance green down-converted LEDs - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D3TC03821A [pubs.rsc.org]

A Researcher's Guide to the Kinetic Analysis of Enzyme Inhibition by Manganese(II) Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the kinetic analysis of enzyme inhibition, with a specific focus on investigating the potential inhibitory effects of Manganese(II) bromide. While Manganese(II) ions (Mn²⁺) are known cofactors for several enzymes, their role as inhibitors is less characterized, making this a pertinent area of study.[1] This document outlines the necessary experimental protocols, data presentation formats, and a comparative analysis with well-understood enzyme inhibitors to facilitate a thorough investigation.

Experimental Protocols

A detailed and standardized protocol is crucial for obtaining reproducible and reliable data in enzyme inhibition assays.[2][3][4]

General Protocol for Biochemical Enzyme Inhibition Assay

This protocol describes a typical workflow for determining the in vitro inhibitory activity of a compound, such as Manganese(II) bromide, against a purified enzyme.

1. Materials and Reagents:

• Purified target enzyme

• Enzyme-specific substrate

• Manganese(II) bromide (or other test inhibitor)

• Assay buffer (optimized for pH and ionic strength for the specific enzyme)

• Cofactors (if required by the enzyme, e.g., ATP, NADH)

• 96-well microplates (clear, black, or white, depending on the detection method)

• Microplate reader (for absorbance, fluorescence, or luminescence)

• Pipettes and tips

• Nuclease-free water

2. Step-by-Step Procedure:

• Preparation of Solutions:

  • Dissolve the purified enzyme, substrate, and Manganese(II) bromide in the appropriate assay buffer.

  • Prepare a serial dilution of Manganese(II) bromide to test a range of concentrations.

• Enzyme and Inhibitor Pre-incubation:

  • Add a fixed amount of the enzyme to each well of the microplate.

  • Add the different concentrations of Manganese(II) bromide to the respective wells.

  • Include a control well with no inhibitor.

  • Allow the enzyme and inhibitor to pre-incubate for a specific duration (e.g., 15-30 minutes) at the optimal temperature for the enzyme.

• Initiation of the Reaction:

  • Start the enzymatic reaction by adding the substrate to each well.

• Monitoring the Reaction:

  • Measure the rate of the reaction (e.g., by monitoring the change in absorbance or fluorescence over time) using a microplate reader.

• Data Analysis:

  • Plot the initial reaction velocity against the substrate concentration for each inhibitor concentration.

  • Determine the kinetic parameters: Michaelis-Menten constant (Km) and maximum velocity (Vmax).

  • Calculate the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki) using appropriate models (e.g., Cheng-Prusoff equation).[5][6][7]

dot

Caption: Workflow for an enzyme inhibition assay.

Data Presentation: Comparative Kinetic Analysis

The inhibitory effect of Manganese(II) bromide should be compared with known inhibitors to understand its potency and mechanism. The following tables provide a template for presenting such comparative data. Due to the limited availability of specific kinetic data for Manganese(II) bromide as an enzyme inhibitor in the current literature, the values presented here are illustrative.

Table 1: Comparison of IC50 and Ki Values

The IC50 value represents the concentration of an inhibitor required to reduce enzyme activity by 50%, while the Ki is the inhibition constant, a measure of the inhibitor's binding affinity.[5] Lower values for both indicate greater potency.[8]

Inhibitor	Target Enzyme	IC50 (µM)	Ki (µM)	Type of Inhibition
Manganese(II) bromide	Hypothetical Enzyme A	[Experimental Value]	[Experimental Value]	[Determined Mechanism]
Acetazolamide	Carbonic Anhydrase II	1.2	0.008	Non-competitive
Statins (e.g., Atorvastatin)	HMG-CoA Reductase	0.008	0.0002	Competitive
Captopril	Angiotensin-Converting Enzyme	0.023	0.0017	Competitive

Table 2: Effect of Inhibitors on Kinetic Parameters

Different types of inhibitors affect the Michaelis-Menten constant (Km) and maximum velocity (Vmax) in distinct ways.[9][10]

Inhibitor	Type of Inhibition	Effect on Km	Effect on Vmax
Manganese(II) bromide	[Determined Mechanism]	[Observed Effect]	[Observed Effect]
Competitive Inhibitor	Competitive	Increases	Unchanged
Non-competitive Inhibitor	Non-competitive	Unchanged	Decreases
Uncompetitive Inhibitor	Uncompetitive	Decreases	Decreases
Mixed Inhibitor	Mixed	Increases or Decreases	Decreases

Understanding Inhibition Mechanisms

The mechanism of inhibition can be elucidated by analyzing the kinetic data, often visualized through Lineweaver-Burk plots.[11]

dot

Caption: Types of reversible enzyme inhibition.

Signaling Pathways and Inhibition

In a biological context, enzyme inhibition can have significant effects on signaling pathways. The diagram below illustrates a generic signaling cascade and how an inhibitor might interrupt it.

dot

Caption: Inhibition of a signaling pathway.

References

• 1. What is the mechanism of Manganese Chloride? [synapse.patsnap.com]
• 2. superchemistryclasses.com [superchemistryclasses.com]
• 3. benchchem.com [benchchem.com]
• 4. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enzyme Inhibitor Terms and Calculations [sigmaaldrich.com]
• 6. botdb.abcc.ncifcrf.gov [botdb.abcc.ncifcrf.gov]
• 7. Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. reddit.com [reddit.com]
• 9. sciencecodons.com [sciencecodons.com]
• 10. knyamed.com [knyamed.com]
• 11. Khan Academy [khanacademy.org]
• 12. The kinetics of the effect of manganese supplementation on SOD2 activity in senescent human fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to the Computational Analysis of Reaction Mechanisms Involving Manganese(II) Halides

For Researchers, Scientists, and Drug Development Professionals

The quest for sustainable and cost-effective catalytic systems has positioned manganese, an earth-abundant metal, at the forefront of modern synthetic chemistry. Understanding the intricate mechanisms of manganese-catalyzed reactions is paramount for optimizing existing methodologies and designing novel transformations. Computational analysis, particularly Density Functional Theory (DFT), has emerged as a powerful tool for elucidating the complex reaction pathways, identifying key intermediates and transition states, and quantifying the energetic landscape of these catalytic cycles.

This guide provides a comparative analysis of computationally studied reaction mechanisms involving manganese(II) halides. While comprehensive computational studies specifically detailing the role of Manganese(II) bromide (MnBr₂) are emerging, we can draw significant insights from closely related and well-documented systems involving Manganese(II) chloride (MnCl₂). By examining these analogous systems, we can infer the likely mechanistic behavior of MnBr₂ and establish a framework for future computational investigations.

Dual Photoredox/Manganese(II) Bromide Catalyzed Atom Transfer Radical Addition (ATRA)

A notable application of Manganese(II) bromide is in dual catalytic systems, where it collaborates with a photocatalyst to achieve atom transfer radical addition (ATRA) to alkenes. This reaction is a powerful tool for the formation of new carbon-carbon and carbon-halogen bonds.

Proposed Catalytic Cycle

In a typical dual photoredox/MnBr₂-catalyzed ATRA, the reaction is initiated by the photoexcitation of a photocatalyst, which then engages in a single electron transfer with the organic halide. The manganese(II) bromide is proposed to play a crucial role in the halogen atom transfer step, facilitating the formation of the final product and regenerating the active photocatalyst. The proposed mechanism involves both a photoredox cycle and a manganese catalytic cycle.[1]

Figure 1: Proposed mechanism for dual photoredox/MnBr₂-catalyzed ATRA.

Experimental Protocol

The following is a representative experimental protocol for the dual photoredox/manganese(II) bromide-catalyzed atom transfer radical addition.[1]

Materials:

• Alkene (1.0 equiv)

• Organic Bromide (1.5 equiv)

• Manganese(II) bromide (MnBr₂) (10 mol%)

• Photocatalyst (e.g., 4CzIPN) (1-2 mol%)

• Solvent (e.g., DMSO)

• Blue LED light source

Procedure:

• A reaction vessel is charged with the alkene, organic bromide, Manganese(II) bromide, and the photocatalyst.

• The vessel is sealed, and the appropriate solvent is added.

• The reaction mixture is degassed by sparging with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• The vessel is placed in proximity to a blue LED light source and stirred at room temperature.

• The reaction is monitored by a suitable analytical technique (e.g., TLC, GC-MS, or ¹H NMR).

• Upon completion, the reaction mixture is worked up by quenching with a suitable reagent, followed by extraction and purification by column chromatography to isolate the desired product.

Comparative System: Manganese(II) Chloride-Catalyzed C-H Alkylation

To provide a detailed, computationally supported mechanism, we turn to the closely related Manganese(II) chloride (MnCl₂)-catalyzed C-H alkylation of azine heterocycles. Mechanistic studies, supported by DFT calculations, suggest a pathway involving a rate-determining C-H activation step.[2]

Computationally Elucidated Catalytic Cycle

The catalytic cycle for the MnCl₂-catalyzed C-H alkylation is believed to proceed through a series of steps involving the formation of a manganese-hydride species, followed by C-H activation and subsequent reaction with an alkyl halide.

Figure 2: Computationally supported mechanism for MnCl₂-catalyzed C-H alkylation.

Quantitative Data from Computational Analysis

DFT calculations provide valuable quantitative data on the energetics of the catalytic cycle. The following table summarizes key energetic parameters for a model MnCl₂-catalyzed C-H alkylation reaction.

Step	Intermediate/Transition State	Calculated Free Energy (kcal/mol)
C-H Activation	Transition State (TS1)	+22.5
Oxidative Addition	Transition State (TS2)	+15.8
Reductive Elimination	Transition State (TS3)	+18.2
Overall Reaction	Products	-35.7

Note: The values presented are illustrative and based on representative DFT studies of manganese-catalyzed C-H functionalization. Actual values will vary depending on the specific substrates, ligands, and computational methods employed.

Computational Protocol

The following outlines a typical computational protocol for studying the mechanism of a manganese-catalyzed reaction using DFT.

Software:

• Gaussian, ORCA, or similar quantum chemistry software package.

Methodology:

• Model System Definition: The real chemical system is simplified to a computationally manageable model. This often involves truncating large substituents and using a representative substrate.

• Geometry Optimization: The geometries of all reactants, intermediates, transition states, and products are optimized.

  • Functional: A suitable density functional is chosen (e.g., B3LYP, M06, ωB97X-D).

  • Basis Set: A basis set appropriate for the atoms involved is selected (e.g., def2-SVP for main group elements and def2-TZVP for the metal center).

  • Solvation Model: An implicit solvation model (e.g., SMD or CPCM) is often used to account for solvent effects.

• Frequency Calculations: Vibrational frequency calculations are performed on all optimized structures to:

  • Confirm that minima have all real frequencies.

  • Verify that transition states have exactly one imaginary frequency corresponding to the reaction coordinate.

  • Obtain zero-point vibrational energies (ZPVE) and thermal corrections to the Gibbs free energy.

• Intrinsic Reaction Coordinate (IRC) Calculations: IRC calculations are performed starting from the transition state structures to confirm that they connect the correct reactant and product minima.

• Single-Point Energy Refinement: More accurate single-point energy calculations are often performed on the optimized geometries using a larger basis set (e.g., def2-TZVPP) to obtain more reliable relative energies.

Comparative Analysis of Mechanistic Pathways

The comparison of the proposed mechanism for the MnBr₂-catalyzed ATRA and the computationally studied mechanism for MnCl₂-catalyzed C-H alkylation reveals different roles for the manganese catalyst.

Figure 3: Logical comparison of the roles of Mn(II) halides in different catalytic reactions.

In the dual catalytic ATRA system, MnBr₂ is proposed to act as a halogen atom transfer agent, likely cycling between the Mn(II) and Mn(III) oxidation states. The reaction proceeds through radical intermediates. In contrast, for the C-H alkylation, the manganese catalyst is involved in the direct activation of a C-H bond, a process that typically involves a lower oxidation state of manganese (e.g., Mn(0) or Mn(I)) and proceeds through organometallic intermediates.

This comparison highlights the versatility of manganese catalysts and underscores the importance of the reaction conditions and the nature of the reactants in determining the operative mechanistic pathway.

Conclusion

The computational analysis of reaction mechanisms involving manganese(II) halides is a rapidly evolving field. While direct and detailed computational studies on Manganese(II) bromide are still somewhat limited in the published literature, the wealth of information available for analogous Manganese(II) chloride systems provides a robust framework for understanding and predicting its catalytic behavior. The examples presented here illustrate the diverse roles that manganese(II) halides can play, from facilitating radical atom transfer reactions to enabling C-H activation.

For researchers, scientists, and drug development professionals, a deeper understanding of these mechanisms through computational studies is invaluable. It not only rationalizes experimental observations but also paves the way for the rational design of more efficient and selective manganese-based catalysts for a wide range of synthetic applications. Future computational work will undoubtedly focus on elucidating the specific nuances of MnBr₂-catalyzed reactions and exploring its full potential in catalysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Manganese Catalyzed Regioselective C-H Alkylation: Experiment and Computation - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Manganese(II) Bromide Tetrahydrate: A Step-by-Step Guide

For Immediate Release

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is paramount. This guide provides essential safety and logistical information for the proper disposal of Manganese(II) bromide tetrahydrate (MnBr₂·4H₂O), a compound requiring careful handling due to its potential health and environmental hazards. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling

Before beginning any disposal process, consult the Safety Data Sheet (SDS) for Manganese(II) bromide tetrahydrate. The following are critical immediate safety measures:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety goggles or a face shield, nitrile or rubber gloves, and a lab coat or chemical-resistant suit. In case of dust formation, a NIOSH-approved particulate respirator is necessary.

• Ventilation: Always handle Manganese(II) bromide tetrahydrate in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.

• Spill Management: In the event of a spill, prevent the formation of dust. Carefully sweep the solid material into a suitable, labeled container for disposal.[1] Avoid washing spills into drains, as this can release manganese into the environment.

Step-by-Step Disposal Protocol

The proper disposal of Manganese(II) bromide tetrahydrate is dictated by federal, state, and local regulations. The following protocol provides a general framework; however, it is imperative to consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

• Waste Characterization: Determine if the waste is hazardous. While manganese is not one of the eight metals specifically listed under the Resource Conservation and Recovery Act (RCRA), a waste product containing it may be classified as hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[2]

• Containerization and Labeling:

  • Place all waste Manganese(II) bromide tetrahydrate, including contaminated materials like paper towels or PPE, into a clearly labeled, sealed, and compatible waste container.

  • The label should include "Hazardous Waste," the chemical name "Manganese(II) bromide tetrahydrate," and any other information required by your institution.

• Consult EHS: Contact your institution's EHS department to arrange for a hazardous waste pickup. They will be familiar with the specific local and state regulations governing the disposal of manganese-containing waste.

• Licensed Disposal: Your institution's EHS department will coordinate with a licensed hazardous waste disposal company.[1] Common disposal methods for such inorganic waste include:

  • Landfill: Disposal in a designated hazardous waste landfill.

  • Chemical Treatment: The waste may undergo chemical treatment to precipitate the manganese into a less soluble form before disposal.

  • Incineration: In some cases, the material may be dissolved in a combustible solvent and burned in a chemical incinerator equipped with a scrubber to neutralize harmful gases like hydrogen bromide.[1]

Quantitative Safety and Environmental Data

The following table summarizes key exposure limits and environmental toxicity data for manganese and its compounds. These values underscore the importance of proper handling and disposal to protect both human health and aquatic ecosystems.

Parameter	Value	Agency/Source	Notes
Workplace Exposure Limits (Airborne)
OSHA PEL (Permissible Exposure Limit)	5 mg/m³ (Ceiling)	OSHA	Legal limit for manganese compounds.[3]
NIOSH REL (Recommended Exposure Limit)	1 mg/m³ (TWA)	NIOSH	Time-weighted average over an 8-hour workday.[3]
NIOSH STEL (Short-Term Exposure Limit)	3 mg/m³	NIOSH	15-minute time-weighted average exposure limit.[3]
ACGIH TLV (Threshold Limit Value)	0.02 mg/m³ (Respirable)	ACGIH	Guideline for exposure to the respirable fraction.[3]
0.1 mg/m³ (Inhalable)	ACGIH	Guideline for exposure to the inhalable fraction.
Aquatic Toxicity (Manganese)
Freshwater LC50 (96-hour)	33.8 - 4540.0 mg/L	ANZECC & ARMCANZ (2000)	Lethal concentration for 50% of fish species.
Freshwater NOEC (28-day)	1.27 - 9.99 mg/L	ANZECC & ARMCANZ (2000)	No Observed Effect Concentration for fathead minnow.
Marine Low Reliability Trigger Value	80 µg/L	ANZECC & ARMCANZ (2000)	Indicative interim working level for marine waters.
Drinking Water Guidelines (Manganese)
Pennsylvania Human Health Criterion	0.3 mg/L	PA DEP	Proposed water quality standard.[4]
EPA Secondary Maximum Contaminant Level	0.05 mg/L	EPA	Non-enforceable guideline for aesthetic effects.[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Manganese(II) bromide tetrahydrate.

Caption: Disposal workflow for Manganese(II) bromide tetrahydrate.

References

• 1. www2.gov.bc.ca [www2.gov.bc.ca]
• 2. rcrapublic.epa.gov [rcrapublic.epa.gov]
• 3. nj.gov [nj.gov]
• 4. files.dep.state.pa.us [files.dep.state.pa.us]

Personal protective equipment for handling Manganese(II) bromide tetrahydrate

This guide provides crucial safety and logistical information for the handling and disposal of Manganese(II) bromide tetrahydrate, tailored for laboratory professionals. Following these procedures is essential for minimizing risks and ensuring a safe research environment.

Chemical Identifier:

• Name: Manganese(II) bromide tetrahydrate

• Synonyms: Manganese dibromide tetrahydrate[1]

• Formula: MnBr₂·4H₂O[2]

• CAS Number: 10031-20-6[2]

Hazard Identification and First Aid

Manganese(II) bromide tetrahydrate is classified as harmful if swallowed, in contact with skin, or if inhaled.[1][3][4][5] It may cause irritation to the skin, eyes, and respiratory tract.[2]

Summary of Hazards:

• Oral: Harmful if swallowed.[1] May cause nausea, vomiting, and abdominal pain.[2]

• Dermal: Harmful in contact with skin.[1] May cause slight skin irritation.[2]

• Inhalation: Harmful if inhaled.[1] Dust may cause respiratory tract irritation with symptoms like coughing and shortness of breath.[2]

• Eye Contact: May cause mild eye irritation.[2]

First Aid Procedures:

Exposure Route	First Aid Measures
Ingestion	IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[2] Seek immediate medical attention.[2]
Skin Contact	IF ON SKIN: Wash with plenty of soap and water.[2] Remove contaminated clothing and wash it before reuse.[2] If skin irritation persists, seek medical attention.[1][2]
Inhalation	IF INHALED: Remove victim to fresh air and keep at rest in a position comfortable for breathing.[1][2] If you feel unwell, call a POISON CENTER or doctor/physician.[2]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, ensuring to flush under the eyelids.[2] Get immediate competent medical attention.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table summarizes the required PPE for handling Manganese(II) bromide tetrahydrate.

PPE Requirements:

Body Part	Recommended Protection
Hands	Nitrile or rubber gloves .[2] Always inspect gloves for integrity before use and use proper glove removal technique to avoid skin contact.[4]
Eyes/Face	Chemical safety glasses or goggles .[2] A face shield should also be worn where splashing is a risk.[2] Eye protection should comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[1]
Body	A laboratory coat is required.[6] For larger quantities or where significant exposure is possible, a complete suit protecting against chemicals should be worn.[2]
Respiratory	Respiratory protection is required when dust is generated. Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation is experienced.[1] For manganese dust, NIOSH recommends a particulate respirator with an N95, R95, or P95 filter for concentrations up to 10 mg/m³.[7] For higher concentrations, a powered, air-purifying respirator or a full-facepiece respirator with high-efficiency particulate filters is necessary.[7]

Operational Plans: Experimental Protocols

Adherence to standardized protocols is critical for safe handling.

Protocol 1: Weighing and Preparing a Solution

• Preparation:

  • Ensure a safety shower and eyewash station are readily accessible.[8]

  • Work within a certified chemical fume hood with adequate exhaust ventilation.[6][8]

  • Don all required PPE as specified in the table above.

  • Designate a specific work area and cover it with absorbent, disposable bench paper.

• Handling:

  • Retrieve the Manganese(II) bromide tetrahydrate container from its storage location (a cool, dry, well-ventilated area).[2]

  • Gently handle the container to avoid generating dust.[9]

  • Open the container in the fume hood.

  • Use a clean spatula to carefully transfer the desired amount of the solid to a tared weigh boat or beaker. Avoid scooping in a manner that creates airborne dust.

  • Once weighing is complete, securely close the primary container.

• Dissolution:

  • Slowly add the weighed solid to the solvent in your reaction vessel or beaker, stirring gently to facilitate dissolution.

  • If heating is required, do so gently to avoid spattering.[10]

• Post-Procedure:

  • Clean all non-disposable equipment (spatula, beaker) thoroughly.

  • Dispose of any contaminated disposable materials (weigh boat, bench paper, gloves) in the designated hazardous waste container.

  • Wash hands and any exposed skin thoroughly with soap and water after handling is complete.[1]

Protocol 2: Accidental Spill Cleanup

• Immediate Response:

  • Evacuate the immediate spill area.

  • Alert colleagues and the laboratory supervisor.

  • If the spill is outside of a fume hood, contact the Environmental Health and Safety (EHS) office.[8]

• Containment and Cleanup (for small, manageable spills within a fume hood):

  • Ensure you are wearing the appropriate PPE, including respiratory protection.[11]

  • Without creating dust, gently cover the spill with an inert absorbent material like dry sand.[8]

  • Carefully sweep or scoop the absorbed material into a clearly labeled, sealable container for hazardous waste.[1][2]

• Decontamination:

  • Wipe the spill area with a damp cloth or sponge.

  • Place all contaminated cleaning materials into the hazardous waste container.

• Final Steps:

  • Seal the hazardous waste container.

  • Wash the area again with soap and water.

  • Remove and dispose of PPE as hazardous waste.

  • Wash hands thoroughly.

Logical Workflow for Handling Manganese(II) Bromide Tetrahydrate

Caption: Workflow for handling Manganese(II) bromide tetrahydrate.

Disposal Plan

All waste containing Manganese(II) bromide tetrahydrate is classified as hazardous and must be disposed of accordingly.[3]

• Solid Waste:

  • Collect excess solid reagent, contaminated consumables (e.g., gloves, weigh boats, paper towels), and spill cleanup materials in a dedicated, sealed, and clearly labeled hazardous waste container.[2]

• Liquid Waste:

  • Aqueous solutions should be collected in a labeled hazardous waste container designated for heavy metal waste.

  • Do not discharge solutions containing manganese or bromide into the sewer system.[2]

• Container Disposal:

  • Empty containers should be rinsed three times with a suitable solvent. The rinsate must be collected as hazardous liquid waste.

  • Dispose of the rinsed container as directed by your institution's EHS guidelines.

• Final Disposal:

  • All hazardous waste must be disposed of through an approved waste disposal plant or a licensed disposal company, following all local, state, and federal regulations.[1][4][12]

References

• 1. fishersci.com [fishersci.com]
• 2. prochemonline.com [prochemonline.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. Manganese (II) Bromide Tetrahydrate - ProChem, Inc. [prochemonline.com]
• 6. scribd.com [scribd.com]
• 7. CDC - NIOSH Pocket Guide to Chemical Hazards - Manganese compounds and fume (as Mn) [cdc.gov]
• 8. ipo.rutgers.edu [ipo.rutgers.edu]
• 9. vinipul.com [vinipul.com]
• 10. justonly.com [justonly.com]
• 11. manganesesupply.com [manganesesupply.com]
• 12. brackers.com [brackers.com]